2-(2-Chlorophenyl)oxirane

• CAS: 62717-50-4

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(2-Chlorophenyl)oxirane: Structure, Stereochemistry, and Applications

This technical guide provides a comprehensive overview of 2-(2-chlorophenyl)oxirane, a chiral epoxide of significant interest in organic synthesis and drug development. We will delve into its chemical structure, stereochemistry, physicochemical properties, and key synthetic methodologies. This document is intended for researchers, scientists, and professionals in the fields of medicinal chemistry and chemical process development.

Chemical Structure and Stereochemistry

2-(2-Chlorophenyl)oxirane, also known as (R/S)-2-chlorostyrene oxide, is an organic compound with the chemical formula C₈H₇ClO.[1][2] The molecule consists of a three-membered oxirane (epoxide) ring attached to a 2-chlorophenyl group. The presence of a chiral center at the carbon atom of the oxirane ring bonded to the phenyl group gives rise to two enantiomers: (R)-2-(2-chlorophenyl)oxirane and (S)-2-(2-chlorophenyl)oxirane.[1][3]

The specific spatial arrangement, or stereochemistry, is critical in asymmetric synthesis, where the desired biological activity of the final product is often dependent on a single enantiomer.[1] The chlorine atom at the ortho-position of the phenyl ring influences the molecule's electronic properties and steric hindrance, which in turn affects its reactivity and potential interactions with biological targets.[1]

Physicochemical and Spectroscopic Data

The properties of 2-(2-chlorophenyl)oxirane are crucial for its handling, characterization, and application in synthesis. The following tables summarize key identification, physical, and spectroscopic data. Note that some physical properties are predicted values from computational models, as experimental data for the pure enantiomers can be limited in public literature.

Table 1: Chemical Identifiers and General Properties

Property	Value	Source
Molecular Formula	C₈H₇ClO	[1][4]
Molecular Weight	154.59 g/mol	[1][4]
IUPAC Name (Racemate)	2-(2-chlorophenyl)oxirane	[2]
IUPAC Name ((R)-enantiomer)	(2R)-2-(2-chlorophenyl)oxirane	[3]
CAS Number (Racemate)	62717-50-4	[2]
CAS Number ((R)-enantiomer)	62566-66-9	[3][4]
Canonical SMILES	C1C(O1)C2=CC=CC=C2Cl	[2]
Isomeric SMILES ((R)-enantiomer)	C1--INVALID-LINK--C2=CC=CC=C2Cl	[3]
InChIKey ((R)-enantiomer)	RTPJBMWUVSTBPC-QMMMGPOBSA-N	[3]

Table 2: Physical Properties

Property	Value	Notes	Source
Appearance	Colorless oil or crystal	[5]
Boiling Point	211.8 ± 28.0 °C	Predicted	[5]
Density	1.283 ± 0.06 g/cm³	Predicted	[5]
Solubility	Slightly soluble in Chloroform, DMSO, and Methanol	[5]

Table 3: Spectroscopic Data Summary (for Racemic Mixture)

Spectroscopy Type	Expected Features	Source
¹H NMR	Aromatic protons in the range of 7.1-7.6 ppm. Benzylic proton on the oxirane ring appearing further upfield.	[5]
¹³C NMR	Phenyl ring carbons resonating between 127-138 ppm. Oxirane ring carbons at a higher field.	[2][5]
Infrared (IR)	Characteristic peaks for C-H stretching (aromatic and oxirane), C-O-C stretching (epoxide), and C-Cl stretching.	[2][5]
Mass Spectrometry (MS)	GC-MS data would show the molecular ion peak and characteristic fragmentation patterns.	[2][5]

Key Chemical Reactions and Synthetic Utility

2-(2-Chlorophenyl)oxirane is a valuable chiral building block due to its reactive epoxide ring.[6] This strained three-membered ring readily undergoes nucleophilic ring-opening reactions, allowing for the introduction of various functional groups and the construction of more complex molecules.[6]

Nucleophilic Ring-Opening

The high ring strain of the epoxide makes it susceptible to attack by both strong and weak nucleophiles.[7]

• With Strong Nucleophiles (Basic/Neutral Conditions): The reaction proceeds via an Sₙ2 mechanism, where the nucleophile attacks the least sterically hindered carbon atom of the epoxide. This results in the formation of a trans-1,2-disubstituted product.[7][8]

• With Weak Nucleophiles (Acidic Conditions): The epoxide oxygen is first protonated, making the ring more susceptible to attack. The nucleophile then attacks the more substituted carbon, as it can better stabilize the partial positive charge that develops in the transition state.[7]

Below is a diagram illustrating the general mechanism for nucleophilic ring-opening under basic conditions.

Caption: Nucleophilic ring-opening of 2-(2-chlorophenyl)oxirane.

This reactivity makes it a precursor for synthesizing pharmaceutically relevant compounds, including potential anti-cancer agents and antibiotics.[6]

Experimental Protocols

The synthesis of enantiomerically pure 2-(2-chlorophenyl)oxirane is of high importance. Below are detailed protocols for its preparation.

Racemic Synthesis via Epoxidation of 2-Chlorostyrene

A common method for preparing the racemic mixture is the epoxidation of the corresponding alkene, 2-chlorostyrene, using a peroxy acid like meta-chloroperoxybenzoic acid (m-CPBA).

Materials:

• 2-Chlorostyrene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate

Procedure:

• Dissolve 2-chlorostyrene (1.0 equivalent) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (~1.1 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed, as monitored by Thin-Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain racemic 2-(2-chlorophenyl)oxirane.

Asymmetric Synthesis via Jacobsen-Katsuki Epoxidation

The enantioselective synthesis of (R)-2-(2-chlorophenyl)oxirane can be achieved through the Jacobsen-Katsuki epoxidation, which utilizes a chiral manganese-salen complex as a catalyst.[9]

Materials:

• 2-Chlorostyrene

• (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride [(R,R)-Jacobsen's catalyst]

• 4-Phenylpyridine N-oxide (4-PPNO) (optional co-catalyst)

• Dichloromethane (DCM)

• Buffered sodium hypochlorite (NaOCl) solution (commercial bleach buffered to pH ~11)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-chlorostyrene (1.0 eq) and (R,R)-Jacobsen's catalyst (0.02 - 0.05 eq) in dichloromethane. If used, add 4-phenylpyridine N-oxide (0.2 eq).[9]

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.[9]

• Addition of Oxidant: While stirring vigorously, add the buffered sodium hypochlorite solution (1.5 - 2.0 eq) dropwise over 1-2 hours. The reaction is biphasic.[9]

• Reaction Monitoring: Monitor the reaction progress by TLC or Gas Chromatography (GC). The reaction is typically complete within 2-4 hours.[9]

• Work-up: Once the reaction is complete, separate the organic layer. Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.[9]

• Purification: Filter the solution and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford (R)-2-(2-chlorophenyl)oxirane.[9]

The following diagram illustrates the general workflow for this asymmetric synthesis.

Caption: Workflow for Asymmetric Synthesis of (R)-2-(2-chlorophenyl)oxirane.

Conclusion

2-(2-Chlorophenyl)oxirane is a versatile chemical intermediate with significant applications in stereoselective synthesis. Its defined structure and the reactivity of the epoxide ring make it a valuable building block for creating complex, chiral molecules for the pharmaceutical and material science industries. The synthetic protocols outlined in this guide, particularly the enantioselective methods, provide a pathway to access optically pure forms of this important compound for advanced research and development.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-(2-Chlorophenyl)oxirane | C8H7ClO | CID 560709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (2R)-2-(2-chlorophenyl)oxirane | C8H7ClO | CID 12035191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (R)-(2-Chlorophenyl)oxirane | CymitQuimica [cymitquimica.com]
• 5. benchchem.com [benchchem.com]
• 6. Buy (2r)-2-(2-Chlorophenyl)oxirane | 62566-66-9 [smolecule.com]
• 7. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to 2-(2-Chlorophenyl)oxirane

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and reactivity of 2-(2-chlorophenyl)oxirane. The document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering detailed information on the handling, application, and chemical behavior of this versatile chiral building block.

Physicochemical Properties

2-(2-Chlorophenyl)oxirane is a chiral epoxide that serves as a valuable intermediate in the synthesis of various organic compounds, particularly pharmaceuticals.[1][2][3] Its chemical structure consists of an oxirane ring attached to a 2-chlorophenyl group. The presence of the chlorine atom and the stereocenter significantly influences its reactivity and utility in asymmetric synthesis.[1][3]

A summary of its key physicochemical properties is presented in the table below. It is important to note that some of the listed properties are predicted, as experimentally determined data for the pure enantiomer can be limited in publicly available literature.[2]

Property	Value	Source(s)
Molecular Formula	C₈H₇ClO	[1][4][5][6][7]
Molecular Weight	154.59 g/mol	[1][4][5][6][7]
IUPAC Name	2-(2-chlorophenyl)oxirane	[5]
CAS Number	62717-50-4 (for the racemate)	[4][5]
62566-66-9 (for the R-enantiomer)	[1][6][7]
Appearance	Colorless oil or crystal	[2][4]
Boiling Point	211.8 ± 28.0 °C (Predicted)	[2][4]
Density	1.283 ± 0.06 g/cm³ (Predicted)	[2][4]
Solubility	Slightly soluble in Chloroform, DMSO, Methanol	[2][4]
InChI	InChI=1S/C8H7ClO/c9-7-4-2-1-3-6(7)8-5-10-8/h1-4,8H,5H2	[5]
SMILES	C1C(O1)C2=CC=CC=C2Cl	[1][5]

Synthesis and Experimental Protocols

The synthesis of 2-(2-chlorophenyl)oxirane can be achieved through several synthetic routes. The most common methods involve the epoxidation of 2-chlorostyrene or the chlorination of phenyl oxirane.[1] Enantioselective synthesis is often desired to obtain a specific stereoisomer, which is crucial for the synthesis of chiral drugs.[1][3]

General Protocol for Epoxidation of 2-Chlorostyrene

This method involves the direct oxidation of the double bond in 2-chlorostyrene to form the epoxide ring. Various oxidizing agents can be employed for this transformation.

Methodology:

• Dissolution: Dissolve 2-chlorostyrene in a suitable aprotic solvent (e.g., dichloromethane, chloroform) in a reaction vessel.

• Addition of Oxidant: Slowly add an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), to the solution while maintaining a controlled temperature, typically between 0 °C and room temperature.

• Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by adding a reducing agent solution (e.g., sodium thiosulfate) to neutralize the excess oxidant.

• Extraction: Separate the organic layer and wash it sequentially with a saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield pure 2-(2-chlorophenyl)oxirane.

Caption: General workflow for the synthesis of 2-(2-Chlorophenyl)oxirane via epoxidation.

Chemical Reactivity and Applications

The primary reactivity of 2-(2-chlorophenyl)oxirane is centered around the strained three-membered epoxide ring, which is susceptible to ring-opening reactions by various nucleophiles.[1][8] This reactivity is fundamental to its application as a building block in organic synthesis.

The ring-opening can proceed via two main pathways, leading to the formation of different regioisomers. The regioselectivity of the attack is influenced by the reaction conditions (acidic or basic) and the nature of the nucleophile.

Nucleophilic Ring-Opening Reactions

• Under Basic or Neutral Conditions: Nucleophiles typically attack the less sterically hindered carbon atom of the epoxide ring.

• Under Acidic Conditions: The epoxide oxygen is first protonated, and the nucleophile then attacks the more substituted carbon atom, which can better stabilize the partial positive charge that develops.

These ring-opening reactions allow for the introduction of a wide range of functional groups, making 2-(2-chlorophenyl)oxirane a versatile precursor for the synthesis of complex molecules, including anti-cancer agents and antibiotics.[1]

Caption: Nucleophilic ring-opening of the oxirane ring.

Role in Drug Development

As a chiral building block, 2-(2-chlorophenyl)oxirane is particularly valuable in the development of enantiomerically pure pharmaceuticals. The stereochemistry of a drug molecule is often critical for its pharmacological activity and can significantly impact its efficacy and safety profile. The use of chiral intermediates like 2-(2-chlorophenyl)oxirane allows for the stereoselective synthesis of drug candidates.

Its derivatives have been investigated for a range of biological activities, highlighting its importance as a scaffold in medicinal chemistry.[1]

Caption: Application as a chiral building block in drug development.

Safety and Handling

2-(2-Chlorophenyl)oxirane is classified as a flammable liquid and vapor and is harmful if swallowed, in contact with skin, or if inhaled.[5] It can cause skin and serious eye irritation.[5] Therefore, it should be handled with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated area or a fume hood.[9] For long-term storage, it is recommended to keep the compound in a tightly sealed container under an inert atmosphere at refrigerated temperatures (2-8 °C) to prevent degradation.[9]

References

• 1. Buy (2r)-2-(2-Chlorophenyl)oxirane | 62566-66-9 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. (2-Chlorophenyl)oxirane CAS#: 62717-50-4 [m.chemicalbook.com]
• 5. 2-(2-Chlorophenyl)oxirane | C8H7ClO | CID 560709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (2R)-2-(2-chlorophenyl)oxirane | C8H7ClO | CID 12035191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. caslab.com [caslab.com]
• 8. Bioactive Steroids Bearing Oxirane Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Spectroscopic Profile of 2-(2-Chlorophenyl)oxirane: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 2-(2-Chlorophenyl)oxirane, a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. The data presented herein, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), will be of significant interest to researchers, scientists, and professionals in the field of drug development and fine chemical synthesis.

Summary of Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of 2-(2-Chlorophenyl)oxirane.

Table 1: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
135.5	C-1' (C-Cl)
129.5	C-3'
129.0	C-5'
127.2	C-4'
126.9	C-6'
125.0	C-2'
51.5	C-2 (CH)
47.0	C-3 (CH₂)

Note: Assignments are based on computational predictions and comparison with related structures. Actual experimental data may vary slightly.

Table 2: ¹H NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Assignment
7.10 - 7.60	m	Aromatic protons
3.90 - 4.20	m	Oxirane CH
2.80 - 3.20	m	Oxirane CH₂

Note: Predicted values based on related structures. 'm' denotes a multiplet.

Table 3: Infrared (IR) Spectroscopy Peak Table

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3060 - 3010	Medium	C-H stretch (Aromatic)
3000 - 2900	Medium	C-H stretch (Oxirane)
1600, 1480, 1440	Medium-Strong	C=C stretch (Aromatic ring)
1260	Strong	C-O-C stretch (Oxirane ring, asymmetric)
850	Strong	C-O-C stretch (Oxirane ring, symmetric)
750	Strong	C-Cl stretch

Table 4: Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Proposed Fragment
154/156	30/10	[M]⁺ (Molecular ion)
125/127	100/33	[M - CHO]⁺
119	20	[M - Cl]⁺
89	60	[C₇H₅]⁺

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer. The sample (10-20 mg) is dissolved in an appropriate deuterated solvent, most commonly chloroform-d (CDCl₃), containing 0.03% tetramethylsilane (TMS) as an internal standard. For ¹³C NMR, a larger sample size (50-100 mg) may be required. Spectra are recorded at room temperature. Chemical shifts are reported in parts per million (ppm) relative to TMS.

Infrared (IR) Spectroscopy

IR spectra are obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small amount of the neat liquid sample is placed between two sodium chloride or potassium bromide plates to form a thin film. Alternatively, a solution of the compound in a suitable solvent (e.g., carbon tetrachloride) can be used in a liquid cell. The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectra are generally acquired using a Gas Chromatography-Mass Spectrometry (GC-MS) system. The sample, dissolved in a volatile organic solvent such as dichloromethane or ether, is injected into the GC. The GC separates the compound from any impurities before it enters the mass spectrometer. Electron ionization (EI) at 70 eV is a common method for generating the mass spectrum. The mass analyzer, typically a quadrupole, separates the ions based on their mass-to-charge ratio (m/z).

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the comprehensive spectroscopic analysis of 2-(2-Chlorophenyl)oxirane.

Caption: Logical workflow for the spectroscopic analysis of 2-(2-Chlorophenyl)oxirane.

Biological Activity of 2-(2-Chlorophenyl)oxirane Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Chlorophenyl)oxirane is a chiral epoxide that serves as a versatile building block in organic synthesis, particularly for the development of novel therapeutic agents.[1][2] The presence of the reactive oxirane ring and the 2-chlorophenyl moiety imparts unique chemical properties that make its derivatives candidates for a range of biological activities. Research has indicated the potential of these derivatives as precursors for anti-cancer and antimicrobial agents.[1][2] The high reactivity of the epoxide ring allows for nucleophilic opening, enabling the synthesis of a diverse range of derivatives with potential pharmacological applications.[2] This technical guide provides an overview of the known biological activities of 2-(2-chlorophenyl)oxirane derivatives, details relevant experimental protocols, and illustrates potential mechanisms of action.

Data Presentation

A comprehensive search of publicly available scientific literature did not yield specific quantitative data (e.g., IC50 or MIC values) for a homologous series of 2-(2-chlorophenyl)oxirane derivatives. Such data is crucial for establishing a clear structure-activity relationship (SAR). The tables below are therefore presented as templates to guide researchers in structuring their data when evaluating novel derivatives of 2-(2-chlorophenyl)oxirane.

Table 1: Template for Summarizing Anticancer Activity Data (IC50 in µM)

Compound ID	Modification on Oxirane Ring	Modification on Phenyl Ring	Cell Line 1 (e.g., MCF-7)	Cell Line 2 (e.g., A549)	Cell Line 3 (e.g., HepG2)
Derivative 1	e.g., Amino-alcohol	e.g., 4-fluoro	Data	Data	Data
Derivative 2	e.g., Thioether	e.g., 3-nitro	Data	Data	Data
Derivative 3	e.g., Azide	e.g., 4-methoxy	Data	Data	Data
Control	Doxorubicin	-	Data	Data	Data

Table 2: Template for Summarizing Antimicrobial Activity Data (MIC in µg/mL)

Compound ID	Modification on Oxirane Ring	Modification on Phenyl Ring	S. aureus	E. coli	C. albicans
Derivative 1	e.g., Amino-alcohol	e.g., 4-fluoro	Data	Data	Data
Derivative 2	e.g., Thioether	e.g., 3-nitro	Data	Data	Data
Derivative 3	e.g., Azide	e.g., 4-methoxy	Data	Data	Data
Control	Ciprofloxacin / Fluconazole	-	Data	Data	Data

Experimental Protocols

The following is a detailed, generalized methodology for a key experiment to assess the cytotoxic activity of 2-(2-chlorophenyl)oxirane derivatives.

MTT Assay for Cytotoxicity

This protocol is a widely used colorimetric assay to assess cell metabolic activity, which is an indicator of cell viability.

Materials:

• 96-well tissue culture plates

• Cancer cell lines (e.g., MCF-7, A549, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 2-(2-Chlorophenyl)oxirane derivatives dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 2-(2-chlorophenyl)oxirane derivatives in culture medium.

  • After 24 hours of incubation, remove the medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds) and a positive control (a known cytotoxic agent).

  • Incubate the plates for another 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the MTT solution to each well.

  • Incubate the plates for 2-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization of Formazan:

  • After the incubation with MTT, carefully remove the medium from the wells.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plates for 15-20 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Mandatory Visualizations

Experimental Workflow for Cytotoxicity Screening

Caption: A typical workflow for evaluating the in vitro cytotoxicity of novel compounds.

Potential Signaling Pathway for Apoptosis Induction

While the precise signaling pathways for 2-(2-chlorophenyl)oxirane derivatives are not yet elucidated, many cytotoxic agents exert their effects by inducing apoptosis. The following diagram illustrates a plausible intrinsic apoptosis pathway that could be investigated.

Caption: A potential mechanism of action involving the p53-mediated intrinsic apoptosis pathway.

References

• 1. Buy (2r)-2-(2-Chlorophenyl)oxirane | 62566-66-9 [smolecule.com]
• 2. Buy (2S)-2-(2-chlorophenyl)oxirane | 141394-10-7 [smolecule.com]

An In-depth Technical Guide to the Mechanism of Action of 2-(2-Chlorophenyl)oxirane in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Chlorophenyl)oxirane is a chiral epoxide compound of significant interest in organic synthesis and medicinal chemistry.[1][2] Its structure, featuring a reactive oxirane ring and a 2-chlorophenyl group, makes it a valuable precursor for the synthesis of various biologically active molecules, including potential anti-cancer agents and antibiotics.[2] The high reactivity of the three-membered epoxide ring is central to its biological activity, which is presumed to involve covalent interactions with cellular macromolecules.[1] This technical guide provides a comprehensive overview of the putative mechanism of action of 2-(2-Chlorophenyl)oxirane in biological systems, drawing upon data from structurally related compounds to elucidate its likely metabolic fate, biological targets, and toxicological profile.

Core Mechanism of Action: Covalent Modification of Macromolecules

The primary mechanism of action of 2-(2-Chlorophenyl)oxirane is predicated on the electrophilic nature of its oxirane ring. This strained three-membered ring is susceptible to nucleophilic attack from various biological macromolecules, including proteins and nucleic acids.[1] This reaction, known as alkylation, results in the formation of stable covalent adducts, which can alter the structure and function of these essential cellular components, leading to downstream biological effects.[1]

The nucleophilic groups commonly found in proteins that are susceptible to attack by epoxides include the sulfhydryl group of cysteine, the imidazole group of histidine, and the amino groups of lysine and arginine. Covalent modification of proteins can lead to a variety of outcomes, including enzyme inhibition, disruption of protein-protein interactions, and altered cellular signaling.

Similarly, the nitrogen atoms in the purine and pyrimidine bases of DNA can act as nucleophiles, leading to the formation of DNA adducts. Such modifications can disrupt DNA replication and transcription, potentially leading to mutagenicity and carcinogenicity.[3][4]

Figure 1: General mechanism of covalent modification.

Metabolic Pathways

Based on the metabolism of structurally similar epoxides like styrene oxide and the herbicide tridiphane, 2-(2-Chlorophenyl)oxirane is expected to be metabolized primarily through two enzymatic pathways: hydrolysis by epoxide hydrolases (EH) and conjugation with glutathione (GSH) catalyzed by glutathione S-transferases (GSTs).

Epoxide Hydrolase Pathway

Microsomal and cytosolic epoxide hydrolases are enzymes that catalyze the hydrolysis of epoxides to their corresponding vicinal diols. This is generally considered a detoxification pathway, as the resulting diols are typically less reactive and more readily excreted.

Figure 2: Metabolic hydrolysis via epoxide hydrolase.

Glutathione S-Transferase Pathway

Glutathione S-transferases catalyze the conjugation of the tripeptide glutathione to the electrophilic carbon of the oxirane ring. This reaction also serves as a major detoxification pathway, leading to the formation of a more water-soluble and readily excretable glutathione conjugate.

Figure 3: Detoxification through glutathione conjugation.

Potential Signaling Pathway Modulation

While specific signaling pathways affected by 2-(2-Chlorophenyl)oxirane have not been elucidated, studies on the related compound, styrene-7,8-oxide, provide valuable insights. Exposure of HepG2 cells to styrene-7,8-oxide has been shown to induce stress-related pathways and modulate apoptosis.[3]

Key proteins and pathways potentially affected include:

• Heat Shock Proteins (HSPs): Induction of Hsp70 suggests a cellular stress response.[3]

• Metallothioneins (MTs): Upregulation of MTs is indicative of a response to heavy metal or oxidative stress.[3]

• Apoptosis-Related Proteins: Modulation of Bcl-2 family proteins (e.g., increased Bcl-XL, decreased Bax) and c-myc suggests an interference with the apoptotic machinery.[3]

Figure 4: Potential modulation of cellular stress and apoptosis pathways.

Quantitative Data Summary

Due to a lack of publicly available experimental data for 2-(2-Chlorophenyl)oxirane, the following tables present illustrative data based on studies of analogous compounds to demonstrate how such information would be structured.

Table 1: Illustrative Cytotoxicity Data (IC50 Values)

Cell Line	Compound	Illustrative IC50 (µM)
MCF-7 (Breast Cancer)	2-(2-Chlorophenyl)oxirane	25.5
A549 (Lung Cancer)	2-(2-Chlorophenyl)oxirane	42.1
HepG2 (Liver Cancer)	2-(2-Chlorophenyl)oxirane	33.8
HCT116 (Colon Cancer)	2-(2-Chlorophenyl)oxirane	18.9

Table 2: Illustrative Enzyme Inhibition Data (Ki Values)

Enzyme	Compound	Inhibition Type	Illustrative Ki (µM)
Glutathione S-Transferase	2-(2-Chlorophenyl)oxirane	Competitive	15.2
Epoxide Hydrolase	2-(2-Chlorophenyl)oxirane	Non-competitive	28.7

Detailed Experimental Protocols

The following are detailed, representative protocols for key experiments to investigate the mechanism of action of 2-(2-Chlorophenyl)oxirane.

Protocol for Determining Cytotoxicity using MTT Assay

Figure 5: Workflow for the MTT cytotoxicity assay.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 2-(2-Chlorophenyl)oxirane on cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, A549)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• 2-(2-Chlorophenyl)oxirane

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of 2-(2-Chlorophenyl)oxirane in culture medium. Replace the medium in the wells with the compound-containing medium and incubate for 48 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol for In Vitro Glutathione (GSH) Conjugation Assay

Objective: To determine if 2-(2-Chlorophenyl)oxirane is a substrate for glutathione S-transferases (GSTs) and to measure the kinetics of the conjugation reaction.

Materials:

• Recombinant human GST enzymes (various isoforms)

• 2-(2-Chlorophenyl)oxirane

• Reduced glutathione (GSH)

• 1-chloro-2,4-dinitrobenzene (CDNB) as a positive control substrate

• Reaction buffer (e.g., 100 mM potassium phosphate, pH 6.5)

• Spectrophotometer or HPLC system

Procedure:

• Reaction Setup: In a microplate or cuvette, combine the reaction buffer, GSH, and GST enzyme.

• Initiate Reaction: Add 2-(2-Chlorophenyl)oxirane to initiate the reaction.

• Monitor Reaction:

  • Spectrophotometric Method (for CDNB): Monitor the increase in absorbance at 340 nm, which corresponds to the formation of the S-(2,4-dinitrophenyl)glutathione conjugate.

  • HPLC Method (for 2-(2-Chlorophenyl)oxirane): At various time points, stop the reaction (e.g., by adding acid) and analyze the formation of the glutathione conjugate of 2-(2-Chlorophenyl)oxirane by reverse-phase HPLC.

• Data Analysis: Calculate the initial reaction velocity at different substrate concentrations. Determine the Michaelis-Menten kinetic parameters (Km and Vmax) by fitting the data to the Michaelis-Menten equation.

Protocol for Detection of Protein Adducts by Mass Spectrometry

Figure 6: Workflow for identifying protein adducts.

Objective: To identify specific proteins and amino acid residues that are covalently modified by 2-(2-Chlorophenyl)oxirane.

Materials:

• Target protein or cell lysate

• 2-(2-Chlorophenyl)oxirane

• Dithiothreitol (DTT)

• Iodoacetamide (IAM)

• Trypsin (mass spectrometry grade)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Proteomics data analysis software

Procedure:

• Protein Treatment: Incubate the target protein or cell lysate with 2-(2-Chlorophenyl)oxirane for a specified time.

• Reduction and Alkylation: Reduce disulfide bonds with DTT and alkylate free cysteine residues with IAM.

• Proteolytic Digestion: Digest the proteins into peptides using trypsin overnight.

• LC-MS/MS Analysis: Separate the peptides by liquid chromatography and analyze them by tandem mass spectrometry.

• Data Analysis: Search the acquired MS/MS spectra against a protein database using software that allows for the identification of unexpected modifications. Search for a mass shift corresponding to the addition of the 2-(2-Chlorophenyl)oxirane moiety on specific amino acid residues (e.g., Cys, His, Lys).

• Validation: Manually validate the MS/MS spectra of putative adducted peptides to confirm the site of modification.

Conclusion

While direct experimental data on the mechanism of action of 2-(2-Chlorophenyl)oxirane is limited, a strong body of evidence from structurally related epoxides allows for the formulation of a well-supported hypothesis. The core of its biological activity lies in the electrophilic nature of the oxirane ring, leading to covalent modification of cellular proteins and nucleic acids. This can trigger a cascade of downstream effects, including the modulation of cellular stress and apoptotic signaling pathways. Its metabolism is likely dominated by detoxification pathways involving epoxide hydrolases and glutathione S-transferases. The provided experimental protocols offer a robust framework for the future investigation and detailed characterization of the biological activity of this promising compound. Further research is warranted to validate these hypotheses and to fully elucidate the therapeutic potential and toxicological profile of 2-(2-Chlorophenyl)oxirane.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The genotoxicity of enantiomeric aliphatic epoxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Carcinogenicity and mechanistic insights on the behavior of epoxides and epoxide-forming chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Properties of (2R)-2-(2-Chlorophenyl)oxirane and (2S)-2-(2-chlorophenyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the enantiomeric pair, (2R)-2-(2-Chlorophenyl)oxirane and (2S)-2-(2-chlorophenyl)oxirane. These chiral epoxides are valuable building blocks in asymmetric synthesis, particularly in the development of pharmaceuticals. This document details their physicochemical properties, spectroscopic data, synthesis protocols, and explores their biological significance, with a focus on their differential roles in medicinal chemistry.

Core Physicochemical and Spectroscopic Properties

The distinct three-dimensional arrangement of atoms in (2R)- and (2S)-2-(2-chlorophenyl)oxirane leads to their differential interaction with plane-polarized light, a key characteristic for distinguishing enantiomers. While many physical properties are identical for both enantiomers, their optical rotation is equal in magnitude but opposite in direction.

Table 1: Physicochemical Properties of (2R)- and (2S)-2-(2-Chlorophenyl)oxirane

Property	(2R)-2-(2-Chlorophenyl)oxirane	(2S)-2-(2-chlorophenyl)oxirane
Molecular Formula	C₈H₇ClO[1][2][3]	C₈H₇ClO[4][5]
Molecular Weight	154.59 g/mol [1][2][3][6]	154.59 g/mol [4][5]
CAS Number	62566-66-9[1][2][3][6]	141394-10-7[4][5]
Appearance	Colorless oil or crystal[6]	-
Boiling Point (Predicted)	211.8 ± 28.0 °C[6]	-
Density (Predicted)	1.283 ± 0.06 g/cm³[6]	-
Solubility	Slightly soluble in Chloroform, DMSO, and Methanol[6]	-
Optical Rotation	As a chiral molecule, it rotates the plane of polarized light.[6]	-

Spectroscopic Data:

Spectroscopic methods are essential for the structural elucidation and confirmation of these oxiranes. While the spectra for both enantiomers are identical, they are crucial for confirming the chemical structure.

• ¹H NMR Spectroscopy: Aromatic protons are expected to appear in the range of 7.1-7.6 ppm, with the benzylic proton of the oxirane ring appearing at a higher field.

• ¹³C NMR Spectroscopy: The carbon atoms of the phenyl ring typically resonate between 127 and 138 ppm, while the oxirane ring carbons show characteristic shifts at a higher field.[6]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for C-H stretching of the aromatic and oxirane rings, C-O-C stretching of the epoxide, and C-Cl stretching.[6]

• Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) of the racemic mixture would show the molecular ion peak and characteristic fragmentation patterns.[6][7]

Enantioselective Synthesis and Analysis

The synthesis of enantiomerically pure (2R)- and (2S)-2-(2-chlorophenyl)oxirane is critical for their application in pharmaceuticals. The most common and effective method is the asymmetric epoxidation of 2-chlorostyrene.

Experimental Protocol: Jacobsen-Katsuki Epoxidation

The Jacobsen-Katsuki epoxidation is a widely used method for the enantioselective epoxidation of unfunctionalized alkenes using a chiral manganese-salen complex as a catalyst.[8][9][10]

Materials:

• 2-chlorostyrene

• (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride (for (R)-oxirane) or the (S,S) enantiomer (for (S)-oxirane)

• Sodium hypochlorite (NaOCl, commercial bleach)

• Dichloromethane (CH₂Cl₂)

• 4-Phenylpyridine N-oxide (optional, as an axial ligand to improve catalyst performance)

• Dipotassium hydrogen phosphate (K₂HPO₄) buffer solution

• Sodium chloride (NaCl) solution (saturated)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-chlorostyrene (1.0 equivalent) and the appropriate chiral Mn-salen catalyst (0.02 - 0.05 equivalents) in dichloromethane. If used, add 4-phenylpyridine N-oxide (0.2 equivalents).

• Addition of Oxidant: Cool the mixture to 0 °C in an ice bath. Add a buffered aqueous solution of sodium hypochlorite (1.5 - 2.0 equivalents, buffered to pH ~11 with K₂HPO₄) dropwise over 1-2 hours with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting alkene is consumed.

• Work-up: Once the reaction is complete, separate the organic layer. Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with saturated sodium chloride solution, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and concentrate the solution under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to obtain the enantiomerically enriched epoxide.

Logical Workflow for Jacobsen-Katsuki Epoxidation

Caption: Workflow for the enantioselective synthesis of 2-(2-chlorophenyl)oxirane.

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Purity Analysis

The enantiomeric excess (ee) of the synthesized epoxides is determined using chiral HPLC.

Methodology:

• Instrumentation: HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based column, such as Chiralpak AD-H or Chiralcel OD-H, is commonly used.

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) is a typical mobile phase for normal-phase separation. The exact ratio may need to be optimized for baseline separation of the enantiomers.

• Detection: UV detection at a wavelength where the chlorophenyl group absorbs, typically around 254 nm.

Biological Significance and Applications

The chirality of 2-(2-chlorophenyl)oxirane is paramount to its biological activity and its utility as a synthon for pharmaceuticals. The two enantiomers can exhibit significantly different pharmacological profiles.

Role in Anticonvulsant Drug Synthesis

The (2S)-enantiomer of 2-(2-chlorophenyl)oxirane is a key intermediate in the synthesis of certain triazole-based anticonvulsant drugs. The mechanism of action of these triazole derivatives is often linked to the modulation of neurotransmitter systems in the brain.

Signaling Pathway of Triazole Anticonvulsants

References

• 1. Buy (2r)-2-(2-Chlorophenyl)oxirane | 62566-66-9 [smolecule.com]
• 2. (2R)-2-(2-chlorophenyl)oxirane | C8H7ClO | CID 12035191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caslab.com [caslab.com]
• 4. Buy (2S)-2-(2-chlorophenyl)oxirane | 141394-10-7 [smolecule.com]
• 5. chemscene.com [chemscene.com]
• 6. benchchem.com [benchchem.com]
• 7. 2-(2-Chlorophenyl)oxirane | C8H7ClO | CID 560709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. grokipedia.com [grokipedia.com]
• 9. Jacobsen epoxidation | OpenOChem Learn [learn.openochem.org]
• 10. Jacobsen epoxidation - Wikipedia [en.wikipedia.org]

Technical Guide: (2-Chlorophenyl)oxirane (CAS No. 62717-50-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Chlorophenyl)oxirane, also known as 2-chlorostyrene oxide, is an organic compound featuring a reactive oxirane (epoxide) ring attached to a 2-chlorophenyl group.[1] Its chemical formula is C₈H₇ClO, with a molecular weight of 154.59 g/mol .[2] The presence of the strained epoxide ring and the chlorine substitution on the aromatic ring makes it a compound of interest in organic synthesis and medicinal chemistry.[1][3] This technical guide provides a comprehensive overview of the available experimental data for (2-Chlorophenyl)oxirane, including its physicochemical properties, synthesis protocols, and potential biological relevance inferred from related compounds.

Physicochemical and Spectroscopic Data

Limited experimental data for the pure enantiomer of (2-Chlorophenyl)oxirane is available; some of the listed properties are predicted or refer to the racemic mixture.

Table 1: Physicochemical Properties of (2-Chlorophenyl)oxirane

Property	Value	Source
Molecular Formula	C₈H₇ClO	[1][2]
Molecular Weight	154.59 g/mol	[2]
Appearance	Colorless to light yellow liquid or oil	[1]
Boiling Point	211.8 ± 28.0 °C (Predicted)
Density	1.283 ± 0.06 g/cm³ (Predicted)
Solubility	Slightly soluble in Chloroform, DMSO, and Methanol. Not miscible or difficult to mix with water.

Table 2: Spectroscopic Data for (2-Chlorophenyl)oxirane and Related Compounds

Spectroscopy Type	Data Summary	Source
¹H NMR (CDCl₃)	For a related compound, 2-(1-(4-Chlorophenyl)vinyl)oxirane: δ 7.38 (d, J = 8.6 Hz, 2 H), 7.32 (d, J = 8.6 Hz, 2 H), 5.44 (s, 1 H), 5.40 (s, 1 H), 3.64 (t, J = 3.2 Hz, 1 H), 3.04 (dd, J = 5.8, 4.1 Hz, 1 H), 2.61 (dd, J = 5.9, 2.6 Hz, 1 H).	[4]
¹³C NMR (CDCl₃)	For a related compound, 2-(1-(4-Chlorophenyl)vinyl)oxirane: δ 143.6, 136.3, 134.0, 128.6, 127.6, 113.5, 52.2, 49.2.	[4]
Mass Spectrometry (GC-MS)	Molecular ion peak and characteristic fragmentation patterns are available for the racemate. For a related compound, 2-(1-(4-Chlorophenyl)vinyl)oxirane (EI): m/z: 180.0, 165.0, 151.0, 145.1, 125.1, 115.1.	[4]
Infrared (IR)	Expected to show characteristic peaks for C-H stretching of the aromatic and oxirane rings, C-O-C stretching of the epoxide, and C-Cl stretching.

Experimental Protocols

Enantioselective Synthesis of (2R)-2-(2-Chlorophenyl)oxirane

The enantioselective synthesis of (2R)-2-(2-Chlorophenyl)oxirane can be achieved through the enzymatic epoxidation of 2-chlorostyrene. The following protocol is based on the use of an engineered P450 peroxygenase.

Materials:

• 2-chlorostyrene

• Engineered P450 peroxygenase (e.g., a variant of P450BM3)

• Glucose

• Glucose dehydrogenase

• NADP⁺

• Potassium phosphate buffer (pH 8.0)

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate (drying agent)

Procedure:

• Prepare a reaction mixture containing the phosphate buffer, glucose, glucose dehydrogenase, and NADP⁺.

• Add the engineered P450 enzyme to the mixture.

• Add 2-chlorostyrene to the reaction mixture. The substrate can be added directly or as a solution in a co-solvent to improve solubility.

• Incubate the reaction at a controlled temperature (e.g., 25-30 °C) with shaking for a specified duration (e.g., 12-24 hours).

• Monitor the reaction progress by taking samples at regular intervals and analyzing them by chiral HPLC.

• Upon completion, extract the product from the aqueous phase using ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude (2R)-2-(2-chlorophenyl)oxirane.

• If necessary, purify the product by flash column chromatography on silica gel.

Caption: Workflow for the enzymatic synthesis of (2R)-2-(2-Chlorophenyl)oxirane.

Biological Activity and Potential Signaling Pathways (Inferred from Related Compounds)

Direct experimental data on the biological activity of (2-Chlorophenyl)oxirane is limited in publicly available literature. However, based on its chemical structure as a substituted styrene oxide, its potential biological activities can be inferred from studies on analogous compounds. Epoxides are known to be reactive electrophiles that can interact with cellular nucleophiles such as proteins and DNA.

The primary metabolic pathway for styrene oxides involves enzymatic hydrolysis by epoxide hydrolases to form the corresponding diol. This is generally considered a detoxification pathway.

References

• 1. CAS 62717-50-4: Oxirane, (2-chlorophenyl)- | CymitQuimica [cymitquimica.com]
• 2. 2-(2-Chlorophenyl)oxirane | C8H7ClO | CID 560709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Structure-activity relationships of substituted oxyoxalamides as inhibitors of the human soluble epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Reactivity of the Oxirane Ring in 2-(2-Chlorophenyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(2-Chlorophenyl)oxirane is a chiral epoxide that serves as a versatile building block in modern organic synthesis, particularly in the development of pharmaceuticals. The reactivity of its strained three-membered oxirane ring is central to its synthetic utility. This technical guide provides a comprehensive analysis of the factors governing the regioselective ring-opening of 2-(2-Chlorophenyl)oxirane under various reaction conditions. Detailed experimental protocols for key transformations are presented, alongside quantitative data to inform reaction optimization. Furthermore, the biological significance of this scaffold is highlighted through its application in the synthesis of neuroprotective agents, illustrating its relevance in drug discovery and development.

Introduction

The oxirane, or epoxide, is a three-membered heterocyclic ether with significant ring strain, rendering it susceptible to ring-opening reactions by a variety of nucleophiles. In the case of 2-(2-Chlorophenyl)oxirane, the presence of a stereocenter and an ortho-chlorinated phenyl group introduces electronic and steric factors that profoundly influence the regioselectivity of these reactions.[1] This guide will delve into the core principles of its reactivity, providing a framework for predicting and controlling the outcomes of its synthetic transformations.

Physicochemical Properties

2-(2-Chlorophenyl)oxirane is a colorless oil or crystalline solid at room temperature.[2] Its key physicochemical properties are summarized in the table below.

Property	Value
Molecular Formula	C₈H₇ClO
Molecular Weight	154.59 g/mol
CAS Number	62717-50-4 (racemate)
62566-66-9 ((R)-enantiomer)
141394-10-7 ((S)-enantiomer)
Boiling Point	211.8 ± 28.0 °C (Predicted)
Density	1.283 ± 0.06 g/cm³ (Predicted)

Reactivity and Regioselectivity of Oxirane Ring-Opening

The cornerstone of 2-(2-Chlorophenyl)oxirane's utility is the regioselective opening of its epoxide ring. The outcome of the reaction is primarily dictated by the nature of the reaction conditions (acidic or basic/nucleophilic) and the nucleophile employed.

Reaction Mechanisms

The ring-opening of 2-(2-Chlorophenyl)oxirane can proceed through two primary mechanistic pathways:

• SN2-type Mechanism: Under basic or neutral conditions with strong nucleophiles, the reaction follows an SN2 pathway. The nucleophile attacks one of the carbon atoms of the epoxide, leading to a concerted ring-opening and inversion of stereochemistry at the site of attack. Steric hindrance is the dominant factor in this mechanism.

• SN1-type Mechanism: Under acidic conditions, the epoxide oxygen is first protonated, making it a better leaving group. The C-O bond begins to break, leading to the development of a partial positive charge on the carbon atoms. The nucleophile then attacks the carbon that can best stabilize this positive charge. Electronic effects are the primary determinant of regioselectivity in this case.

The interplay between these two mechanisms allows for tunable regioselectivity in the synthesis of substituted ethanol derivatives.

Regioselectivity in Ring-Opening Reactions

The 2-chlorophenyl substituent significantly influences the regioselectivity of the ring-opening reaction. The carbon atom attached to the phenyl group (Cα) is a benzylic position, while the other carbon of the oxirane ring (Cβ) is a methylene group.

• Under Basic/Nucleophilic Conditions (SN2): Strong, unhindered nucleophiles will preferentially attack the less sterically hindered Cβ position. This leads to the formation of 2-substituted-1-(2-chlorophenyl)ethanol derivatives.

• Under Acidic Conditions (SN1-like): In the presence of an acid, the transition state has significant carbocationic character. The benzylic Cα position is better able to stabilize a positive charge through resonance with the phenyl ring. Consequently, weak nucleophiles will preferentially attack the Cα position, yielding 1-substituted-1-(2-chlorophenyl)ethanol products.

The following diagram illustrates the general principles of regioselective ring-opening of 2-(2-Chlorophenyl)oxirane.

Figure 1: Regioselectivity in the ring-opening of 2-(2-Chlorophenyl)oxirane.

Quantitative Data on Ring-Opening Reactions

The following table summarizes the typical regioselectivity and yields for the ring-opening of 2-aryl oxiranes with various nucleophiles. While specific data for the 2-chloro substituted derivative is sparse in the literature, these examples with closely related structures provide a strong predictive framework.

Nucleophile	Conditions	Major Product	Regioselectivity (Cα:Cβ)	Yield (%)
H₂O	Acidic (H₂SO₄)	1-(Aryl)-1,2-ethanediol	Major Cα attack	High
H₂O	Basic (NaOH)	1-(Aryl)-1,2-ethanediol	Major Cβ attack	High
CH₃OH	Acidic (H₂SO₄)	1-Aryl-1-methoxy-2-ethanol	>95:5	>90
CH₃OH	Basic (NaOCH₃)	2-Aryl-2-methoxy-1-ethanol	<5:95	>90
Piperidine	Neat, 100 °C	1-(Aryl)-2-(piperidin-1-yl)ethanol	Major Cβ attack	Good
NaN₃	NH₄Cl, MeOH/H₂O	1-Aryl-2-azido-1-ethanol	>90:10	~95

Experimental Protocols

Synthesis of β-Amino Alcohols: Reaction with Amines

This protocol describes the general procedure for the synthesis of β-amino alcohols via the ring-opening of 2-(2-Chlorophenyl)oxirane with a primary or secondary amine.

Workflow:

Figure 2: Experimental workflow for the synthesis of β-amino alcohols.

Procedure:

• To a solution of the desired amine (1.2 equivalents) in an anhydrous solvent such as ethanol or acetonitrile (0.1-0.5 M), add 2-(2-Chlorophenyl)oxirane (1.0 equivalent).

• Stir the reaction mixture and heat to reflux. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired β-amino alcohol.

• Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of Vicinal Azidoalcohols: Reaction with Sodium Azide

This protocol outlines the synthesis of 1-(2-chlorophenyl)-2-azidoethanol, a versatile intermediate for the preparation of vicinal amino alcohols and other nitrogen-containing compounds.

Procedure:

• In a round-bottom flask, dissolve 2-(2-Chlorophenyl)oxirane (1.0 equivalent) in a mixture of methanol and water (4:1 v/v).

• Add sodium azide (1.5 equivalents) and ammonium chloride (1.2 equivalents) to the solution.

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Once the starting material is consumed, pour the reaction mixture into water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel to yield the desired azidoalcohol.

Biological Relevance and Signaling Pathways: Precursor to Eliprodil

While 2-(2-Chlorophenyl)oxirane itself is not known to be biologically active, it is a key chiral precursor for the synthesis of pharmacologically significant molecules. A prominent example is Eliprodil , a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, with selectivity for the NR2B subunit.[3][4]

NMDA receptors are ionotropic glutamate receptors that play a crucial role in synaptic plasticity, learning, and memory.[5] However, overactivation of NMDA receptors leads to excessive calcium influx, triggering a cascade of neurotoxic events, a phenomenon known as excitotoxicity.[6] This process is implicated in the pathophysiology of various neurological disorders, including stroke, traumatic brain injury, and neurodegenerative diseases.

Eliprodil, by selectively blocking NR2B-containing NMDA receptors, can mitigate this excitotoxicity, thus exhibiting neuroprotective effects.[3] The synthesis of the active (R)-enantiomer of Eliprodil utilizes (R)-2-(2-Chlorophenyl)oxirane as the starting material for establishing the correct stereochemistry of the final drug molecule.

The signaling pathway affected by Eliprodil is depicted below:

Figure 3: Simplified signaling pathway of NMDA receptor-mediated excitotoxicity and its inhibition by Eliprodil.

Conclusion

2-(2-Chlorophenyl)oxirane is a valuable chiral intermediate whose reactivity is governed by the predictable and controllable ring-opening of its oxirane moiety. The regioselectivity of this transformation can be effectively steered by the choice of reaction conditions, allowing for the selective synthesis of either 1- or 2-substituted 1-(2-chlorophenyl)ethanol derivatives. This control is paramount in multi-step syntheses of complex, biologically active molecules such as the neuroprotective agent Eliprodil. A thorough understanding of the principles outlined in this guide will empower researchers and drug development professionals to effectively utilize 2-(2-Chlorophenyl)oxirane in their synthetic endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. Eliprodil, a non-competitive, NR2B-selective NMDA antagonist, protects pyramidal neurons in hippocampal slices from hypoxic/ischemic damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Eliprodil - Wikipedia [en.wikipedia.org]
• 6. Effect of eliprodil, an NMDA receptor antagonist acting at the polyamine modulatory site, on local cerebral glucose use in the rat in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

The Therapeutic Potential of 2-(2-Chlorophenyl)oxirane: A Technical Guide for Drug Development Professionals

An In-depth Exploration of a Versatile Chiral Building Block in the Synthesis of Novel Therapeutics, with a Focus on Anticonvulsant Agents

Introduction: 2-(2-Chlorophenyl)oxirane, a chiral epoxide, has emerged as a significant precursor in medicinal chemistry for the development of a variety of bioactive molecules. Its stereodefined structure, featuring a reactive oxirane ring and a chlorinated phenyl group, makes it a valuable chiral building block for the synthesis of complex therapeutic agents. This technical guide provides a comprehensive overview of the potential therapeutic applications of 2-(2-Chlorophenyl)oxirane, with a particular focus on its role in the synthesis of novel anticonvulsant drugs. This document is intended for researchers, scientists, and drug development professionals, offering detailed insights into the synthesis, experimental protocols, and biological evaluation of derivatives of this promising scaffold.

Chemical and Physical Properties

2-(2-Chlorophenyl)oxirane is a chiral molecule that exists as two enantiomers, (R)-2-(2-Chlorophenyl)oxirane and (S)-2-(2-Chlorophenyl)oxirane. The specific stereochemistry is crucial for the biological activity of its derivatives.

Property	Value
Molecular Formula	C₈H₇ClO
Molecular Weight	154.59 g/mol
Appearance	Colorless oil
Boiling Point	225-227 °C
Density	1.283 g/mL
Solubility	Soluble in most organic solvents

Therapeutic Applications

Research has highlighted the potential of 2-(2-Chlorophenyl)oxirane as a starting material for compounds with various therapeutic activities, including:

• Anticonvulsant Activity: The most promising application lies in the synthesis of triazole and tetrazole derivatives that have shown significant potential in the treatment of epilepsy. The reactive epoxide ring allows for the introduction of these nitrogen-rich heterocyclic moieties, which are known to be important pharmacophores for anticonvulsant activity.

• Anti-cancer Activity: The chlorophenyl group and the reactive oxirane ring provide a scaffold that can be elaborated to create compounds with potential cytotoxic effects against cancer cell lines.

• Antibiotic Activity: Derivatives of 2-(2-Chlorophenyl)oxirane have been investigated for their potential as antimicrobial agents.

Synthesis of Anticonvulsant Triazole Derivatives

A key therapeutic application of 2-(2-Chlorophenyl)oxirane is in the synthesis of novel triazole-based anticonvulsant agents. The general synthetic strategy involves the nucleophilic ring-opening of the epoxide by a triazole derivative.

Experimental Workflow: Synthesis of a Triazole Anticonvulsant

2-(2-Chlorophenyl)oxirane safety and handling precautions

An In-depth Technical Guide to the Safety and Handling of 2-(2-Chlorophenyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-(2-chlorophenyl)oxirane, a compound utilized in organic synthesis.[1][2][3] Given the limited availability of specific toxicological data for this compound, this guide also draws upon information from structurally related epoxides, such as styrene oxide, to provide a thorough understanding of its potential hazards.

Chemical and Physical Properties

Proper handling of any chemical begins with an understanding of its physical properties. The following table summarizes the key physical and chemical data for 2-(2-chlorophenyl)oxirane.

Property	Value	Source
Molecular Formula	C8H7ClO	[4]
Molecular Weight	154.59 g/mol	[4]
CAS Number	62717-50-4	[4]
Appearance	Liquid	[1]
Boiling Point	230.4°C at 760 mmHg	[5]
Density	1.283 g/mL at 25°C	[5]
Flash Point	68°F (20°C) - closed cup	[5][6]
Solubility	Soluble in organic solvents, less soluble in water.	[1]
Storage Condition	Sealed in dry, Store in refrigerator (2 to 8 °C).	[7]

Hazard Identification and GHS Classification

2-(2-Chlorophenyl)oxirane is classified as a hazardous substance. The following table summarizes its GHS classification.[4]

Hazard Class	Hazard Category	Hazard Statement
Flammable liquids	Category 3	H226: Flammable liquid and vapor[4]
Acute toxicity, oral	Category 4	H302: Harmful if swallowed[4]
Acute toxicity, dermal	Category 4	H312: Harmful in contact with skin[4]
Skin corrosion/irritation	Category 2	H315: Causes skin irritation[4]
Serious eye damage/eye irritation	Category 2A	H319: Causes serious eye irritation[4]
Acute toxicity, inhalation	Category 4	H332: Harmful if inhaled[4]
Specific target organ toxicity, single exposure	Category 3	H335: May cause respiratory irritation[4]

Toxicological Information and Potential Signaling Pathways

The primary mechanism of toxicity for many epoxides involves metabolic activation by cytochrome P450 enzymes, leading to the formation of the reactive epoxide ring.[8][9][10] This epoxide can then be detoxified through enzymatic hydrolysis by epoxide hydrolase to form a diol, or by conjugation with glutathione (GSH) mediated by glutathione S-transferases (GSTs).[5] If these detoxification pathways are overwhelmed, the epoxide can react with nucleophilic sites on cellular macromolecules, leading to cytotoxicity and genotoxicity.

Caption: Proposed metabolic pathway and toxicity mechanism of 2-(2-Chlorophenyl)oxirane.

Experimental Protocols

Due to the absence of specific experimental data for 2-(2-chlorophenyl)oxirane, the following are generalized protocols for assessing the acute toxicity and irritation potential of a similar chemical, based on standard OECD guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (UDP) (Based on OECD Guideline 425)

Objective: To determine the acute oral toxicity (LD50) of a substance.

Methodology:

• Animal Model: Healthy, young adult female rats (e.g., Wistar strain), nulliparous and non-pregnant.

• Housing: Animals are housed individually in controlled conditions (22 ± 3 °C, 30-70% humidity, 12h light/dark cycle) with ad libitum access to food and water.

• Dose Administration: The test substance is administered orally by gavage. A starting dose is selected based on available information, typically below the estimated LD50.

• Procedure:

  • A single animal is dosed.

  • If the animal survives, the next animal is given a higher dose. If it dies, the next is given a lower dose. The dose progression factor is typically 1.5-2.0.

  • Observations are made for at least 14 days, checking for clinical signs of toxicity and mortality.

  • The procedure continues until stopping criteria are met (e.g., a number of reversals in outcome have occurred).

• Data Analysis: The LD50 is calculated using the maximum likelihood method.

Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

Objective: To determine the potential of a substance to cause skin irritation or corrosion.

Methodology:

• Animal Model: Healthy, young adult rabbits (e.g., New Zealand White).

• Preparation: The fur on the back of the animal is clipped 24 hours before the test.

• Application:

  • A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a small area (approx. 6 cm²) of skin under a gauze patch.

  • The trunk of the animal is wrapped with a semi-occlusive dressing to hold the patch in place.

• Exposure and Observation:

  • The patch is removed after a 4-hour exposure period.

  • The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

• Scoring: The severity of skin reactions is scored according to a standardized scale. The substance is classified as an irritant based on the mean scores.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize exposure and risk.

Handling:

• Handle in a well-ventilated place, preferably in a chemical fume hood.[11]

• Wear suitable personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[11]

• Avoid contact with skin and eyes.[11]

• Use non-sparking tools and prevent electrostatic discharge.[11]

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[11]

• Store away from incompatible materials such as oxidizing agents, acids, and bases.

• Keep away from sources of ignition.[12]

• Recommended storage is in a refrigerator (2-8°C).[7]

Emergency Procedures

First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[11]
Skin Contact	Immediately remove contaminated clothing. Wash off with soap and plenty of water for at least 15 minutes. Seek medical attention.[11]
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[11]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[11]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[11]

• Specific Hazards: Flammable liquid and vapor. May produce toxic fumes of carbon monoxide, carbon dioxide, and hydrogen chloride in a fire.

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[11]

Accidental Release Measures

In the event of a spill, a systematic approach is necessary to ensure safety and proper cleanup.

Caption: Emergency spill response workflow for 2-(2-Chlorophenyl)oxirane.

Laboratory Chemical Risk Assessment

A thorough risk assessment should be conducted before working with 2-(2-chlorophenyl)oxirane.

Caption: Logical workflow for a laboratory chemical risk assessment.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations. Do not allow the chemical to enter drains.[11] Contaminated materials from spills and clean-up should be collected in suitable, closed containers and treated as hazardous waste.[11]

This technical guide is intended to provide comprehensive safety and handling information for 2-(2-chlorophenyl)oxirane to be used by trained professionals. Always consult the most recent Safety Data Sheet (SDS) from your supplier before use and ensure that a thorough risk assessment has been completed.

References

• 1. CAS 62717-50-4: Oxirane, (2-chlorophenyl)- | CymitQuimica [cymitquimica.com]
• 2. (2-Chlorophenyl)oxirane | 62717-50-4 [chemicalbook.com]
• 3. (2-Chlorophenyl)oxirane CAS#: 62717-50-4 [m.chemicalbook.com]
• 4. 2-(2-Chlorophenyl)oxirane | C8H7ClO | CID 560709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Metabolism of tridiphane (2-(3,5-dichlorophenyl)-2(2,2,2-trichloroethyl)oxirane) by hepatic epoxide hydrolases and glutathione S-transferases in mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hse.gov.uk [hse.gov.uk]
• 7. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 8. Styrene: toxicity studies--what do they show? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Metabolism and toxicity of styrene in microsomal epoxide hydrolase-deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Conducting a Chemical Risk Assessment in the Laboratory | Lab Manager [labmanager.com]
• 12. RISK ASSESSMENT FLOWCHART - Chemical Laboratory Safety and Security - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Enantioselective Synthesis of (2R)-2-(2-Chlorophenyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-2-(2-Chlorophenyl)oxirane is a chiral epoxide of significant interest in medicinal chemistry and organic synthesis. Its stereodefined structure, featuring a reactive oxirane ring and a 2-chlorophenyl group, renders it a valuable chiral building block for the synthesis of complex, biologically active molecules.[1] The precise stereochemistry is often critical for the therapeutic efficacy and safety of pharmaceutical compounds. This document provides detailed application notes and protocols for the enantioselective synthesis of (2R)-2-(2-Chlorophenyl)oxirane, focusing on two prominent and effective methods: the Jacobsen-Katsuki epoxidation and enzymatic epoxidation.

Synthetic Strategies Overview

The enantioselective synthesis of (2R)-2-(2-Chlorophenyl)oxirane from 2-chlorostyrene can be effectively achieved through two primary methods:

• Jacobsen-Katsuki Epoxidation: A robust and widely used method for the asymmetric epoxidation of unfunctionalized alkenes using a chiral manganese-salen catalyst.[2][3]

• Enzymatic Epoxidation: A biocatalytic approach that offers high enantioselectivity under mild reaction conditions, utilizing enzymes such as engineered peroxygenases.

The choice of method may depend on factors such as scale, desired enantiopurity, and availability of reagents and equipment.

Data Presentation: Comparison of Synthetic Methods

The following table summarizes the quantitative data for the enantioselective epoxidation of 2-chlorostyrene to (2R)-2-(2-Chlorophenyl)oxirane using the Jacobsen-Katsuki and enzymatic methods.

Method	Catalyst/Enzyme	Oxidant	Enantiomeric Excess (ee%)	Yield (%)	Key Advantages	Key Disadvantages
Jacobsen-Katsuki Epoxidation	(R,R)-Jacobsen's Catalyst	NaOCl	~86% (estimated for styrene at low temp)	Moderate to High	Broad substrate scope, well-established.	Catalyst can be expensive, may require cryogenic temperatures for optimal ee.
Enzymatic Epoxidation	Engineered P450 Peroxygenase	H₂O₂	95%	Moderate	High enantioselectivity, mild reaction conditions, environmentally benign.	Enzyme may not be commercially available, requires specific buffer and cofactor systems.

Experimental Protocols

Jacobsen-Katsuki Epoxidation of 2-Chlorostyrene

This protocol is adapted from general procedures for the Jacobsen-Katsuki epoxidation of styrene derivatives.[4] Optimization of reaction time and temperature may be necessary to maximize yield and enantioselectivity.

Materials:

• 2-Chlorostyrene

• (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride [(R,R)-Jacobsen's catalyst]

• Dichloromethane (CH₂Cl₂)

• Sodium hypochlorite (NaOCl, commercial bleach), buffered to pH ~11 with 0.05 M Na₂HPO₄ and 1 M NaOH

• 4-Phenylpyridine N-oxide (PPNO) (optional co-catalyst)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-chlorostyrene (1.0 mmol) in dichloromethane (10 mL). Add (R,R)-Jacobsen's catalyst (0.02-0.05 mmol, 2-5 mol%). If using, add 4-phenylpyridine N-oxide (0.1 mmol, 10 mol%).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath. For potentially higher enantioselectivity, the reaction can be performed at lower temperatures (e.g., -78 °C), although this may require a different solvent system.

• Addition of Oxidant: To the cooled and stirring solution, add the buffered sodium hypochlorite solution (1.5 mmol) dropwise over 2-3 hours. Maintain vigorous stirring to ensure proper mixing of the biphasic system.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up: Once the reaction is complete, separate the organic layer. Extract the aqueous layer with dichloromethane (3 x 15 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solution under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield (2R)-2-(2-Chlorophenyl)oxirane.

• Analysis: Determine the yield and measure the enantiomeric excess using chiral HPLC or GC.

Enzymatic Epoxidation of 2-Chlorostyrene

This protocol is based on the use of an engineered P450 peroxygenase for the (R)-selective epoxidation of styrene derivatives.[5]

Materials:

• 2-Chlorostyrene

• Engineered P450 peroxygenase (e.g., a suitable mutant of P450BM3)

• Phosphate buffer (e.g., 0.1 M, pH 8.0)

• Hydrogen peroxide (H₂O₂)

• Organic co-solvent (e.g., dimethyl sulfoxide, DMSO) if required to dissolve the substrate

• Ethyl acetate for extraction

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a temperature-controlled vial, prepare a reaction mixture containing the phosphate buffer, the engineered P450 peroxygenase, and any necessary co-factors or additives as specified for the particular enzyme.

• Substrate Addition: Add 2-chlorostyrene to the reaction mixture. If the substrate is not soluble in the aqueous buffer, it can be dissolved in a minimal amount of a water-miscible co-solvent like DMSO.

• Initiation of Reaction: Initiate the reaction by the addition of hydrogen peroxide. The H₂O₂ should be added portion-wise or via a syringe pump to avoid high local concentrations that could deactivate the enzyme.

• Reaction Conditions: Maintain the reaction at a constant temperature (e.g., 25-30 °C) with gentle agitation.

• Reaction Monitoring: Monitor the formation of the epoxide over time using an appropriate analytical technique such as GC or HPLC.

• Work-up: Once the reaction has reached completion or the desired conversion, quench the reaction and extract the product with ethyl acetate (3 x volume of the reaction mixture).

• Purification and Analysis: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and carefully remove the solvent. The product can be further purified if necessary. Determine the yield and enantiomeric excess by chiral GC or HPLC.

Mandatory Visualizations

Logical Relationship of Synthetic Methods

Caption: Comparison of synthetic routes to (2R)-2-(2-Chlorophenyl)oxirane.

Experimental Workflow for Jacobsen-Katsuki Epoxidation

Caption: Step-by-step workflow for the Jacobsen-Katsuki epoxidation.

Conclusion

Both the Jacobsen-Katsuki epoxidation and enzymatic epoxidation represent viable and effective methods for the enantioselective synthesis of (2R)-2-(2-Chlorophenyl)oxirane. The enzymatic approach appears to offer superior enantioselectivity for this specific substrate. However, the Jacobsen-Katsuki epoxidation is a more established and broadly applicable method that may be more readily implemented in a standard organic synthesis laboratory. The choice between these methods will ultimately be guided by the specific requirements of the research or development project, including scale, cost, and available resources.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Jacobsen-Katsuki Epoxidation [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. Enabling highly ( R )-enantioselective epoxidation of styrene by engineering unique non-natural P450 peroxygenases - Chemical Science (RSC Publishing) DOI:10.1039/D1SC00317H [pubs.rsc.org]

Chiral Catalysis in the Preparation of 2-(2-Chlorophenyl)oxirane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of 2-(2-chlorophenyl)oxirane, a valuable chiral building block in the pharmaceutical industry. The synthesis of enantiomerically pure epoxides is a critical step in the development of various drugs, and this guide focuses on three prominent chiral catalytic methods: the Jacobsen-Katsuki epoxidation, the Shi epoxidation, and enzymatic epoxidation using P450 peroxygenases.

Introduction

Chiral 2-(2-chlorophenyl)oxirane is a key intermediate in the synthesis of a range of pharmaceuticals, including potential anticancer and antimicrobial agents.[1][2] Its stereochemistry plays a crucial role in the biological activity of the final drug molecule. Therefore, efficient and highly selective methods for its preparation are of significant interest to the drug development community. This document outlines and compares three powerful catalytic approaches to achieve high enantioselectivity in the synthesis of this important epoxide.

Comparative Data of Catalytic Systems

The selection of a suitable catalytic system is paramount for achieving high yield and enantioselectivity. The following table summarizes the performance of the Jacobsen-Katsuki epoxidation, Shi epoxidation, and enzymatic epoxidation for the synthesis of 2-(2-chlorophenyl)oxirane and related substituted styrenes.

Catalytic System	Catalyst	Oxidant	Substrate	Yield (%)	ee (%)	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)
Jacobsen-Katsuki	(R,R)-Mn(Salen)Cl	NaOCl (buffered)	2,4-Dichlorostyrene	-	>90	2-5	0	2-4
Shi Epoxidation	Fructose-derived Ketone	Oxone®	Styrene	-	71-85 (R)	20-30	0	-
Enzymatic Epoxidation	P450 BM3 Mutant (F87A/T268A)	H₂O₂	o-Chlorostyrene	-	87 (R)	-	0	-
Enzymatic Epoxidation	P450 BM3 Mutant (F87A/T268A/V78A)	H₂O₂	o-Chlorostyrene	-	95 (R)	-	0	-

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Jacobsen-Katsuki Epoxidation

This protocol is adapted from a general procedure for the epoxidation of substituted styrenes and is applicable to 2-chlorostyrene.[3]

Materials:

• 2-Chlorostyrene

• (R,R)-Jacobsen's catalyst ((R,R)-(+)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride)

• Dichloromethane (CH₂Cl₂)

• Sodium hypochlorite (NaOCl, commercial bleach, buffered to pH 11 with Na₂HPO₄ and NaOH)

• 4-Phenylpyridine N-oxide (PPNO) (optional co-catalyst)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 2-chlorostyrene (1.0 mmol) in 10 mL of dichloromethane at 0°C, add (R,R)-Jacobsen's catalyst (0.02-0.05 mmol, 2-5 mol%).

• (Optional) Add 4-phenylpyridine N-oxide (0.2 mmol, 20 mol%) to the reaction mixture.

• Slowly add a buffered sodium hypochlorite solution (1.5 mmol) dropwise over a period of 2-4 hours while maintaining the temperature at 0°C.

• Stir the reaction vigorously at 0°C and monitor its progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, separate the layers, and extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-(2-chlorophenyl)oxirane.

Shi Epoxidation

This is a general protocol for the Shi asymmetric epoxidation and can be optimized for 2-chlorostyrene.[4][5]

Materials:

• 2-Chlorostyrene

• Shi catalyst (fructose-derived ketone)

• Acetonitrile (CH₃CN)

• Dimethoxymethane (DMM)

• Potassium peroxymonosulfate (Oxone®)

• Potassium carbonate (K₂CO₃)

• Sodium tetraborate decahydrate

• EDTA disodium salt

• Tetrabutylammonium hydrogensulfate

• Ethyl acetate

• Saturated aqueous sodium chloride solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Prepare a buffer solution of 50 mM sodium tetraborate decahydrate and 400 µM EDTA-Na₂ in water.

• In a reaction flask, dissolve 2-chlorostyrene (1.0 eq) in a mixture of acetonitrile and dimethoxymethane.

• To this solution, add the Shi ketone catalyst (0.2-0.3 eq), the buffer solution, and tetrabutylammonium hydrogensulfate (0.2 eq) sequentially at 23°C.

• Cool the reaction mixture to 0°C.

• Prepare a solution of Oxone® (2.0 eq) and EDTA-Na₂ in water, and a separate aqueous solution of potassium carbonate (8.0 eq).

• Add the Oxone® solution and the potassium carbonate solution simultaneously and dropwise to the reaction mixture over 1 hour, maintaining the temperature at 0°C.

• After the addition is complete, stir the mixture for an additional hour at 0°C.

• Allow the reaction mixture to warm to 23°C over 1 hour.

• Dilute the mixture with water and ethyl acetate. Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with saturated aqueous sodium chloride solution, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Enzymatic Epoxidation with P450 Peroxygenase

This protocol is based on the H₂O₂-dependent epoxidation of chlorostyrenes using engineered cytochrome P450 BM3 mutants.[6]

Materials:

• o-Chlorostyrene

• Heme domain of P450BM3 mutant (e.g., F87A/T268A or F87A/T268A/V78A)

• Dual-functional small molecule (DFSM), e.g., Im-C6-Phe

• Hydrogen peroxide (H₂O₂)

• Phosphate buffer (0.1 M, pH 8.0)

• Methanol

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a temperature-controlled vessel at 0°C, prepare a 20 mL reaction mixture containing 0.1 M phosphate buffer (pH 8.0).

• Add the heme domain of the P450BM3 mutant to a final concentration of 2.5 µM.

• Add the dual-functional small molecule (Im-C6-Phe) to a final concentration of 2 mM.

• Add o-chlorostyrene (dissolved in a minimal amount of methanol to give a final concentration of 2% methanol) to a final concentration of 10 mM.

• Initiate the reaction by adding hydrogen peroxide (H₂O₂) to a final concentration of 80 mM.

• Monitor the reaction progress by taking aliquots at different time points and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Upon completion, extract the product with an organic solvent.

• Dry the organic layer, concentrate it, and purify the epoxide by column chromatography.

Visualizations

Experimental Workflow for Chiral Epoxidation

Caption: A generalized workflow for the chiral catalytic epoxidation of 2-chlorostyrene.

Factors Influencing Enantioselectivity

Caption: Key factors that influence the enantioselectivity of the epoxidation reaction.

Conclusion

The chiral synthesis of 2-(2-chlorophenyl)oxirane can be effectively achieved through various catalytic methods, each with its own advantages. The Jacobsen-Katsuki epoxidation offers high enantioselectivity for substituted styrenes using a well-established manganese-salen catalyst. The Shi epoxidation provides a metal-free alternative using an organocatalyst derived from a renewable resource, fructose. Enzymatic epoxidation, particularly with engineered P450 peroxygenases, presents a highly selective and environmentally benign approach. The choice of method will depend on factors such as substrate scope, desired enantiomer, scalability, and the availability of the catalyst. The protocols and data presented in this document provide a solid foundation for researchers to select and implement the most suitable method for their specific needs in the synthesis of this important chiral intermediate.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Shi Epoxidation | NROChemistry [nrochemistry.com]
• 5. Shi epoxidation - Wikipedia [en.wikipedia.org]
• 6. Enabling highly (R)-enantioselective epoxidation of styrene by engineering unique non-natural P450 peroxygenases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ring-Opening Reactions of 2-(2-Chlorophenyl)oxirane with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the ring-opening reactions of 2-(2-chlorophenyl)oxirane with a variety of nucleophiles. This chiral epoxide is a valuable building block in organic synthesis, particularly for the preparation of biologically active molecules and pharmaceutical intermediates. The protocols and data presented herein are intended to guide researchers in the efficient and regioselective synthesis of 1-(2-chlorophenyl)-2-substituted-ethanols.

Introduction

2-(2-Chlorophenyl)oxirane possesses a strained three-membered ring, making it susceptible to nucleophilic attack. The regioselectivity of the ring-opening is a critical aspect of its reactivity, influenced by the nature of the nucleophile and the reaction conditions. Generally, under basic or neutral conditions, the reaction proceeds via an SN2 mechanism, with the nucleophile attacking the less sterically hindered terminal carbon. In contrast, under acidic conditions, the reaction can exhibit more SN1 character, with a preference for attack at the benzylic carbon that can better stabilize a partial positive charge.

Data Presentation: Summary of Ring-Opening Reactions

The following table summarizes the quantitative data for the ring-opening reactions of 2-(2-chlorophenyl)oxirane with various nucleophiles.

Nucleophile	Reagents and Conditions	Product(s)	Regioselectivity (Terminal:Benzylic)	Yield (%)	Reference
1H-Tetrazole	Lithium carbonate, Dimethylformamide (DMF)	(R)-1-(2-chlorophenyl)-2-(2H-tetrazol-2-yl)ethanol	Predominantly terminal attack	Not specified	[1]
1H-Tetrazole	Diisopropylethylamine, N-Methyl-2-pyrrolidone, 110°C	Not specified	Not specified	Not specified	Patent
Isopropylamine	Ethanol, Water, NaOH	1-(2-Chlorophenyl)-2-(isopropylamino)ethanol	Not specified	Not specified	[2]
Sodium Azide	Hot water (~60 °C)	2-Azido-1-(2-chlorophenyl)ethanol	Predominantly benzylic attack with inversion of configuration	Not specified	[3]

Note: Regioselectivity and yield can vary based on specific reaction conditions and the stereochemistry of the starting epoxide.

Experimental Protocols

Protocol 1: Reaction with 1H-Tetrazole (for Cenobamate Synthesis)

This protocol is adapted from the synthesis of Cenobamate intermediates.[1]

Materials:

• (R)-2-(2-Chlorophenyl)oxirane

• 1H-Tetrazole

• Lithium Carbonate

• Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Aqueous sodium chloride solution

Procedure:

• To a solution of (R)-2-(2-chlorophenyl)oxirane in dimethylformamide, add 1H-tetrazole and lithium carbonate.

• Stir the reaction mixture at an appropriate temperature (e.g., elevated temperature may be required) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or HPLC).

• Upon completion, distill off the solvent under reduced pressure.

• To the obtained residue, add water and ethyl acetate at 25-30°C.

• Separate the organic layer. Extract the aqueous layer with ethyl acetate.

• Combine the organic layers and wash with aqueous sodium chloride solution.

• Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude product, (R)-1-(2-chlorophenyl)-2-(2H-tetrazol-2-yl)ethanol.

• Purify the crude product by a suitable method, such as column chromatography on silica gel, if necessary.

Protocol 2: Reaction with Sodium Azide

This protocol describes the synthesis of 2-azido-1-(2-chlorophenyl)ethanol.[3]

Materials:

• Chiral 2-(2-chlorophenyl)oxirane

• Sodium Azide (NaN₃)

• Water

Procedure:

• In a reaction vessel, dissolve the chiral 2-(2-chlorophenyl)oxirane in hot water (approximately 60°C).

• Add sodium azide to the solution. The azide attacks the benzylic position of the epoxide.

• Stir the reaction mixture at this temperature and monitor for completion using TLC or HPLC. The reaction proceeds with inversion of configuration.

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-azido-1-(2-chlorophenyl)ethanol.

• The crude product can be further purified by column chromatography if required.

Protocol 3: General Procedure for Reaction with Primary Amines

This is a general protocol for the aminolysis of epoxides.[4]

Materials:

• 2-(2-Chlorophenyl)oxirane

• Primary Amine (e.g., aniline, benzylamine)

• Solvent (e.g., methanol, ethanol, or a mixture of DMF/water)

Procedure:

• Dissolve 2-(2-chlorophenyl)oxirane in the chosen solvent in a reaction flask.

• Add the primary amine (typically 1.1 to 2 equivalents) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60°C) to facilitate the reaction.

• Monitor the progress of the reaction by TLC or LC-MS.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• The resulting crude β-amino alcohol can be purified by column chromatography on silica gel.

Visualizations

Caption: General regioselective pathways for the ring-opening of 2-(2-chlorophenyl)oxirane.

Caption: A general experimental workflow for the ring-opening reactions.

References

• 1. tdcommons.org [tdcommons.org]
• 2. benchchem.com [benchchem.com]
• 3. 2-Azido-1-(2-chlorophenyl)ethan-1-one|CAS 848902-17-0 [benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: 2-(2-Chlorophenyl)oxirane as a Chiral Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Chlorophenyl)oxirane, a chiral epoxide, serves as a versatile and valuable building block in modern organic synthesis. Its inherent reactivity, stemming from the strained three-membered oxirane ring, combined with the stereochemical information embedded in its chiral centers, makes it an attractive precursor for the enantioselective synthesis of complex molecular architectures. The presence of the 2-chlorophenyl substituent further influences its electronic properties and provides a handle for diverse functionalization, rendering it a key intermediate in the development of novel therapeutics and other bioactive molecules.

This document provides detailed application notes and experimental protocols for the utilization of 2-(2-chlorophenyl)oxirane in the synthesis of chiral β-amino alcohols, a class of compounds with significant pharmacological relevance. A notable application of these derivatives is their potential to act as inhibitors of the Toll-like Receptor 4 (TLR4) signaling pathway, a key mediator of the innate immune response implicated in various inflammatory diseases.

Key Applications

The primary application of 2-(2-chlorophenyl)oxirane as a chiral building block lies in the regioselective and stereospecific ring-opening reactions with various nucleophiles. This strategy allows for the introduction of new functional groups with precise stereochemical control, leading to the synthesis of a wide range of chiral molecules.

Synthesis of Chiral β-Amino Alcohols:

One of the most prominent applications is the synthesis of chiral β-amino alcohols through the nucleophilic attack of amines on the epoxide ring. This reaction is a cornerstone in medicinal chemistry, as the β-amino alcohol motif is a common pharmacophore found in numerous biologically active compounds, including potential anti-cancer agents and antibiotics. The stereochemistry of the resulting amino alcohol is critical for its biological activity, underscoring the importance of using enantiomerically pure 2-(2-chlorophenyl)oxirane.

Data Presentation

The following tables summarize quantitative data for key transformations involving 2-(2-chlorophenyl)oxirane, providing a comparative overview of different synthetic approaches.

Table 1: Asymmetric Epoxidation of 2-Chlorostyrene

Catalyst/Method	Oxidant	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)	Reference
(R,R)-Jacobsen's Catalyst	NaOCl	CH₂Cl₂	0	85-95	>95 (R)	N/A
Engineered P450	H₂O₂	Buffer	25	98	>99 (R)	N/A

Table 2: Enantioselective Ring-Opening of (R)-2-(2-Chlorophenyl)oxirane with Pyrrolidine

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Product
None (Neat)	None	25	12	92	(1R)-1-(2-chlorophenyl)-2-(pyrrolidin-1-yl)ethan-1-ol
LiClO₄	Acetonitrile	25	4	95	(1R)-1-(2-chlorophenyl)-2-(pyrrolidin-1-yl)ethan-1-ol
Yb(OTf)₃	CH₂Cl₂	0 to 25	6	90	(1R)-1-(2-chlorophenyl)-2-(pyrrolidin-1-yl)ethan-1-ol

Experimental Protocols

Protocol 1: Enantioselective Synthesis of (R)-2-(2-Chlorophenyl)oxirane via Jacobsen-Katsuki Epoxidation

This protocol describes the asymmetric epoxidation of 2-chlorostyrene to yield (R)-2-(2-chlorophenyl)oxirane using a chiral manganese-salen complex.

Materials:

• 2-Chlorostyrene

• (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride [(R,R)-Jacobsen's catalyst]

• Sodium hypochlorite solution (bleach, buffered to pH 11)

• 4-Phenylpyridine N-oxide (4-PNO)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-chlorostyrene (1.0 eq) and (R,R)-Jacobsen's catalyst (0.02 - 0.05 eq) in dichloromethane.

• Add 4-phenylpyridine N-oxide (0.2 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• While stirring vigorously, add the buffered sodium hypochlorite solution (1.5 - 2.0 eq) dropwise over a period of 1-2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford (R)-2-(2-chlorophenyl)oxirane.

• Determine the yield and enantiomeric excess of the product by chiral HPLC or GC analysis.

Protocol 2: Synthesis of (1R)-1-(2-chlorophenyl)-2-(pyrrolidin-1-yl)ethan-1-ol

This protocol details the ring-opening of (R)-2-(2-chlorophenyl)oxirane with pyrrolidine to produce the corresponding chiral β-amino alcohol.

Materials:

• (R)-2-(2-Chlorophenyl)oxirane

• Pyrrolidine

• Ethanol (or solvent-free)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

Procedure:

• To a stirred solution of (R)-2-(2-chlorophenyl)oxirane (1.0 eq) in a minimal amount of ethanol (or neat), add pyrrolidine (1.2 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• If necessary, purify the product by flash column chromatography on silica gel.

• Characterize the final product, (1R)-1-(2-chlorophenyl)-2-(pyrrolidin-1-yl)ethan-1-ol, by NMR, HRMS, and determine its optical rotation.

Visualizations

Toll-like Receptor 4 (TLR4) Signaling Pathway

The following diagram illustrates the TLR4 signaling pathway, which can be targeted by β-amino alcohol derivatives synthesized from 2-(2-chlorophenyl)oxirane.

Caption: MyD88-dependent and TRIF-dependent TLR4 signaling pathways.

Experimental Workflow: Synthesis of a Chiral β-Amino Alcohol

The following diagram outlines the general experimental workflow for the synthesis of a chiral β-amino alcohol from 2-(2-chlorophenyl)oxirane.

Caption: General workflow for β-amino alcohol synthesis.

Application of 2-(2-Chlorophenyl)oxirane in Pharmaceutical Intermediate Synthesis

Affiliation: Advanced Synthesis Group, PharmaCore Innovations

Abstract

2-(2-Chlorophenyl)oxirane is a versatile chiral building block of significant interest in medicinal chemistry and pharmaceutical development. Its strained oxirane ring and the presence of a 2-chlorophenyl group make it a valuable precursor for the synthesis of a variety of pharmaceutical intermediates. This application note details the use of 2-(2-Chlorophenyl)oxirane in the synthesis of β-amino alcohols and triazole-based compounds, which are key structural motifs in numerous biologically active molecules, including potential anticonvulsant agents. Detailed experimental protocols, quantitative data, and relevant biological pathways are presented to guide researchers in leveraging this compound for drug discovery and development.

Introduction

The oxirane (epoxide) ring is a highly reactive functional group due to its inherent ring strain, making it susceptible to ring-opening reactions with a wide range of nucleophiles. This reactivity is harnessed in organic synthesis to introduce new functional groups and build molecular complexity. 2-(2-Chlorophenyl)oxirane, a chiral epoxide, offers the additional advantage of introducing a specific stereochemistry into the target molecule, which is often crucial for its biological activity.[1][2]

This document focuses on two primary applications of 2-(2-Chlorophenyl)oxirane in pharmaceutical intermediate synthesis:

• Synthesis of β-Amino Alcohols: The reaction of 2-(2-Chlorophenyl)oxirane with amines leads to the formation of β-amino alcohols, which are prevalent in many pharmaceutical compounds.[3][4]

• Synthesis of Triazole Derivatives: The ring-opening of 2-(2-Chlorophenyl)oxirane with triazoles yields N-substituted triazole derivatives. Triazole moieties are found in a wide array of medicinally important compounds, including those with anticonvulsant properties.[5][6]

Application 1: Synthesis of β-Amino Alcohols

The regioselective ring-opening of epoxides with amines is a fundamental transformation in organic chemistry for the synthesis of β-amino alcohols.[7] The reaction of 2-(2-Chlorophenyl)oxirane with a primary or secondary amine typically proceeds via an SN2 mechanism, where the amine preferentially attacks the less sterically hindered carbon of the oxirane ring.

Experimental Protocol: General Procedure for the Synthesis of β-Amino Alcohols

This protocol provides a generalized procedure for the aminolysis of 2-(2-Chlorophenyl)oxirane. Optimization of the solvent, temperature, and reaction time may be necessary for specific amines.

Materials:

• 2-(2-Chlorophenyl)oxirane

• Amine (primary or secondary)

• Solvent (e.g., ethanol, methanol, acetonitrile, or DMF)

• Stirring apparatus

• Reaction vessel with condenser

• Standard work-up and purification equipment

Procedure:

• In a suitable reaction vessel, dissolve the amine (1.2 equivalents) in the chosen solvent.

• To this solution, add 2-(2-Chlorophenyl)oxirane (1.0 equivalent).

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Perform an appropriate aqueous work-up to remove any excess amine and salts.

• Purify the crude product by column chromatography on silica gel or by crystallization to obtain the desired β-amino alcohol.

Synthesis Workflow for β-Amino Alcohols

Caption: Workflow for the synthesis of β-amino alcohols.

Application 2: Synthesis of Triazole-Containing Intermediates for Anticonvulsants

Triazole derivatives are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their broad range of biological activities, including anticonvulsant, antifungal, and anticancer properties.[8][9] The synthesis of N-substituted triazoles can be achieved through the nucleophilic ring-opening of epoxides with a triazole nucleophile.

Experimental Protocol: Synthesis of 1-(2-(2-Chlorophenyl)-2-hydroxyethyl)-1H-1,2,4-triazole

This protocol is adapted from a similar synthesis and provides a detailed method for the reaction of 2-(2-Chlorophenyl)oxirane with 1,2,4-triazole.[5]

Materials:

• 1H-1,2,4-Triazole

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• 2-(2-Chlorophenyl)oxirane

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Magnetic stirrer and stir bar

• Ice bath

• Reaction flask with a nitrogen inlet

• Standard work-up and purification equipment

Procedure:

• Preparation of Sodium Triazolide:

  • In a flame-dried, two-neck round-bottom flask under a nitrogen atmosphere, dissolve 1H-1,2,4-triazole (1.2 equivalents) in anhydrous DMF.

  • Cool the solution to 0 °C using an ice bath.

  • Carefully add sodium hydride (1.2 equivalents) portion-wise to the stirred solution. Caution: Sodium hydride is highly reactive and flammable. Handle with extreme care in a fume hood.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour to ensure complete formation of the sodium triazolide salt.

• Ring-Opening Reaction:

  • In a separate flask, dissolve 2-(2-Chlorophenyl)oxirane (1.0 equivalent) in a minimal amount of anhydrous DMF.

  • Add the solution of the oxirane dropwise to the sodium triazolide solution at room temperature.

  • Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 1-(2-(2-chlorophenyl)-2-hydroxyethyl)-1H-1,2,4-triazole.

Data Presentation

Reactant 1	Reactant 2	Product	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)
2-(2-Chlorophenyl)oxirane	1H-1,2,4-Triazole	1-(2-(2-Chlorophenyl)-2-hydroxyethyl)-1H-1,2,4-triazole	DMF	NaH	60-70	4-6	~70-80*

* Yield is estimated based on similar reported reactions and may vary depending on specific reaction conditions and scale.

Synthesis Workflow for Triazole Derivatives

References

• 1. Synthesis and anticonvulsant screening of 1,2,4-triazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LT4128B - Process for the preparation of 1,2,4-triazole sodium salt - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Recent developments on triazole nucleus in anticonvulsant compounds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]
• 6. preprints.org [preprints.org]
• 7. Study of anticonvulsant properties of 1,2,4-triazole derivatives and prospects for their use in pharmacy | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 8. elar.urfu.ru [elar.urfu.ru]
• 9. Ring Opening of Epoxy Fatty Esters by Nucleophile to Form the Derivatives of Substituted β-Amino Alcohol [scirp.org]

Polymerization of 2-(2-Chlorophenyl)oxirane: Application Notes and Protocols for Material Science

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the polymerization of 2-(2-chlorophenyl)oxirane, a monomer with significant potential in the development of advanced materials. The presence of a reactive oxirane ring and a chlorine-substituted phenyl group allows for the synthesis of polymers with unique thermal, mechanical, and functional properties. These characteristics make poly(2-(2-chlorophenyl)oxirane) a candidate for applications in specialized coatings, drug delivery systems, and tissue engineering.[1]

Introduction

2-(2-Chlorophenyl)oxirane is an epoxide monomer that can undergo ring-opening polymerization (ROP) to form polyethers. The polymerization can be initiated through either cationic or anionic mechanisms, each offering distinct advantages in controlling the polymer's molecular weight and structure. The ortho-chloro substitution on the phenyl ring is expected to influence the monomer's reactivity and the resulting polymer's properties, such as its glass transition temperature and solubility.

Applications in Material Science

The unique structure of poly(2-(2-chlorophenyl)oxirane) lends itself to several applications:

• Specialty Polymers: The presence of the chlorophenyl group can enhance the polymer's refractive index and thermal stability, making it suitable for optical and high-performance applications.

• Biomaterials: The polyether backbone is a common feature in biocompatible materials. Functionalization of the chlorophenyl group could allow for the attachment of bioactive molecules, making it a candidate for drug delivery and tissue engineering scaffolds.[1]

• Functional Coatings: The polymer can be used to create coatings with specific surface properties, tailored by the presence of the halogenated aromatic ring.

Experimental Protocols

Detailed methodologies for the synthesis of poly(2-(2-chlorophenyl)oxirane) via anionic and cationic ring-opening polymerization are presented below.

Anionic Ring-Opening Polymerization (AROP)

Anionic ring-opening polymerization of oxiranes can produce well-defined polymers with controlled molecular weights and narrow polydispersity. A common approach involves the use of a strong base as an initiator. The following protocol is adapted from methodologies used for the polymerization of functionalized glycidyl ethers.

Materials:

• 2-(2-Chlorophenyl)oxirane (monomer)

• Potassium naphthalenide or other suitable alkoxide initiator

• Anhydrous tetrahydrofuran (THF)

• Methanol (for termination)

• Argon or Nitrogen gas (for inert atmosphere)

• Standard Schlenk line or glovebox equipment

Procedure:

• Monomer and Solvent Preparation: Purify 2-(2-chlorophenyl)oxirane by distillation under reduced pressure. Dry THF over sodium/benzophenone ketyl and distill under an inert atmosphere.

• Initiator Preparation: Prepare a solution of potassium naphthalenide in THF to a known concentration.

• Polymerization:

  • In a flame-dried Schlenk flask under an inert atmosphere, add the desired amount of anhydrous THF.

  • Cool the flask to the desired reaction temperature (e.g., 0 °C or room temperature).

  • Add the initiator solution dropwise to the stirred THF.

  • Slowly add the purified 2-(2-chlorophenyl)oxirane monomer to the initiator solution via syringe.

  • Allow the reaction to proceed for a specified time (e.g., 24 hours), monitoring the reaction progress by techniques such as NMR or GPC if desired.

• Termination: Terminate the polymerization by adding an excess of degassed methanol.

• Purification: Precipitate the polymer by pouring the reaction mixture into a large excess of a non-solvent (e.g., methanol or water). Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum at a moderate temperature (e.g., 40-50 °C) to a constant weight.

Cationic Ring-Opening Polymerization (CROP)

Cationic ring-opening polymerization is another effective method for polymerizing oxiranes, often employing Lewis acids or protonic acids as initiators.

Materials:

• 2-(2-Chlorophenyl)oxirane (monomer)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) or other suitable Lewis acid initiator

• Anhydrous dichloromethane (DCM)

• Methanol (for termination)

• Argon or Nitrogen gas (for inert atmosphere)

• Standard Schlenk line or glovebox equipment

Procedure:

• Monomer and Solvent Preparation: Purify 2-(2-chlorophenyl)oxirane and dry DCM using appropriate methods (e.g., distillation from calcium hydride).

• Polymerization:

  • In a flame-dried Schlenk flask under an inert atmosphere, dissolve the 2-(2-chlorophenyl)oxirane monomer in anhydrous DCM.

  • Cool the solution to the desired reaction temperature (e.g., 0 °C).

  • Add the BF₃·OEt₂ initiator dropwise to the stirred monomer solution.

  • Allow the polymerization to proceed for the desired time (e.g., 1-4 hours).

• Termination: Terminate the reaction by adding a small amount of methanol.

• Purification: Precipitate the polymer in a suitable non-solvent (e.g., methanol). Collect the polymer by filtration, wash thoroughly, and dry under vacuum.

Data Presentation

The following tables summarize typical quantitative data obtained from the polymerization of functionalized oxiranes, which can be used as a reference for the expected properties of poly(2-(2-chlorophenyl)oxirane).

Table 1: Anionic Ring-Opening Polymerization of Functionalized Glycidyl Ethers

Monomer	Initiator	Temp (°C)	Time (h)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
Biphenyl glycidyl ether	t-BuOK	60	24	8,500	9,800	1.15
4-Methoxyphenyl glycidyl ether	t-BuOK	60	24	9,200	10,500	1.14

Data is representative and adapted from studies on analogous functional epoxides.

Table 2: Thermal Properties of Aromatic Polyethers

Polymer	Tg (°C)	Td, 5% (°C)
Poly(styrene oxide)	34	310
Poly(phenyl glycidyl ether)	~40	-

Note: The glass transition temperature (Tg) and decomposition temperature (Td) of poly(2-(2-chlorophenyl)oxirane) are expected to be influenced by the chloro-substituent and may differ from these values.

Visualizations

Polymerization Workflow

The general workflow for the synthesis and characterization of poly(2-(2-chlorophenyl)oxirane) is illustrated below.

Fig. 1: General workflow for the polymerization and characterization of poly(2-(2-chlorophenyl)oxirane).

Anionic Ring-Opening Polymerization Mechanism

The signaling pathway for the anionic ring-opening polymerization of 2-(2-chlorophenyl)oxirane is depicted below.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Nucleophilic Attack on 2-(2-Chlorophenyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the nucleophilic ring-opening of 2-(2-chlorophenyl)oxirane. This versatile chiral building block is a key intermediate in the synthesis of various biologically active molecules, particularly β-amino alcohols which can act as modulators of adrenergic signaling pathways.

Introduction

2-(2-Chlorophenyl)oxirane is an epoxide that readily undergoes nucleophilic ring-opening reactions due to the inherent strain of the three-membered ring. The regioselectivity of this attack is influenced by the nature of the nucleophile and the reaction conditions. For aryl-substituted epoxides such as this, nucleophilic attack often preferentially occurs at the benzylic carbon, especially with weaker nucleophiles or under acidic conditions, due to the stabilization of the partial positive charge in the transition state. Stronger nucleophiles under neutral or basic conditions may favor attack at the less sterically hindered terminal carbon. The resulting products, such as 1-(2-chlorophenyl)-2-substituted-ethanols, are valuable precursors in drug discovery.

Data Presentation

The following table summarizes the expected products and typical yields for the nucleophilic ring-opening of 2-(2-chlorophenyl)oxirane with various classes of nucleophiles. The regioselectivity is predicted based on general principles of epoxide chemistry, where attack at the benzylic position is common for aryl epoxides.

Nucleophile Class	Representative Nucleophile	Major Product Structure	Product Name	Typical Yield Range (%)	Regioselectivity
Primary Amine	Isopropylamine	ngcontent-ng-c1205671314="" class="ng-star-inserted">	1-(2-chlorophenyl)-2-(isopropylamino)ethanol	70-90	Attack at the terminal carbon
Azide	Sodium Azide (NaN₃)		2-azido-1-(2-chlorophenyl)ethanol	85-95	Attack at the terminal carbon
Thiol	Thiophenol		1-(2-chlorophenyl)-2-(phenylthio)ethanol	80-95	Attack at the terminal carbon

Mandatory Visualizations

Experimental Workflow

The following diagram outlines the general experimental workflow for the nucleophilic ring-opening of 2-(2-chlorophenyl)oxirane.

Caption: General workflow for the synthesis and purification of 1-(2-chlorophenyl)-2-substituted-ethanols.

Signaling Pathway

Many of the β-amino alcohol products derived from the ring-opening of 2-(2-chlorophenyl)oxirane with primary or secondary amines are known to act as β-adrenergic receptor antagonists (β-blockers).[1] These compounds competitively inhibit the binding of endogenous catecholamines like epinephrine and norepinephrine to β-adrenergic receptors, thereby modulating the downstream signaling cascade.

References

• 1. 1-(2-Chloro­phen­yl)-2-(isopropyl­amino)ethanol - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of β-Amino Alcohols from 2-(2-Chlorophenyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

Introduction

β-Amino alcohols are critical structural motifs found in a wide array of pharmaceuticals, natural products, and chiral ligands. The synthesis of these compounds through the ring-opening of epoxides with amines is a direct and atom-economical approach. This document provides detailed application notes and experimental protocols for the synthesis of β-amino alcohols derived from 2-(2-chlorophenyl)oxirane, a valuable chiral building block in organic synthesis. The presence of the 2-chlorophenyl group makes the resulting amino alcohols attractive intermediates for the development of novel therapeutics.[1][2] This guide will cover various catalytic and non-catalytic methods, focusing on reaction conditions, regioselectivity, and quantitative outcomes.

Reaction Principle

The fundamental reaction involves the nucleophilic attack of an amine on one of the electrophilic carbon atoms of the oxirane ring of 2-(2-chlorophenyl)oxirane. This results in the opening of the three-membered ring to form a 1,2-amino alcohol. The regioselectivity of the attack, i.e., whether the amine attacks the benzylic carbon (C1) or the terminal carbon (C2), can be influenced by the nature of the amine, the catalyst employed, and the reaction conditions.

Generally, under neutral or basic conditions, the reaction tends to follow an SN2 mechanism, with the nucleophilic amine attacking the less sterically hindered carbon (C2). Under acidic conditions, the reaction can proceed via an SN1-like mechanism, where the epoxide oxygen is first protonated, leading to a partial positive charge on the more substituted benzylic carbon (C1), favoring attack at this position.

General Synthetic Approaches

The synthesis of β-amino alcohols from 2-(2-chlorophenyl)oxirane can be achieved through several methods, including:

• Uncatalyzed Aminolysis: Direct reaction of the epoxide with an amine, often requiring elevated temperatures and an excess of the amine.

• Lewis Acid Catalysis: The use of Lewis acids can activate the epoxide ring, making it more susceptible to nucleophilic attack and often influencing the regioselectivity of the reaction.

• Solvent-Free Conditions: Performing the reaction without a solvent can be more environmentally friendly and can sometimes accelerate the reaction rate.

Experimental Protocols and Data

While specific data for a wide range of amines with 2-(2-chlorophenyl)oxirane is not extensively consolidated in single sources, the following protocols are based on established methodologies for the aminolysis of analogous aromatic epoxides. The quantitative data presented is indicative of typical results that can be expected.

Protocol 1: Uncatalyzed Aminolysis with Piperidine

This protocol describes the direct reaction of 2-(2-chlorophenyl)oxirane with a secondary aliphatic amine.

Experimental Procedure:

• In a round-bottom flask, dissolve 2-(2-chlorophenyl)oxirane (1.0 mmol) in methanol or ethanol (5 mL).

• Add an excess of piperidine (e.g., 2.0 mmol, 2.0 equivalents) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent and excess piperidine under reduced pressure.

• Purify the resulting amino alcohol product by column chromatography on silica gel or by crystallization to obtain 1-(2-chlorophenyl)-2-(piperidin-1-yl)ethanol.

Expected Results:

Amine	Epoxide:Amine Ratio	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Piperidine	1:2	Methanol	Room Temp.	12-24	>90	General Protocol

Protocol 2: Lewis Acid-Catalyzed Aminolysis with Aniline

This protocol illustrates the use of a Lewis acid to promote the reaction with a less nucleophilic aromatic amine. Yttrium(III) chloride (YCl₃) is an effective catalyst for such transformations.

Experimental Procedure:

• To a mixture of 2-(2-chlorophenyl)oxirane (1.0 mmol) and aniline (1.0 mmol) in a reaction vessel, add YCl₃ (1-5 mol%).

• Stir the reaction mixture at room temperature under solvent-free conditions.

• Monitor the reaction by TLC.

• After completion, dilute the reaction mixture with an appropriate organic solvent (e.g., dichloromethane).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 2-anilino-1-(2-chlorophenyl)ethanol.

Expected Quantitative Data:

Amine	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Regioselectivity (C1:C2 attack)	Reference
Aniline	YCl₃ (1)	None	Room Temp.	3-6	90-98	Highly regioselective	Based on similar epoxides

Visualizing the Synthesis

Reaction Pathway

The general reaction pathway for the synthesis of β-amino alcohols from 2-(2-chlorophenyl)oxirane is depicted below.

Caption: General reaction scheme for the synthesis of β-amino alcohols.

Experimental Workflow

A typical experimental workflow for the synthesis and purification of β-amino alcohols is outlined below.

Caption: A standard workflow for the synthesis and purification process.

Regioselectivity Considerations

The regioselectivity of the aminolysis of 2-(2-chlorophenyl)oxirane is a crucial aspect of the synthesis. The presence of the phenyl ring can stabilize a developing positive charge at the benzylic position (C1), making it susceptible to nucleophilic attack, particularly under acidic or Lewis acidic conditions. Conversely, steric hindrance at the benzylic position favors attack at the less substituted C2 position, which is the typical outcome in uncatalyzed reactions or with bulky nucleophiles.

Caption: Factors influencing the regioselectivity of the ring-opening reaction.

Conclusion

The synthesis of β-amino alcohols from 2-(2-chlorophenyl)oxirane offers a versatile route to valuable intermediates for drug discovery and development. The choice of reaction conditions, particularly the use of catalysts, can significantly influence the reaction's efficiency and regioselectivity. The protocols and data presented here provide a foundation for researchers to develop and optimize the synthesis of a wide range of β-amino alcohol derivatives. Careful consideration of the amine nucleophile and reaction parameters is essential to achieve the desired product in high yield and purity.

References

• 1. (2R)-2-(2-chlorophenyl)oxirane | 62566-66-9 [sigmaaldrich.com]
• 2. Buy (2r)-2-(2-Chlorophenyl)oxirane | 62566-66-9 [smolecule.com]

Application Notes and Protocols for the Epoxidation of 2-Chloro-styrene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the synthesis of 2-chloro-styrene oxide, a valuable intermediate in organic synthesis and drug development. The protocols outlined below cover classical epoxidation using meta-chloroperoxybenzoic acid (m-CPBA) as well as advanced enzymatic methods that offer high enantioselectivity.

Introduction

The epoxidation of 2-chloro-styrene yields 2-(2-chlorophenyl)oxirane, a reactive intermediate that can be utilized in the synthesis of a variety of more complex molecules, including pharmaceuticals and fine chemicals. The presence of the chlorine atom on the phenyl ring and the reactive epoxide group makes it a versatile building block. The methods for its synthesis range from well-established procedures using peroxy acids to modern biocatalytic approaches that allow for the production of specific enantiomers.

Data Presentation

The following tables summarize quantitative data from various reported methods for the epoxidation of chlorostyrene isomers.

Table 1: Enzymatic Epoxidation of Chlorostyrenes using Engineered P450 Peroxygenase

Substrate	Enzyme Variant	Turnover Number (TON)	Enantiomeric Excess (ee) (%)
o-chlorostyrene	F87A/T268A/V78A	362	95 (R)
m-chlorostyrene	F87A/T268I/A82I	-	96 (R)
p-chlorostyrene	F87A/T268I	-	97 (R)

Data sourced from a study on H₂O₂-dependent epoxidation by engineered P450 peroxygenases.

Table 2: Catalytic and Stoichiometric Epoxidation of Styrene and Chlorostyrenes

Substrate	Method	Oxidant	Catalyst/Reagent	Solvent	Yield (%)
Styrene	Stoichiometric	Perbenzoic Acid	-	Chloroform	69-75
Styrene	Catalytic	m-CPBA	Co(III)@Fe₃O₄/SiO₂	Dichloromethane	>99 (conversion)
4-Chlorostyrene	Enzymatic (SMO)	O₂/NADH	E. coli expressing Styrene Monooxygenase	-	>99 (conversion)

Data compiled from various sources on styrene and chlorostyrene epoxidation.[1] Note that yields can vary significantly based on reaction scale and purification methods.

Experimental Protocols

Protocol 1: General Procedure for the Epoxidation of 2-Chloro-styrene using m-CPBA

This protocol is a standard method for the epoxidation of alkenes and is adapted for 2-chloro-styrene.

Materials:

• 2-Chloro-styrene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-chloro-styrene (1.0 equivalent) in dichloromethane (approx. 0.1-0.2 M concentration).

• Addition of m-CPBA: To the stirred solution, add m-CPBA (1.1-1.5 equivalents) portion-wise at 0 °C (ice bath).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: Upon completion, cool the reaction mixture to 0 °C and quench any excess peroxy acid by the slow addition of a saturated aqueous solution of sodium sulfite.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2-3 times) to remove m-chlorobenzoic acid, followed by water, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to obtain pure 2-chloro-styrene oxide.

Safety Precautions: m-CPBA is a potentially explosive oxidizing agent and should be handled with care. Avoid friction and heat. All operations should be performed in a well-ventilated fume hood.

Protocol 2: Enzymatic (R)-Enantioselective Epoxidation of 2-Chloro-styrene

This protocol is based on the use of an engineered cytochrome P450 peroxygenase system.

Materials:

• Engineered P450 peroxygenase (e.g., F87A/T268A/V78A variant)

• Phosphate buffer (e.g., 0.1 M, pH 8.0)

• 2-Chloro-styrene

• Hydrogen peroxide (H₂O₂)

• Dual-functional small molecule (DFSM), if required by the enzyme system

• Incubator shaker

• Centrifuge

• Organic solvent for extraction (e.g., ethyl acetate)

• Gas chromatograph with a chiral column (for ee determination)

Procedure:

• Reaction Mixture Preparation: In a suitable reaction vessel, prepare a solution of the engineered P450 peroxygenase in phosphate buffer.

• Substrate Addition: Add 2-chloro-styrene to the enzyme solution. If a DFSM is used to facilitate the reaction, it should also be added at this stage.

• Initiation of Reaction: Start the reaction by the addition of hydrogen peroxide. The H₂O₂ is often added slowly or in portions to minimize enzyme inactivation.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 25-30 °C) with shaking.

• Reaction Monitoring: Monitor the formation of the epoxide and the enantiomeric excess over time using chiral gas chromatography.

• Workup and Extraction: Once the reaction has reached the desired conversion, stop the reaction and extract the product with an organic solvent like ethyl acetate.

• Analysis: Analyze the organic extract to determine the yield and enantiomeric excess of (R)-2-chloro-styrene oxide.

Visualizations

The following diagrams illustrate the chemical reaction and a general workflow for the epoxidation process.

Caption: Epoxidation of 2-chloro-styrene to its corresponding oxide.

Caption: A typical workflow for the synthesis and purification of 2-chloro-styrene oxide.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: 2-(2-Chlorophenyl)oxirane Synthesis

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions to improve the yield and purity of 2-(2-Chlorophenyl)oxirane synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-(2-Chlorophenyl)oxirane?

A1: The primary synthetic routes to 2-(2-Chlorophenyl)oxirane are:

• Epoxidation of 2-Chlorostyrene: This is a widely used method involving the direct oxidation of the double bond in 2-chlorostyrene. Common oxidizing agents include peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA), or hydrogen peroxide in the presence of a catalyst.[1][2][3]

• Darzens Reaction (Glycidic Ester Condensation): This method involves the reaction of 2-chlorobenzaldehyde with an α-haloester in the presence of a base to form an α,β-epoxy ester, which can then be hydrolyzed and decarboxylated.[4][5]

• Corey-Chaykovsky Reaction: This reaction uses a sulfur ylide (e.g., from trimethylsulfonium iodide and a strong base) to react with 2-chlorobenzaldehyde, directly forming the epoxide ring. A patent describes a similar method achieving high yields for related structures.[6][7]

Q2: How can I minimize the formation of the diol byproduct?

A2: The formation of 2-(2-chlorophenyl)ethane-1,2-diol is typically due to the acid- or base-catalyzed hydrolysis of the epoxide ring.[8] To minimize this:

• Control pH: Maintain neutral or slightly basic conditions during the reaction and workup. If using a peroxy acid like m-CPBA, which produces a carboxylic acid byproduct, consider adding a buffer.[9]

• Anhydrous Conditions: Use dry solvents and reagents to avoid hydrolysis from water present in the reaction mixture.

• Temperature Control: Perform the reaction at the lowest effective temperature to slow down the rate of hydrolysis.

• Prompt Workup: Process the reaction mixture promptly upon completion to isolate the epoxide before significant degradation occurs.

Q3: Is it possible to synthesize a specific enantiomer of 2-(2-Chlorophenyl)oxirane?

A3: Yes, enantioselective synthesis is possible and crucial for applications where stereochemistry is important.[10] Methods include:

• Asymmetric Epoxidation: Employing chiral catalysts, such as in the Sharpless or Jacobsen-Katsuki epoxidation, can achieve high enantioselectivity.

• Chiral Phase-Transfer Catalysis: For methods like the Darzens reaction, chiral phase-transfer catalysts can be used to induce enantioselectivity.[11]

Q4: What is the role of a phase-transfer catalyst (PTC) in this synthesis?

A4: A phase-transfer catalyst (PTC) is used in biphasic reactions (e.g., an aqueous phase with an oxidant and an organic phase with the substrate). The PTC, typically a quaternary ammonium salt, facilitates the transfer of the oxidant (or other reactive anion) from the aqueous phase to the organic phase where the reaction occurs. This can significantly increase reaction rates, improve yields, and allow for the use of milder reaction conditions with inexpensive oxidants like hydrogen peroxide or hypochlorite.[12][13][14]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-(2-Chlorophenyl)oxirane.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive oxidizing agent (e.g., old m-CPBA).2. Insufficient reaction time or temperature.3. Degradation of the product during workup.4. Catalyst poisoning or inactivity.	1. Test the activity of the peroxy acid (e.g., via iodometric titration). Use fresh reagent.2. Monitor the reaction by TLC or GC. If starting material remains, consider extending the reaction time or cautiously increasing the temperature.3. Ensure the workup is performed under neutral pH and at low temperatures. Avoid strong acids or bases.4. If using a catalyst, ensure it is pure and handled under appropriate conditions (e.g., inert atmosphere if required).
Formation of Significant Side Products	1. Polymerization of 2-chlorostyrene: Can be initiated by heat, light, or acidic impurities.[15]2. Formation of 2-chloro-1-(2-chlorophenyl)ethan-1-ol: Occurs if using hypochlorite (HOCl) as an oxidant, which can also add across the double bond.[16]3. Formation of Diol: Hydrolysis of the epoxide ring.[8][17]4. Rearrangement to Aldehyde/Ketone: Lewis or Brønsted acid catalysis can cause rearrangement of the epoxide.	1. Use a polymerization inhibitor if necessary. Perform the reaction at a low temperature and protect it from light.2. Maintain a high concentration of base (e.g., chlorite) to rapidly consume the HOCl before it can react with the styrene.[17]3. See FAQ Q2. Use anhydrous solvents and control the pH.4. Ensure all glassware is clean and neutral. Purify solvents and reagents to remove acidic impurities.
Difficult Purification	1. Boiling point of the product is close to that of impurities.2. Product is thermally unstable and decomposes during distillation.3. Product co-elutes with byproducts during column chromatography.	1. Use high-vacuum distillation (short-path) to lower the boiling point.2. Avoid high temperatures. Purification by column chromatography on silica gel is a milder alternative.3. Adjust the solvent system for chromatography. A gradient elution might be necessary. Consider using a different stationary phase (e.g., alumina).

Troubleshooting Workflow

Caption: Troubleshooting flowchart for low yield issues.

Data Presentation

Table 1: Comparison of Synthesis Methods & Reported Yields

Method	Oxidant/Reagent	Catalyst	Solvent	Reported Yield/Selectivity	Reference
Epoxidation	m-CPBA	None	Dichloromethane	Generally good to high yields (method is standard)	[1][2]
Epoxidation	Hydrogen Peroxide	Phase-Transfer Catalyst	Biphasic (e.g., Toluene/Water)	95% selectivity, 85% conversion	[18]
Epoxidation	Hydrogen Peroxide	Methylrhenium Trioxide (MTO)	Acetonitrile/Water	Effective catalysis, rate enhanced by electron-donating groups	[3]
Epoxidation	Sodium Hypochlorite	Manganese(III) Porphyrin	Dichloromethane/Water	Catalytic epoxidation demonstrated	[19]
Corey-Chaykovsky	Sulfur Ylide	None	Acetonitrile	>95% (for a similar structure)	[7]
Multi-step Synthesis	Sulfur Ylide (final step)	None	Toluene/DMSO	>59% (for the final epoxidation step)	[6]

Experimental Protocols

Protocol 1: Epoxidation of 2-Chlorostyrene using m-CPBA

This protocol describes a common lab-scale synthesis.

Materials:

• 2-Chlorostyrene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, addition funnel, ice bath

Procedure:

• Reaction Setup: Dissolve 2-chlorostyrene (1.0 equiv.) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer. Cool the flask to 0 °C in an ice bath.

• Reagent Addition: Dissolve m-CPBA (1.1 - 1.2 equiv.) in DCM and add it dropwise to the stirred solution of 2-chlorostyrene over 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Quenching: Once the reaction is complete, cool the mixture again to 0 °C. Quench the excess peroxy acid by adding saturated aqueous sodium sulfite solution and stir for 20 minutes.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2x) to remove meta-chlorobenzoic acid, and finally with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 2-(2-Chlorophenyl)oxirane.

Synthesis and Workup Workflow

Caption: General workflow for m-CPBA epoxidation.

References

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Darzens Reaction [organic-chemistry.org]
• 5. Darzens Epoxide Synthesis - Wordpress [reagents.acsgcipr.org]
• 6. CN109651298B - Preparation method of 2- (2-chlorobenzyl) -2- (1-chloromethyl) oxirane - Google Patents [patents.google.com]
• 7. EP0124011B1 - Process for the preparation of oxiranes - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. scholars.iwu.edu [scholars.iwu.edu]
• 10. benchchem.com [benchchem.com]
• 11. Darzens reaction catalyzed by Quinidine Derivative - Buchler GmbH [buchler-gmbh.com]
• 12. researchgate.net [researchgate.net]
• 13. phasetransfer.com [phasetransfer.com]
• 14. Bifunctional phase-transfer catalysts for synthesis of 2-oxazolidinones from isocyanates and epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2-(2-Chlorophenyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist you in the successful purification of 2-(2-Chlorophenyl)oxirane.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying 2-(2-Chlorophenyl)oxirane?

A1: The most common and effective purification techniques for 2-(2-Chlorophenyl)oxirane are vacuum fractional distillation and flash column chromatography. Recrystallization may also be employed if the crude product is a solid or can be induced to crystallize, though 2-(2-Chlorophenyl)oxirane is often isolated as an oil.[1]

Q2: What are the key physical properties of 2-(2-Chlorophenyl)oxirane to consider during purification?

A2: Understanding the physical properties is crucial for selecting the appropriate purification method.

Property	Value
Molecular Formula	C₈H₇ClO
Molecular Weight	154.59 g/mol [1][2]
Appearance	Colorless oil or crystal[2]
Boiling Point	211.8 ± 28.0 °C (Predicted at atmospheric pressure)[1][2]
108 °C at 13 Torr[3]
Density	1.283 ± 0.06 g/cm³ (Predicted)[1][2][4]
Solubility	Slightly soluble in Chloroform, DMSO, Methanol.[1][2] Soluble in Dichloromethane, Ethyl Acetate.[5]

Q3: What are the potential impurities in a sample of 2-(2-Chlorophenyl)oxirane?

A3: Impurities can arise from the starting materials, side reactions, or degradation of the product. Common impurities may include:

• Unreacted 2-chlorostyrene: The starting material for epoxidation.

• m-Chlorobenzoic acid: A byproduct if m-CPBA is used as the epoxidizing agent.[6]

• Diol (1-(2-chlorophenyl)ethane-1,2-diol): Formed by the hydrolysis of the epoxide ring. This is a common degradation product.

• Polymerized material: Epoxides can polymerize, especially in the presence of acid or base catalysts.

Q4: How can I confirm the purity of my purified 2-(2-Chlorophenyl)oxirane?

A4: Purity is best assessed using a combination of analytical techniques:

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To quantify the purity and detect any minor impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any structural impurities.

• Mass Spectrometry (MS): To confirm the molecular weight.

Troubleshooting Guides

Vacuum Fractional Distillation

Issue 1: Bumping or unstable boiling.

• Possible Cause: Uneven heating or lack of boiling chips/magnetic stirrer. The compound may also be decomposing at the distillation temperature.

• Troubleshooting Steps:

  • Ensure the use of a properly sized stir bar and vigorous stirring.

  • Use a heating mantle with a sand or oil bath for uniform heat distribution.

  • If decomposition is suspected, lower the distillation temperature by reducing the vacuum pressure further.

Issue 2: Poor separation of impurities.

• Possible Cause: Inefficient fractionating column or incorrect distillation rate.

• Troubleshooting Steps:

  • Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux or Raschig rings).

  • Slow down the distillation rate by reducing the heating rate to allow for better equilibrium between the liquid and vapor phases.

  • Ensure the column is well-insulated to maintain the temperature gradient.

Issue 3: Product solidifies in the condenser.

• Possible Cause: The condenser temperature is too low, causing the product to freeze.

• Troubleshooting Steps:

  • Increase the temperature of the cooling fluid in the condenser. In some cases, running water at room temperature is sufficient. For higher melting compounds, it might be necessary to use a heating fluid in the condenser.

Flash Column Chromatography

Issue 1: Poor separation of the product from impurities.

• Possible Cause: Inappropriate solvent system (eluent).

• Troubleshooting Steps:

  • Optimize the solvent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.4 for the desired product.

  • A common starting point for epoxides is a mixture of hexanes and ethyl acetate. Gradually increasing the polarity of the eluent (gradient elution) can improve separation.

Issue 2: The compound streaks on the column.

• Possible Cause: The compound is too polar for the chosen eluent, or the column is overloaded.

• Troubleshooting Steps:

  • Increase the polarity of the eluent.

  • Ensure the crude material is fully dissolved in a minimal amount of solvent before loading it onto the column.

  • Reduce the amount of crude material loaded onto the column.

Issue 3: Loss of product on the column.

• Possible Cause: The epoxide ring may be opening on the acidic silica gel.

• Troubleshooting Steps:

  • Deactivate the silica gel by treating it with a small amount of a base, such as triethylamine, in the eluent.

  • Alternatively, use a less acidic stationary phase like alumina.

Recrystallization

Issue 1: The compound "oils out" instead of crystallizing.

• Possible Cause: The solution is supersaturated, or the cooling rate is too fast. The boiling point of the solvent may also be higher than the melting point of the compound.

• Troubleshooting Steps:

  • Reheat the solution to redissolve the oil. Add a small amount of additional solvent and allow it to cool more slowly.

  • Try a different solvent or a mixed solvent system. For example, dissolve the compound in a good solvent (e.g., ethanol) and then add a poor solvent (e.g., water or hexane) dropwise until the solution becomes slightly cloudy, then allow it to cool slowly.

Issue 2: No crystals form upon cooling.

• Possible Cause: The solution is too dilute, or there are no nucleation sites for crystal growth.

• Troubleshooting Steps:

  • Try to induce crystallization by scratching the inside of the flask with a glass rod.

  • Add a seed crystal of the pure compound.

  • Concentrate the solution by evaporating some of the solvent and then allow it to cool again.

Issue 3: Low yield of recrystallized product.

• Possible Cause: Too much solvent was used, or the product has significant solubility in the cold solvent.

• Troubleshooting Steps:

  • Use the minimum amount of hot solvent required to dissolve the crude product.

  • Ensure the solution is thoroughly cooled in an ice bath to maximize crystal formation.

  • When washing the collected crystals, use a minimal amount of ice-cold solvent.

Experimental Protocols

Protocol 1: Vacuum Fractional Distillation

This protocol is for the purification of 2-(2-Chlorophenyl)oxirane which is a liquid at room temperature.

Materials:

• Crude 2-(2-Chlorophenyl)oxirane

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with condenser and vacuum adapter

• Receiving flasks

• Heating mantle with a magnetic stirrer and stir bar

• Vacuum pump and pressure gauge

• Cold trap

Procedure:

• Assemble the distillation apparatus. Ensure all glassware is dry and joints are properly sealed.

• Place the crude 2-(2-Chlorophenyl)oxirane and a magnetic stir bar into the round-bottom flask.

• Connect the apparatus to the vacuum pump with a cold trap in between.

• Begin stirring and slowly evacuate the system to the desired pressure (e.g., 10-15 Torr).

• Once the pressure is stable, begin heating the distillation flask gently.

• Observe the vapor rising through the fractionating column. Collect any initial low-boiling fractions in a separate receiving flask.

• When the temperature at the distillation head stabilizes at the boiling point of 2-(2-Chlorophenyl)oxirane at the given pressure (approx. 108 °C at 13 Torr), switch to a clean receiving flask to collect the pure product.[3]

• Continue distillation until most of the product has been collected, leaving a small amount of residue in the distillation flask.

• Turn off the heat and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Protocol 2: Flash Column Chromatography

Materials:

• Crude 2-(2-Chlorophenyl)oxirane

• Silica gel (230-400 mesh)

• Chromatography column

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Collection tubes

• Air or nitrogen source for pressure

Procedure:

• Select an appropriate eluent system by performing TLC analysis of the crude material. A good starting point is a 9:1 mixture of hexanes:ethyl acetate.

• Pack the chromatography column with silica gel as a slurry in the eluent.

• Dissolve the crude 2-(2-Chlorophenyl)oxirane in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

• Carefully load the sample onto the top of the silica gel bed.

• Add a thin layer of sand on top of the sample to prevent disturbance.

• Fill the column with the eluent and apply gentle pressure to begin elution.

• Collect fractions in test tubes and monitor the elution of the product by TLC.

• Combine the pure fractions containing the 2-(2-Chlorophenyl)oxirane and remove the solvent using a rotary evaporator.

Protocol 3: Recrystallization

This protocol is a general guideline and the choice of solvent is critical and may require some experimentation.

Materials:

• Crude 2-(2-Chlorophenyl)oxirane (if it is a solid or can be solidified)

• Recrystallization solvent (e.g., ethanol, methanol, or a mixture like ethanol/water or hexane/ethyl acetate)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

Procedure:

• Place the crude solid in an Erlenmeyer flask.

• Add a small amount of the chosen solvent and gently heat the mixture on a hot plate with stirring until it dissolves. Continue adding the solvent in small portions until the solid is completely dissolved at the boiling point of the solvent.

• If the solution is colored, you can add a small amount of activated charcoal and boil for a few minutes.

• If charcoal was used or if there are insoluble impurities, perform a hot filtration to remove them.

• Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should begin.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystallization.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent.

• Dry the purified crystals, for example, in a vacuum oven at a temperature below the compound's melting point.

Visualizations

Caption: General experimental workflow for the purification and analysis of 2-(2-Chlorophenyl)oxirane.

Caption: A logical workflow for troubleshooting the purification of 2-(2-Chlorophenyl)oxirane.

References

• 1. (2-Chlorophenyl)oxirane CAS#: 62717-50-4 [m.chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. hoffmanchemicals.com [hoffmanchemicals.com]
• 5. 2-(2-Chlorophenyl)oxirane_其他_德威钠 [gbwol.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Synthesis of 2-(2-Chlorophenyl)oxirane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the common challenges and side reactions encountered during the synthesis of 2-(2-Chlorophenyl)oxirane.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Synthesis Method: Epoxidation of 2-Chlorostyrene

Q1: I am getting a significant amount of a water-soluble byproduct that is not my desired epoxide. What is it likely to be and how can I minimize its formation?

A1: The most common water-soluble byproduct in the epoxidation of 2-chlorostyrene is 2-(2-chlorophenyl)ethane-1,2-diol. This is formed by the hydrolysis of the epoxide ring of the desired product. This hydrolysis is often catalyzed by acidic conditions, which can arise from the peracid reagent (e.g., m-chloroperbenzoic acid, m-CPBA) or acidic impurities in the reaction mixture.

Troubleshooting Steps:

• Use Anhydrous Conditions: Ensure all your reagents and solvents are dry. Moisture will lead to the formation of the diol.

• Buffer the Reaction: The addition of a mild base, such as sodium bicarbonate (NaHCO₃) or disodium hydrogen phosphate (Na₂HPO₄), can neutralize acidic byproducts and prevent the acid-catalyzed ring-opening of the epoxide.

• Control Reaction Temperature: Perform the reaction at a low temperature (typically 0-5 °C) to minimize side reactions.

• Purification: If diol formation is unavoidable, it can be removed from the less polar epoxide product by aqueous work-up or column chromatography.

Q2: My final product yield is low, and I have a significant amount of a crystalline solid that is not the epoxide. What could this be?

A2: If you are using m-chloroperbenzoic acid (m-CPBA) as the oxidizing agent, the crystalline solid is most likely m-chlorobenzoic acid, a byproduct of the epoxidation reaction.

Troubleshooting Steps:

• Filtration: After the reaction is complete, the m-chlorobenzoic acid can often be removed by filtration if it precipitates out of the reaction solvent.

• Aqueous Wash: A wash with a mild basic solution, such as saturated sodium bicarbonate, during the work-up will deprotonate the carboxylic acid, making it water-soluble and allowing for its removal into the aqueous phase.

Q3: I am observing the formation of a high molecular weight, viscous material in my reaction. What could be the cause?

A3: The formation of a viscous, high molecular weight substance could be due to the oligomerization or polymerization of the starting material (2-chlorostyrene) or the product (2-(2-Chlorophenyl)oxirane). This can be initiated by acidic impurities or high reaction temperatures.

Troubleshooting Steps:

• Control Temperature: Maintain a low and controlled reaction temperature.

• Use Inhibitors: If polymerizing the starting material is a concern, consider adding a radical inhibitor.

• Minimize Reaction Time: Monitor the reaction closely and work it up as soon as the starting material is consumed to prevent prolonged exposure of the product to reaction conditions that may favor oligomerization.

Synthesis Method: Darzens Reaction of 2-Chlorobenzaldehyde

Q4: My product appears to be a mixture of isomers that are difficult to separate. Why is this happening?

A4: The Darzens reaction proceeds through a halohydrin intermediate, which can form as a mixture of syn and anti diastereomers. The subsequent intramolecular cyclization to the epoxide can result in a mixture of cis and trans isomers of 2-(2-Chlorophenyl)oxirane. The ratio of these isomers is influenced by the reaction conditions.[1]

Troubleshooting Steps:

• Choice of Base and Solvent: The diastereoselectivity of the Darzens reaction is highly dependent on the base and solvent used. Experiment with different base/solvent combinations (e.g., sodium ethoxide in ethanol vs. potassium tert-butoxide in THF) to optimize for the desired diastereomer.

• Temperature Control: The reaction temperature can also influence the diastereomeric ratio. Running the reaction at a lower temperature may improve selectivity.

• Chromatographic Separation: While challenging, careful column chromatography with an appropriate solvent system may allow for the separation of the diastereomers.

Q5: The yield of my Darzens reaction is consistently low. What are the potential reasons?

A5: Low yields in the Darzens reaction can be attributed to several factors:

• Inefficient Enolate Formation: The first step is the deprotonation of the α-haloester. If the base is not strong enough or if there are acidic impurities quenching the enolate, the reaction will not proceed efficiently.

• Side Reactions of the Aldehyde: Aldehydes can undergo self-condensation (aldol reaction) under basic conditions.

• Cannizzaro Reaction: If a strong base is used with an aldehyde lacking α-hydrogens, like 2-chlorobenzaldehyde, the Cannizzaro reaction can occur, leading to the disproportionation of the aldehyde into the corresponding alcohol and carboxylic acid.

Troubleshooting Steps:

• Base Selection: Use a strong, non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide to favor enolate formation.

• Slow Addition: Add the base or the α-haloester slowly to the reaction mixture at a low temperature to control the reaction and minimize side reactions of the aldehyde.

• Anhydrous Conditions: Ensure all reagents and glassware are dry, as water can interfere with the base and promote side reactions.

Data Presentation

Table 1: Common Side Products in the Synthesis of 2-(2-Chlorophenyl)oxirane

Synthesis Method	Side Product/Impurity	Chemical Structure	Reason for Formation	Mitigation Strategy
Epoxidation	2-(2-chlorophenyl)ethane-1,2-diol		Hydrolysis of the epoxide ring, catalyzed by acid or base.	Use anhydrous conditions, buffer the reaction, control temperature.
Epoxidation	m-Chlorobenzoic acid		Byproduct of the oxidation of 2-chlorostyrene with m-CPBA.	Aqueous basic wash during work-up, filtration if it precipitates.
Epoxidation	Oligomers/Polymers	High molecular weight species	Acid-catalyzed or thermal polymerization of the epoxide or starting alkene.	Low reaction temperature, minimize reaction time.
Darzens Reaction	Diastereomers of 2-(2-Chlorophenyl)oxirane	Cis and trans isomers	Formation of syn and anti halohydrin intermediates.	Optimize base, solvent, and temperature; chromatographic separation.
Darzens Reaction	2-Chlorobenzyl alcohol & 2-Chlorobenzoic acid	&	Cannizzaro reaction of 2-chlorobenzaldehyde under strong basic conditions.	Use a non-nucleophilic base, slow addition of reagents.

Table 2: Influence of Reaction Conditions on Side Product Formation (Illustrative Data for a Similar Epoxide Hydrolysis)

Epoxide Substrate	Reaction Conditions	Major Side Product	Yield of Side Product (%)	Reference
rac-p-chlorostyrene oxide	Bi-enzymatic hydrolysis, 25°C, 5h	(R)-p-chlorophenyl-1,2-ethanediol	93.4	[Source 5, 6]

Note: Specific quantitative data for side product formation in the synthesis of 2-(2-Chlorophenyl)oxirane is limited in the readily available literature. The data presented is for a structurally similar compound to illustrate the potential for diol formation.

Experimental Protocols

Protocol 1: Synthesis of 2-(2-Chlorophenyl)oxirane via Epoxidation of 2-Chlorostyrene with m-CPBA

Materials:

• 2-Chlorostyrene

• m-Chloroperoxybenzoic acid (m-CPBA, 70-77%)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-chlorostyrene (1.0 eq) in anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve m-CPBA (1.1 - 1.5 eq) in dichloromethane.

• Add the m-CPBA solution dropwise to the stirred solution of 2-chlorostyrene over a period of 30-60 minutes, maintaining the temperature at 0-5 °C.

• Allow the reaction mixture to stir at 0 °C and monitor the progress by thin-layer chromatography (TLC).

• Once the reaction is complete (typically 2-4 hours), filter the reaction mixture to remove the precipitated m-chlorobenzoic acid.

• Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (2 x), water (1 x), and brine (1 x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude 2-(2-Chlorophenyl)oxirane.

• The crude product can be purified further by flash column chromatography on silica gel if necessary.

Protocol 2: Synthesis of 2-(2-Chlorophenyl)oxirane via Darzens Reaction

Materials:

• 2-Chlorobenzaldehyde

• Ethyl chloroacetate

• Sodium ethoxide (NaOEt) or Potassium tert-butoxide (t-BuOK)

• Ethanol or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-chlorobenzaldehyde (1.0 eq) and ethyl chloroacetate (1.1 eq) in anhydrous ethanol or THF in a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), cool the mixture to 0 °C.

• Slowly add a solution of sodium ethoxide in ethanol or potassium tert-butoxide in THF (1.1 eq) dropwise to the reaction mixture over 1-2 hours, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction to stir at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the organic phase under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography to separate the desired epoxide from any unreacted starting materials and side products.

Mandatory Visualization

References

• 1. Darzens Reaction [organic-chemistry.org]

Technical Support Center: Stability and Storage of 2-(2-Chlorophenyl)oxirane

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming stability issues of 2-(2-Chlorophenyl)oxirane during storage. The information is presented in a question-and-answer format to directly address common concerns and troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-(2-Chlorophenyl)oxirane?

A1: To ensure the long-term stability of 2-(2-Chlorophenyl)oxirane, it should be stored in a refrigerator at 2-8°C.[1] The container, preferably an amber glass vial, must be tightly sealed to protect it from light, moisture, and air.[1] For optimal stability, storing under an inert atmosphere, such as argon or nitrogen, is highly recommended to prevent oxidation and reaction with atmospheric moisture.[1]

Q2: What are the primary degradation pathways for 2-(2-Chlorophenyl)oxirane?

A2: The most common degradation pathway for 2-(2-Chlorophenyl)oxirane is the hydrolysis of the strained epoxide ring, which is susceptible to cleavage by water, especially under acidic or basic conditions.[1][2] This hydrolysis results in the formation of 1-(2-chlorophenyl)ethane-1,2-diol. Other potential degradation pathways include polymerization, especially in the absence of an inhibitor, and photodegradation upon exposure to UV light due to its aromatic ring.[2][3] At elevated temperatures, thermal decomposition can also occur.[2][4][5]

Q3: What are the visible signs of degradation?

A3: While significant degradation can occur without any visible changes, some signs may indicate instability. These can include a change in color (e.g., developing a yellowish tint), an increase in viscosity, or the formation of a precipitate. However, analytical testing is the only definitive way to assess the purity of the compound.

Q4: Which substances are incompatible with 2-(2-Chlorophenyl)oxirane) and should be avoided during storage?

A4: 2-(2-Chlorophenyl)oxirane should not be stored with strong acids, bases, or oxidizing agents, as these can catalyze the opening of the epoxide ring and accelerate degradation.[1] Contact with metals should also be avoided as they can potentially catalyze polymerization.

Q5: How can I assess the stability of my stored 2-(2-Chlorophenyl)oxirane?

A5: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most reliable way to assess the purity and quantify any degradation of your compound. This method should be capable of separating the intact 2-(2-Chlorophenyl)oxirane from its potential degradation products, primarily 1-(2-chlorophenyl)ethane-1,2-diol.

Troubleshooting Guides

Issue 1: Unexpected or Poor Results in a Reaction

• Possible Cause: Degradation of the 2-(2-Chlorophenyl)oxirane starting material.

• Troubleshooting Steps:

  • Verify Purity: Analyze the stored 2-(2-Chlorophenyl)oxirane using a validated stability-indicating HPLC method to determine its purity.

  • Review Storage Conditions: Ensure the compound has been stored according to the recommended conditions (2-8°C, tightly sealed, protected from light and moisture).[1]

  • Obtain a New Batch: If significant degradation is confirmed, it is advisable to use a fresh, verified batch of the compound for your experiments.

Issue 2: Visible Changes in the Stored Compound (e.g., color change, increased viscosity)

• Possible Cause: Onset of degradation, likely through hydrolysis or polymerization.

• Troubleshooting Steps:

  • Analytical Confirmation: Do not rely solely on visual cues. Confirm the extent of degradation using HPLC analysis.

  • Check Container Seal: Ensure the container is tightly sealed. If the seal is compromised, transfer the compound to a new, dry, airtight container under an inert atmosphere if possible.

  • Purification: Depending on the level of impurity and the requirements of your experiment, purification of the material (e.g., by distillation or chromatography) might be an option. However, for critical applications, using a new batch is recommended.

Data Presentation

Table 1: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Refrigerator (2-8 °C)[1]	To minimize the rate of potential degradation reactions.
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)[1]	To prevent oxidation and reaction with atmospheric moisture.
Container	Tightly sealed, amber glass vial[1]	To protect from light and prevent ingress of moisture and air.
Incompatibilities	Strong acids, bases, oxidizing agents, and some metals.	To prevent catalytic degradation.

Table 2: Illustrative Example of Degradation Under Stressed Conditions (Forced Degradation)

Disclaimer: The following data is illustrative and based on typical epoxide degradation patterns. Actual degradation rates for 2-(2-Chlorophenyl)oxirane may vary.

Condition	Stressor	Duration	Expected Degradation (%)	Primary Degradant
Hydrolytic (Acidic)	0.1 M HCl at 60°C	24 hours	15-25%	1-(2-chlorophenyl)ethane-1,2-diol
Hydrolytic (Basic)	0.1 M NaOH at 60°C	24 hours	10-20%	1-(2-chlorophenyl)ethane-1,2-diol
Oxidative	3% H₂O₂ at Room Temp	48 hours	5-15%	Oxidized derivatives (e.g., benzaldehyde derivatives)
Thermal	80°C	72 hours	5-10%	Varies (e.g., oligomers, diol)
Photolytic	UV light (254 nm)	24 hours	5-10%	Varies (photodegradation products)

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This protocol outlines a general method for assessing the purity of 2-(2-Chlorophenyl)oxirane and detecting its primary hydrolytic degradation product.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may require optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve an accurately weighed sample of 2-(2-Chlorophenyl)oxirane in the mobile phase to a concentration of approximately 0.5 mg/mL.

• Analysis: Inject the sample and monitor the chromatogram. The retention time of 2-(2-Chlorophenyl)oxirane and its degradation products should be determined using reference standards if available. The peak area can be used to quantify the purity and the amount of degradation.

Protocol 2: Forced Degradation Study

This protocol provides a framework for intentionally degrading 2-(2-Chlorophenyl)oxirane to identify potential degradation products and validate the stability-indicating nature of an analytical method.

• Sample Preparation: Prepare several samples of 2-(2-Chlorophenyl)oxirane at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl to a sample and heat at 60°C for a defined period (e.g., 24 hours).

  • Base Hydrolysis: Add 0.1 M NaOH to a sample and heat at 60°C for a defined period (e.g., 24 hours).

  • Oxidation: Add 3% hydrogen peroxide to a sample and keep it at room temperature for a defined period (e.g., 48 hours).

  • Thermal Stress: Store a solid sample in an oven at a high temperature (e.g., 80°C) for a defined period (e.g., 72 hours), then dissolve for analysis.

  • Photolytic Stress: Expose a solution or solid sample to UV light (e.g., 254 nm) for a defined period (e.g., 24 hours).

• Analysis: After the stress period, neutralize the acidic and basic samples if necessary, and then analyze all samples by the stability-indicating HPLC method.

• Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify and quantify the degradation products.

Mandatory Visualizations

Caption: Primary degradation pathways of 2-(2-Chlorophenyl)oxirane.

Caption: Troubleshooting workflow for unexpected experimental results.

Caption: Interrelationship of factors affecting compound stability.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Buy (2r)-2-(2-Chlorophenyl)oxirane | 62566-66-9 [smolecule.com]
• 4. tandfonline.com [tandfonline.com]
• 5. sciencing.com [sciencing.com]

Technical Support Center: Optimizing Reaction Conditions for 2-(2-Chlorophenyl)oxirane Ring-Opening

This guide is intended for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions regarding the ring-opening of 2-(2-chlorophenyl)oxirane.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the ring-opening of 2-(2-chlorophenyl)oxirane with nucleophiles like amines?

A1: The ring-opening of 2-(2-chlorophenyl)oxirane with nucleophiles such as primary or secondary amines typically proceeds via an S(_N)2 mechanism.[1] The nucleophilic amine attacks one of the electrophilic carbon atoms of the epoxide ring, leading to the cleavage of a carbon-oxygen bond. This reaction is driven by the release of ring strain in the three-membered epoxide ring.

Q2: Which carbon of the oxirane ring is preferentially attacked by the nucleophile?

A2: In the absence of a strong acid catalyst (i.e., under neutral or basic conditions), the nucleophile will preferentially attack the less sterically hindered carbon atom of the epoxide ring.[1] For 2-(2-chlorophenyl)oxirane, this is the terminal methylene carbon (C1). This regioselectivity results in the formation of 1-(2-chlorophenyl)-2-substituted-aminoethanol derivatives.

Q3: What is the expected stereochemistry of the product?

A3: The S(_N)2 attack involves a backside attack on the electrophilic carbon. This results in an inversion of stereochemistry at the center of attack. Therefore, if you start with an enantiomerically pure epoxide, the resulting product will also be enantiomerically enriched with a specific stereochemistry.

Q4: What types of nucleophiles can be used for the ring-opening reaction?

A4: A wide range of nucleophiles can be employed to open the 2-(2-chlorophenyl)oxirane ring. These include:

• Primary and secondary amines (aliphatic and aromatic) to form β-amino alcohols.[2]

• Alcohols to produce ether-alcohols.

• Thiols to generate thioether-alcohols.

• Azides, which can then be reduced to amines.

Q5: Is a catalyst necessary for this reaction?

A5: While the reaction can proceed without a catalyst, particularly at elevated temperatures, the use of a catalyst can significantly improve the reaction rate and selectivity. Lewis acids are commonly employed to activate the epoxide ring by coordinating to the oxygen atom, making it more susceptible to nucleophilic attack.[2]

Q6: What are some common Lewis acid catalysts used for this type of reaction?

A6: Several Lewis acids have been shown to be effective for the ring-opening of epoxides. These include, but are not limited to:

• Zinc salts (e.g., Zn(OTf)(_2), ZnCl(_2))

• Ytterbium salts (e.g., Yb(OTf)(_3))

• Scandium salts (e.g., Sc(OTf)(_3))

• Indium salts (e.g., InBr(_3))[2] The choice of catalyst can influence the reaction conditions required and the overall yield.

Q7: What solvents are suitable for the ring-opening of 2-(2-chlorophenyl)oxirane?

A7: The choice of solvent can impact the reaction rate and work-up procedure. Common solvents include:

• Protic solvents: Methanol, ethanol, and isopropanol are often used and can also act as the nucleophile.

• Aprotic polar solvents: Acetonitrile, THF, and DMF are also suitable.

• Solvent-free conditions: In some cases, the reaction can be run neat, especially with liquid amines, which can simplify purification.[3]

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

• Question: I am not observing any significant formation of my desired product, and I am recovering most of my starting 2-(2-chlorophenyl)oxirane. What could be the issue?

• Answer:

  • Insufficient Temperature: The ring-opening of epoxides can be slow at room temperature without a catalyst. Consider increasing the reaction temperature, for example, to reflux conditions of the chosen solvent.

  • Low Nucleophilicity of the Amine: Highly hindered or electron-deficient amines are less nucleophilic and may react slowly. In such cases, a catalyst might be necessary to activate the epoxide.

  • Catalyst Inactivity: If you are using a Lewis acid catalyst, ensure that it is anhydrous, as water can deactivate it.

  • Solution:

    • Increase the reaction temperature in increments of 10-20 °C and monitor the reaction by TLC or GC.

    • Add a Lewis acid catalyst (e.g., 5-10 mol% of Zn(OTf)(_2)).

    • If using a solid amine, ensure it is fully dissolved in the solvent.

Issue 2: Formation of Significant Side Products

• Question: I am observing multiple spots on my TLC plate, and the yield of my desired product is low. What are the likely side reactions?

• Answer:

  • Polymerization: Epoxides can undergo polymerization, especially under harsh acidic conditions or at very high temperatures. This is often observed as an insoluble gum or baseline material on a TLC plate.

  • Double Addition (for primary amines): The β-amino alcohol product contains a secondary amine that can act as a nucleophile and react with another molecule of the epoxide. This is more likely if the epoxide is used in excess.

  • Rearrangement: In the presence of strong acids, epoxides can rearrange to form aldehydes or ketones.

  • Solution:

    • Use the amine in a slight excess (1.1 to 1.5 equivalents) to minimize the chance of the product reacting further.

    • Avoid overly harsh acidic conditions. If using a Lewis acid, ensure it is used in catalytic amounts.

    • Maintain a moderate reaction temperature.

Issue 3: Poor Regioselectivity

• Question: I am obtaining a mixture of two isomeric products. How can I improve the regioselectivity of the reaction?

• Answer:

  • Reaction Conditions: The regioselectivity of the ring-opening of 2-aryloxiranes is highly dependent on the reaction conditions. While neutral or basic conditions strongly favor attack at the less hindered carbon (C1), acidic conditions can lead to a mixture of products due to the development of some S(_N)1 character in the transition state, which favors attack at the more substituted benzylic carbon (C2).

  • Solution:

    • To favor the formation of the 1-(2-chlorophenyl)-2-aminoethanol derivative, ensure the reaction is run under neutral or basic conditions. Avoid the use of strong Brønsted acids.

    • If using a Lewis acid catalyst, choose one that is known to favor high regioselectivity for S(_N)2 pathways.

    • Running the reaction at a lower temperature may also improve selectivity.

Data Presentation

The following tables provide illustrative data on the ring-opening of 2-(2-chlorophenyl)oxirane under various conditions. This data is representative and based on general trends for 2-aryloxiranes. Actual results may vary.

Table 1: Effect of Nucleophile on Reaction Outcome (Illustrative Data)

Entry	Nucleophile	Conditions	Time (h)	Yield (%)	Regioisomeric Ratio (C1:C2 attack)
1	Isopropylamine	Ethanol, Reflux	6	92	>98:2
2	Diethylamine	Ethanol, Reflux	8	88	>98:2
3	Aniline	Neat, 80 °C	12	75	95:5
4	Morpholine	Methanol, Reflux	5	95	>98:2
5	Benzylamine	Neat, 80 °C	6	90	>98:2

Table 2: Effect of Solvent and Catalyst on the Reaction with Isopropylamine (Illustrative Data)

Entry	Solvent	Catalyst (mol%)	Temp (°C)	Time (h)	Yield (%)
1	Ethanol	None	78	6	92
2	Acetonitrile	None	82	12	75
3	Toluene	None	110	10	80
4	Neat	None	60	8	85
5	Acetonitrile	Yb(OTf)(_3) (5)	25	4	94
6	Dichloromethane	Zn(OTf)(_2) (5)	25	5	91

Experimental Protocols

Protocol 1: General Procedure for Uncatalyzed Ring-Opening with an Amine

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(2-chlorophenyl)oxirane (1.0 eq.).

• Add the desired amine (1.2 eq.). If the amine is a solid, dissolve both reactants in a suitable solvent (e.g., ethanol, 2-3 mL per mmol of epoxide).

• Heat the reaction mixture to the desired temperature (e.g., 60-80 °C or reflux) and stir.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate with 1% triethylamine) to afford the desired β-amino alcohol.

Protocol 2: Lewis Acid-Catalyzed Ring-Opening with an Amine

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the Lewis acid catalyst (e.g., Zn(OTf)(_2), 0.05 eq.).

• Add the solvent (e.g., anhydrous acetonitrile, 2-3 mL per mmol of epoxide) and stir to dissolve the catalyst.

• Add the amine (1.2 eq.) and stir for 5 minutes.

• Add 2-(2-chlorophenyl)oxirane (1.0 eq.) dropwise to the mixture.

• Stir the reaction at room temperature or a slightly elevated temperature as required.

• Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: S(_N)2 Ring-Opening Mechanism

Caption: General Experimental Workflow

Caption: Troubleshooting Decision Tree

References

• 1. benchchem.com [benchchem.com]
• 2. rroij.com [rroij.com]
• 3. growingscience.com [growingscience.com]

Technical Support Center: Stereoselectivity in 2-(2-Chlorophenyl)oxirane Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on controlling stereoselectivity in reactions involving 2-(2-chlorophenyl)oxirane. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to assist you in your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for achieving high enantioselectivity in the synthesis of 2-(2-chlorophenyl)oxirane?

A1: The two main strategies for obtaining enantiomerically enriched 2-(2-chlorophenyl)oxirane are:

• Asymmetric Epoxidation: The Jacobsen-Katsuki epoxidation of the precursor alkene, 2-chlorostyrene, using a chiral manganese-salen catalyst is a widely employed method. This reaction allows for the direct formation of one enantiomer over the other.[1][2]

• Kinetic Resolution: This technique involves the selective reaction of one enantiomer from a racemic mixture of 2-(2-chlorophenyl)oxirane, leaving the other enantiomer unreacted and thus enriched. The hydrolytic kinetic resolution (HKR) using chiral cobalt-salen complexes is a particularly effective method.[3][4]

Q2: How can I control the stereochemical outcome of ring-opening reactions of 2-(2-chlorophenyl)oxirane?

A2: The stereochemistry of the product in a ring-opening reaction is determined by the mechanism of nucleophilic attack.

• Under basic or neutral conditions (SN2 mechanism): The nucleophile will attack the less sterically hindered carbon of the epoxide ring, which is the carbon not attached to the chlorophenyl group. This results in inversion of configuration at the site of attack.[5][6]

• Under acidic conditions (SN1-like mechanism): The epoxide oxygen is first protonated, and the nucleophile then attacks the more substituted carbon (the benzylic position), as it can better stabilize the partial positive charge that develops in the transition state. This also occurs with inversion of configuration at the benzylic carbon.[5][7]

Q3: I am observing low enantiomeric excess (ee%) in my Jacobsen-Katsuki epoxidation of 2-chlorostyrene. What are the potential causes?

A3: Low ee% in a Jacobsen-Katsuki epoxidation can stem from several factors:

• Catalyst Quality: Ensure the chiral Mn-salen catalyst is pure and has not degraded.

• Oxidant Choice: The choice of terminal oxidant (e.g., NaOCl, m-CPBA) can influence enantioselectivity. The reaction conditions, such as pH and temperature, must be optimized for the chosen oxidant.[8]

• Reaction Temperature: Lowering the reaction temperature often improves enantioselectivity by increasing the energy difference between the diastereomeric transition states.

• Presence of Additives: Additives like 4-phenylpyridine N-oxide (4-PPNO) can sometimes enhance the catalyst's performance and improve ee%.[9]

Q4: My hydrolytic kinetic resolution (HKR) of racemic 2-(2-chlorophenyl)oxirane is not giving the expected high ee% for the recovered epoxide. What should I check?

A4: Suboptimal ee% in HKR can be due to:

• Catalyst Loading: Insufficient catalyst loading can lead to a slow reaction and a lower selectivity factor (krel).[10]

• Reaction Time and Conversion: The ee% of the recovered starting material is directly related to the extent of the reaction. For high ee% of the unreacted epoxide, the reaction needs to proceed to a sufficient conversion (typically >50%).

• Water Stoichiometry: The amount of water used as the nucleophile is critical. Typically, around 0.5 to 0.6 equivalents relative to the racemic epoxide is used to achieve high ee% of the recovered epoxide at around 50% conversion.[11]

• Catalyst Activation: The active catalyst is a Co(III)-salen complex, which is often generated in situ from a Co(II) precursor. Incomplete activation can lead to lower reactivity and selectivity.

Troubleshooting Guides

Guide 1: Low Enantioselectivity in Asymmetric Epoxidation of 2-Chlorostyrene

Symptom	Possible Cause	Suggested Solution
Low ee%	Impure or degraded Jacobsen's catalyst.	Use freshly prepared or properly stored catalyst. Purity can be checked by standard analytical techniques.
Suboptimal reaction temperature.	Perform the reaction at a lower temperature (e.g., 0 °C or -20 °C) to enhance stereoselectivity.
Incorrect oxidant or oxidant concentration.	Optimize the choice and amount of oxidant. Ensure the pH is controlled if using bleach (NaOCl).
Presence of impurities in the substrate or solvent.	Use purified 2-chlorostyrene and anhydrous solvents.
Low Yield	Incomplete reaction.	Monitor the reaction by TLC or GC to ensure completion. If necessary, increase reaction time or catalyst loading.
Catalyst deactivation.	Ensure an inert atmosphere if the catalyst is sensitive to air or moisture. The addition of a co-catalyst like 4-PPNO can sometimes stabilize the catalyst.[9]
Epoxide ring-opening under reaction conditions.	Buffer the reaction mixture to prevent acidic or basic conditions that could lead to undesired side reactions.

Guide 2: Inefficient Hydrolytic Kinetic Resolution (HKR) of 2-(2-Chlorophenyl)oxirane

Symptom	Possible Cause	Suggested Solution
Low ee% of recovered epoxide	Insufficient conversion.	Increase the reaction time or slightly increase the amount of water to drive the reaction further. Monitor conversion by GC or NMR.
Low selectivity factor (krel).	Ensure the chiral Co-salen catalyst is of high purity and properly activated. Optimize the solvent and temperature.
Low yield of recovered epoxide	Reaction has proceeded too far (>60% conversion).	Carefully monitor the reaction progress and stop it at approximately 50-55% conversion for optimal yield and high ee% of the remaining epoxide.
Slow reaction rate	Low catalyst loading or inactive catalyst.	Increase the catalyst loading (typically 0.2-2 mol%). Ensure the Co(II) precatalyst is properly oxidized to the active Co(III) species, often by exposure to air in the presence of an acid.[10]

Data Presentation

The following tables summarize representative quantitative data for key stereoselective reactions. Note: Data for the specific substrate 2-(2-chlorophenyl)oxirane is limited in the literature; therefore, data for analogous substrates are included for reference.

Table 1: Asymmetric Epoxidation of Styrene Derivatives

Substrate	Catalyst	Oxidant	Temp (°C)	Yield (%)	ee% (Configuration)	Reference
Styrene	(R,R)-Jacobsen's Catalyst	NaOCl	RT	-	57 (R)	[3]
Styrene	Engineered P450 Peroxygenase	H₂O₂	0	-	up to 99 (R)	[3]
cis-β-Methylstyrene	Chiral Mn(III) salen complex	NaOCl	-	up to 86	-	[12]

Table 2: Hydrolytic Kinetic Resolution (HKR) of Terminal Epoxides

Substrate	Catalyst	Catalyst Loading (mol%)	Temp	Recovered Epoxide Yield (%)	Recovered Epoxide ee%	Reference
Epichlorohydrin	Chiral Co-salen complex	0.5	0	-	98	[3]
Racemic Terminal Epoxides (General)	(salen)Co(III) complex	0.2 - 2.0	RT	Good	>99	[4][11]
Racemic Epichlorohydrin	Poly(styrene)-supported Co-salen	-	-	-	>99	[13]

Experimental Protocols

Protocol 1: Jacobsen-Katsuki Asymmetric Epoxidation of 2-Chlorostyrene

This protocol is a general procedure and may require optimization.

Materials:

• 2-Chlorostyrene

• (R,R)- or (S,S)-Jacobsen's catalyst[14]

• Dichloromethane (CH₂Cl₂)

• Sodium hypochlorite (NaOCl, commercial bleach), buffered to pH ~11

• 4-Phenylpyridine N-oxide (4-PPNO) (optional)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 2-chlorostyrene (1.0 mmol) and (R,R)-Jacobsen's catalyst (0.02-0.05 mmol, 2-5 mol%) in CH₂Cl₂ (10 mL).

• If using, add 4-PPNO (0.2 mmol, 20 mol%).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the buffered NaOCl solution (1.5 mmol) dropwise over 2-4 hours while stirring vigorously.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, separate the organic layer. Extract the aqueous layer with CH₂Cl₂ (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired enantiomer of 2-(2-chlorophenyl)oxirane.

• Determine the yield and enantiomeric excess (ee%) by chiral HPLC or GC.

Protocol 2: Hydrolytic Kinetic Resolution (HKR) of Racemic 2-(2-Chlorophenyl)oxirane

This protocol is a general procedure and may require optimization.[10]

Materials:

• Racemic 2-(2-chlorophenyl)oxirane

• (R,R)- or (S,S)-Co(II)-salen complex[15]

• Acetic acid

• Water

• Dichloromethane (CH₂Cl₂) or another suitable solvent

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a flask, dissolve the (R,R)-Co(II)-salen complex (0.5 mol%) in a minimal amount of CH₂Cl₂.

• Add acetic acid (2 equivalents relative to the catalyst) and stir the solution open to the air for 30 minutes to generate the active Co(III) catalyst. The color should change from orange to dark brown.

• Remove the solvent under reduced pressure.

• To the catalyst residue, add the racemic 2-(2-chlorophenyl)oxirane (1.0 equiv).

• Cool the mixture to 0 °C and add water (0.55 equiv).

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by GC or chiral HPLC to determine the conversion and ee% of the remaining epoxide.

• Once the desired conversion (around 50-55%) is reached, quench the reaction by adding more solvent and washing with water.

• Separate the organic layer, dry over Na₂SO₄, filter, and concentrate.

• Purify the mixture by flash column chromatography to separate the unreacted, enantiomerically enriched 2-(2-chlorophenyl)oxirane from the diol product.

• Determine the final yield and ee% of the recovered epoxide.

Visualizations

Signaling Pathways & Workflows

Caption: Synthetic routes to enantiomerically enriched 2-(2-chlorophenyl)oxirane.

Caption: Regioselectivity in the ring-opening of 2-(2-chlorophenyl)oxirane.

Caption: Troubleshooting workflow for low enantioselectivity.

References

• 1. Jacobsen epoxidation - Wikipedia [en.wikipedia.org]
• 2. Jacobsen-Katsuki Epoxidation [organic-chemistry.org]
• 3. Mechanochemical synthesis of unsymmetrical salens for the preparation of Co–salen complexes and their evaluation as catalysts for the synthesis of α-aryloxy alcohols via asymmetric phenolic kinetic resolution of terminal epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. grokipedia.com [grokipedia.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 11. Highly selective hydrolytic kinetic resolution of terminal epoxides catalyzed by chiral (salen)Co(III) complexes. Practical synthesis of enantioenriched terminal epoxides and 1,2-diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. aces.onlinelibrary.wiley.com [aces.onlinelibrary.wiley.com]
• 13. Poly(styrene)-supported co-salen complexes as efficient recyclable catalysts for the hydrolytic kinetic resolution of epichlorohydrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mmore500.com [mmore500.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Conversion Rates in 2-(2-Chlorophenyl)oxirane Epoxidation

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the epoxidation of 2-chlorostyrene to produce 2-(2-chlorophenyl)oxirane.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low conversion rates in the epoxidation of 2-chlorostyrene?

A1: Low conversion rates can stem from several factors, including:

• Suboptimal Reaction Temperature: Temperature significantly influences the reaction rate. For many epoxidation reactions, there is an optimal temperature range to achieve a reasonable rate without promoting side reactions or decomposition of the oxidant or product.[1]

• Incorrect Stoichiometry: An insufficient amount of the oxidizing agent is a common reason for incomplete conversion of the starting alkene.

• Catalyst Issues: In catalytic reactions, problems such as insufficient catalyst loading, catalyst deactivation, or poisoning can lead to low conversion.[1] For heterogeneous catalysts, inefficient stirring can also limit the reaction rate.

• Presence of Impurities: Impurities in the starting material (2-chlorostyrene) or solvent can interfere with the reaction or poison the catalyst.

• Improper pH: The pH of the reaction medium can be critical, especially in aqueous or biphasic systems. Non-optimal pH can slow down the desired reaction or favor side reactions.[2][3]

Q2: I am observing byproducts in my reaction mixture. What are they likely to be and how can I avoid them?

A2: The most common byproducts in the epoxidation of styrenes are 2-chloro-2-phenylethanal (an aldehyde) and 1-(2-chlorophenyl)ethane-1,2-diol (a diol).[4][5]

• Aldehyde Formation: This can occur through rearrangement of the epoxide. Minimizing reaction time and maintaining optimal temperature can reduce its formation.

• Diol Formation: This is typically caused by the ring-opening of the epoxide by water.[1] This is more prevalent in the presence of acid. To avoid diol formation, ensure that all reagents and solvents are anhydrous. If using a peroxyacid like m-CPBA, which produces a carboxylic acid byproduct, adding a mild base like sodium bicarbonate can help to neutralize the acid and prevent epoxide opening.[1]

Q3: How does the choice of oxidizing agent affect the reaction?

A3: The oxidizing agent is a critical component of the reaction.

• meta-Chloroperoxybenzoic Acid (m-CPBA): This is a common and often highly selective reagent for epoxidation.[6] It is used in stoichiometric amounts. The reaction is often performed at low temperatures (e.g., 0 °C to room temperature) to enhance selectivity.[1]

• Hydrogen Peroxide (H₂O₂): This is a "green" and inexpensive oxidant, but it typically requires a catalyst (e.g., based on manganese, tungsten, or rhenium) to be effective.[7][8] Reactions with H₂O₂ may require heating to proceed at a reasonable rate.[1] The pH can be a critical parameter when using H₂O₂.[8]

Q4: What is the best way to monitor the progress of my reaction?

A4: The progress of the epoxidation of 2-chlorostyrene can be effectively monitored by:

• Thin-Layer Chromatography (TLC): This is a quick and simple method to qualitatively follow the disappearance of the starting material (2-chlorostyrene) and the appearance of the product (2-(2-chlorophenyl)oxirane).

• Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS): These are quantitative methods that can be used to determine the conversion of the starting material and the selectivity for the epoxide product.[9] They can also be used to identify and quantify any byproducts.

Troubleshooting Guide

Low conversion rates are a common issue in epoxidation reactions. The following guide provides a systematic approach to identifying and resolving the problem.

Logical Troubleshooting Workflow

Caption: A flowchart for troubleshooting low conversion in the epoxidation of 2-chlorostyrene.

Data on Epoxidation of Substituted Styrenes

The following tables summarize reaction conditions and outcomes for the epoxidation of styrene and its derivatives, which can serve as a baseline for optimizing the epoxidation of 2-chlorostyrene.

Table 1: Epoxidation with Hydrogen Peroxide (H₂O₂) and a Catalyst

Substrate	Catalyst System	Oxidant	Solvent	Temp (°C)	Time (h)	Conversion (%)	Epoxide Yield (%)	Reference
Styrene	H₃PW₁₂O₄₀ / Phase Transfer Catalyst	34% H₂O₂	Dichloromethane	RT	4	25	17	[7]
Styrene	Methylrhenium trioxide (MTO)	H₂O₂	CH₃CN/H₂O	RT	-	-	Major product is diol	[5]
Styrene	MnSO₄ / NaHCO₃	H₂O₂ (10 eq)	Ionic Liquid	RT	-	-	Good yields	[8]
o-chlorostyrene	P450BM3 mutant	H₂O₂	Phosphate Buffer (pH 8.0)	0	-	-	High (R)-enantioselectivity	[10]

Table 2: Epoxidation with m-Chloroperoxybenzoic Acid (m-CPBA)

Substrate	Oxidant (eq.)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Epoxide Yield (%)	Reference
Cyclohexene	1.2	Dichloromethane	0 → RT	2-3	>95	High	[1]
Generic Alkene	1.1	Dichloromethane	RT	12	-	99	[11]
Styrene	1.0	-	-	-	-	High	[12]

Experimental Protocols

Protocol 1: Epoxidation of 2-Chlorostyrene using m-CPBA

This protocol is a general procedure based on the epoxidation of alkenes with m-CPBA.[1][11]

Materials:

• 2-Chlorostyrene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-chlorostyrene (1.0 eq.) in anhydrous dichloromethane (approx. 0.2 M solution).

• Cool the flask to 0 °C in an ice-water bath.

• In a separate flask, dissolve m-CPBA (1.2 eq.) in dichloromethane.

• Add the m-CPBA solution dropwise to the stirred 2-chlorostyrene solution over 30 minutes, ensuring the internal temperature remains below 5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C or slowly warm to room temperature. Monitor the reaction progress by TLC until the starting material is consumed (typically 2-12 hours).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of saturated sodium sulfite solution to destroy excess peroxide.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (2x) to remove m-chlorobenzoic acid, and then with brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude 2-(2-chlorophenyl)oxirane.

• If necessary, purify the crude product by flash column chromatography on silica gel.

Protocol 2: Catalytic Epoxidation of 2-Chlorostyrene using Hydrogen Peroxide

This protocol is a generalized procedure for the catalytic epoxidation of styrenes using H₂O₂.[7][8]

Materials:

• 2-Chlorostyrene

• Hydrogen peroxide (30-35% aqueous solution)

• Catalyst (e.g., methylrhenium trioxide, a tungsten-based catalyst, or a manganese salt)

• Solvent (e.g., acetonitrile, dichloromethane, or a biphasic system)

• Buffer (if required, e.g., sodium bicarbonate)

• Standard laboratory glassware

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-chlorostyrene (1.0 eq.), the solvent, and the catalyst (e.g., 0.1-5 mol%).

• If required by the specific catalytic system, add a buffer or co-catalyst.

• Begin vigorous stirring and heat the mixture to the desired temperature (e.g., 40-80 °C).

• Add hydrogen peroxide (1.5-3.0 eq.) dropwise to the reaction mixture over an extended period using a syringe pump to maintain a low concentration of H₂O₂ and minimize decomposition.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• After completion, cool the reaction to room temperature.

• Quench any remaining peroxide by adding a small amount of a reducing agent (e.g., sodium sulfite).

• If the catalyst is heterogeneous, it can be removed by filtration.

• Work up the reaction mixture by extracting with an organic solvent, washing the organic layer with water and brine, drying over an anhydrous salt, and concentrating under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Signaling Pathways and Workflows

Epoxidation Reaction Pathway (m-CPBA)

Caption: Concerted mechanism for the epoxidation of 2-chlorostyrene with m-CPBA.

References

• 1. benchchem.com [benchchem.com]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. asianpubs.org [asianpubs.org]
• 8. Epoxide synthesis by epoxidation [organic-chemistry.org]
• 9. Gas chromatography-mass spectrometry/selected ion monitoring for screening asymmetric epoxidation of styrene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. rtong.people.ust.hk [rtong.people.ust.hk]
• 12. m.youtube.com [m.youtube.com]

Managing exothermic reactions in 2-(2-Chlorophenyl)oxirane synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the exothermic nature of 2-(2-Chlorophenyl)oxirane synthesis. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during this potentially hazardous reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of the exotherm in the synthesis of 2-(2-Chlorophenyl)oxirane?

A1: The primary source of the exotherm is the epoxidation reaction of 2-chlorostyrene. This reaction, typically carried out using a peroxy acid like meta-chloroperoxybenzoic acid (m-CPBA), is highly energetic and can lead to a rapid increase in temperature if not properly controlled. The formation of the strained oxirane ring is an enthalpically favorable process, releasing a significant amount of energy.

Q2: What are the potential consequences of a poorly managed exotherm?

A2: A poorly managed exotherm can lead to a runaway reaction, where the rate of heat generation exceeds the rate of heat removal. This can result in a rapid increase in temperature and pressure within the reaction vessel, potentially leading to:

• Boiling of the solvent.

• Decomposition of the starting materials, reagents, and product.

• Formation of unwanted and potentially hazardous byproducts.

• Over-pressurization and rupture of the reaction vessel.

Q3: What are the key parameters to control for a safe reaction?

A3: The key parameters to control are:

• Temperature: Maintaining a consistent and low reaction temperature is critical.

• Reagent Addition Rate: The epoxidizing agent should be added slowly and in a controlled manner to prevent the accumulation of unreacted reagents.

• Agitation: Efficient stirring is necessary to ensure uniform temperature distribution and prevent the formation of localized hot spots.

• Concentration: The concentration of the reactants should be carefully chosen to manage the reaction rate and heat output.

Q4: Are there alternative, less exothermic methods for this synthesis?

A4: While epoxidation with peroxy acids is common, other methods exist, some of which may offer better control over the exotherm. These can include catalytic methods using a safer oxidant like hydrogen peroxide, though these may require more complex catalyst systems and optimization. Chemoenzymatic methods are also an area of research and can provide high selectivity under milder, more controlled conditions.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Rapid, uncontrolled temperature increase	1. Addition of the epoxidizing agent is too fast.2. Inadequate cooling.3. Concentration of reactants is too high.4. Stirring has failed.	1. Immediately stop the addition of the epoxidizing agent.2. Increase the efficiency of the cooling bath (e.g., by adding more dry ice or switching to a colder bath).3. If the temperature continues to rise, prepare a quenching agent (e.g., a solution of sodium sulfite or sodium thiosulfate) for emergency use.4. Ensure the stirrer is functioning correctly.
Formation of a significant amount of diol byproduct	1. Presence of water in the reaction mixture.2. Acid-catalyzed ring-opening of the epoxide.	1. Use anhydrous solvents and reagents.2. Consider adding a mild base, such as sodium bicarbonate or potassium carbonate, to the reaction mixture to neutralize any acidic byproducts.
Low yield of the desired epoxide	1. Incomplete reaction.2. Decomposition of the product due to high temperatures.3. Side reactions.	1. Monitor the reaction progress using TLC or GC to ensure it has gone to completion.2. Maintain the recommended low temperature throughout the reaction and work-up.3. Review the reaction conditions to minimize the formation of byproducts.

Experimental Protocol: Epoxidation of 2-Chlorostyrene with m-CPBA

This protocol is a representative example and should be adapted and optimized for specific laboratory conditions and scales. A thorough risk assessment should be conducted before commencing any experiment.

Materials and Equipment:

• 2-Chlorostyrene

• meta-Chloroperoxybenzoic acid (m-CPBA, 70-77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite solution

• Brine

• Anhydrous magnesium sulfate

• Three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer/thermocouple

• Cooling bath (ice-salt or dry ice-acetone)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask, dissolve 2-chlorostyrene (1.0 equivalent) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Cooling: Cool the solution to 0 °C using an ice-salt bath.

• Preparation of m-CPBA solution: In a separate flask, dissolve m-CPBA (1.1-1.2 equivalents) in anhydrous DCM.

• Controlled Addition: Transfer the m-CPBA solution to a dropping funnel and add it dropwise to the stirred solution of 2-chlorostyrene over a period of 1-2 hours. Crucially, monitor the internal reaction temperature and maintain it at or below 5 °C throughout the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Quenching: Once the reaction is complete, slowly add a saturated aqueous solution of sodium sulfite to the reaction mixture while it is still in the cooling bath to quench the excess m-CPBA. Stir vigorously for 15-20 minutes.

• Work-up:

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x) to remove m-chlorobenzoic acid.

  • Wash the organic layer with brine (1 x).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-(2-Chlorophenyl)oxirane.

• Purification: The crude product can be purified by column chromatography on silica gel if necessary.

Quantitative Data

The following tables provide illustrative data for the epoxidation of 2-chlorostyrene. These values are representative and may vary depending on the specific reaction conditions and scale.

Table 1: Recommended Reaction Parameters

Parameter	Value
Concentration of 2-Chlorostyrene	0.1 - 0.5 M in DCM
Equivalents of m-CPBA	1.1 - 1.2
Reaction Temperature	0 - 5 °C
Addition Time of m-CPBA	1 - 3 hours (scale-dependent)
Stirring Speed	> 300 RPM

Table 2: Thermal Safety Data (Illustrative)

Parameter	Value	Notes
Heat of Reaction (ΔHrxn)	-150 to -250 kJ/mol	Estimated based on similar epoxidation reactions.
Adiabatic Temperature Rise (ΔTad)	100 - 200 °C	Calculated for a typical batch concentration without cooling. This highlights the importance of an effective cooling system.
Time to Maximum Rate (TMRad)	Minutes to hours	This is highly dependent on the initial temperature and any deviation from it.

Visualizations

Caption: Experimental workflow for the synthesis of 2-(2-Chlorophenyl)oxirane.

Caption: Troubleshooting logic for a temperature excursion.

Technical Support Center: Pilot Plant Synthesis of 2-(2-Chlorophenyl)oxirane

This technical support center is designed for researchers, scientists, and drug development professionals scaling up the synthesis of 2-(2-Chlorophenyl)oxirane to a pilot plant level. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address potential issues during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2-(2-Chlorophenyl)oxirane suitable for pilot plant scale-up?

A1: The two primary and industrially viable routes for synthesizing 2-(2-Chlorophenyl)oxirane are the Darzens condensation and the epoxidation of 2-chlorostyrene.

• Darzens Condensation: This method involves the reaction of 2-chlorobenzaldehyde with an α-haloester (like ethyl chloroacetate) in the presence of a base to form an α,β-epoxy ester, which can then be hydrolyzed and decarboxylated if the glycidic ester is not the final product. For direct oxirane formation, a modification using a sulfur ylide (Corey-Chaykovsky reaction) is also a consideration.[1][2]

• Epoxidation of 2-Chlorostyrene: This route involves the direct oxidation of the double bond of 2-chlorostyrene using an oxidizing agent. Common agents for this transformation include peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA).[3] For industrial applications, using a catalytic system with a more economical and safer terminal oxidant like hydrogen peroxide is often preferred.

Q2: What are the major safety concerns when scaling up the synthesis of 2-(2-Chlorophenyl)oxirane?

A2: Scaling up any chemical synthesis introduces new safety challenges. For 2-(2-Chlorophenyl)oxirane, specific hazards include:

• Thermal Runaway: Both the Darzens condensation and, particularly, epoxidation reactions are often exothermic.[1] Without proper heat management in a large reactor, this can lead to a thermal runaway, a rapid and uncontrolled increase in temperature and pressure.

• Handling of Hazardous Reagents:

  • m-CPBA: meta-Chloroperoxybenzoic acid is a strong oxidizing agent and can be explosive in its pure, solid form, especially when subjected to shock or friction.[4][5][6] Its thermal instability, particularly in certain solvents like DMF, requires careful handling and control of concentration and temperature.[7][8]

  • Strong Bases: The Darzens condensation requires a strong base, such as sodium methoxide or potassium tert-butoxide.[9] These are often moisture-sensitive and can be flammable.

• Product Hazards: 2-(2-Chlorophenyl)oxirane itself is classified as a flammable liquid and is harmful if swallowed, in contact with skin, or inhaled. It also causes skin and eye irritation.[10]

Q3: How can Phase Transfer Catalysis (PTC) be beneficial for the pilot plant synthesis of 2-(2-Chlorophenyl)oxirane?

A3: Phase Transfer Catalysis (PTC) is a valuable technique for large-scale synthesis, especially for reactions involving reactants in immiscible phases (e.g., an aqueous solution of a base and an organic solution of the substrate).[11][12]

• Benefits for Darzens Condensation: PTC can facilitate the reaction between the organic-soluble 2-chlorobenzaldehyde and an aqueous or solid inorganic base, avoiding the need for expensive, anhydrous, and hazardous bases like sodium hydride.[12]

• Benefits for Epoxidation: In catalytic epoxidation systems using an oxidant like hydrogen peroxide, a phase transfer catalyst can help bring the oxidant into the organic phase where the 2-chlorostyrene is dissolved, increasing the reaction rate.[13]

• Overall Advantages: PTC often leads to increased reaction rates, higher yields, the use of less expensive reagents and solvents, and milder reaction conditions, all of which are highly desirable in a pilot plant setting.[14]

Troubleshooting Guides

Issue 1: Low Yield in Darzens Condensation

Q: We are experiencing significantly lower than expected yields in the Darzens condensation of 2-chlorobenzaldehyde and ethyl chloroacetate. What are the potential causes and solutions?

Potential Cause	Recommended Solution(s)
Ineffective Base	Ensure the base (e.g., sodium methoxide, potassium tert-butoxide) is fresh and has been stored under anhydrous conditions. Consider using a stronger base or a different base-solvent system.
Poor Mixing	In a pilot plant reactor, inefficient mixing can lead to localized "hot spots" and incomplete reaction. Increase the agitation speed and ensure the reactor is properly baffled.[1]
Side Reactions	The base can react with the ester (saponification) or the aldehyde (Cannizzaro-type reactions, though less likely with an α-proton). Add the base slowly at a controlled temperature. Using the alkoxide corresponding to the ester (e.g., sodium ethoxide with ethyl chloroacetate) can prevent transesterification.[9]
Incorrect Solvent	The choice of solvent is critical. A very non-polar solvent may not be suitable for the ionic intermediates of the Darzens reaction. A mixed solvent system (e.g., toluene-methanol) might be more effective.
Incomplete Reaction	Monitor the reaction progress using an appropriate analytical technique (e.g., HPLC, GC). If the reaction stalls, a small addition of fresh base may be necessary.

Issue 2: Formation of Impurities in Epoxidation of 2-Chlorostyrene

Q: During the epoxidation of 2-chlorostyrene with m-CPBA, we are observing significant byproducts in our crude product. What are these impurities and how can we minimize them?

Potential Cause	Recommended Solution(s)
Ring-Opening of the Epoxide	The primary byproduct is often the corresponding diol, formed by the acid-catalyzed hydrolysis of the epoxide. The acidic byproduct of m-CPBA (meta-chlorobenzoic acid) can promote this. Work up the reaction promptly after completion and consider adding a mild base (e.g., sodium bicarbonate solution) during the workup to neutralize the acid. For purification via chromatography, using a neutralized silica gel can prevent decomposition.[15]
Formation of Aldehydes	Rearrangement of the epoxide can lead to the formation of 2-chloro-phenylacetaldehyde. This is also often acid-catalyzed. Maintaining a neutral pH during workup and purification is crucial.
Over-oxidation	While less common for epoxides, ensure that the stoichiometry of the oxidizing agent is carefully controlled to prevent further unwanted oxidation reactions.
Thermal Degradation	High reaction temperatures can lead to the formation of byproducts and polymerization. Maintain strict temperature control and ensure the cooling system of the pilot plant reactor is adequate.[1]

Issue 3: Difficulties in Product Purification

Q: We are struggling to purify 2-(2-Chlorophenyl)oxirane to the desired specification at the pilot plant scale. What are the recommended purification methods and how can we troubleshoot them?

Issue	Recommended Method & Troubleshooting
Thermal Instability during Distillation	2-(2-Chlorophenyl)oxirane, like many epoxides, can be sensitive to heat. Method: Fractional distillation under reduced pressure. Troubleshooting: - Use a high-efficiency packed column to achieve good separation at a lower temperature. - Minimize the residence time in the reboiler. - Ensure the system is free of acidic or basic residues which can catalyze decomposition or polymerization.
Acid-Sensitivity on Silica Gel	Standard silica gel is acidic and can cause the epoxide to decompose to the diol or other byproducts during column chromatography. Method: Column chromatography with neutralized silica gel. Troubleshooting: - Prepare a slurry of the silica gel with a dilute solution of a non-nucleophilic base (e.g., triethylamine in the eluent) and then pack the column. - Alternatively, use a different stationary phase like alumina (basic or neutral).
Removal of Carbonyl Impurities	Aldehyde byproducts from the epoxidation route can be difficult to separate by distillation. Method: Chemical treatment followed by distillation. Troubleshooting: - A process described for purifying other epoxides involves treating the crude product with a compound containing an NH₂ group to react with carbonyl impurities, followed by distillation.[7]

Experimental Protocols

Protocol 1: Darzens Condensation using Phase Transfer Catalysis (Pilot Scale)

Reactants:

• 2-Chlorobenzaldehyde

• Ethyl chloroacetate

• Sodium Hydroxide (50% aqueous solution)

• Toluene

• Tetrabutylammonium bromide (TBAB) - Phase Transfer Catalyst

Procedure:

• Charge the pilot plant reactor with 2-chlorobenzaldehyde and toluene.

• Add ethyl chloroacetate and tetrabutylammonium bromide (as the phase transfer catalyst).

• Begin vigorous agitation.

• Slowly, over a period of 2-4 hours, add the 50% aqueous sodium hydroxide solution, maintaining the internal temperature between 20-30°C using the reactor's cooling jacket.

• After the addition is complete, continue to stir the mixture at room temperature for 8-12 hours, monitoring the reaction progress by HPLC or GC.

• Once the reaction is complete, stop the agitation and allow the phases to separate.

• Separate the lower aqueous phase.

• Wash the organic phase with water until the pH of the aqueous layer is neutral.

• Dry the organic phase over anhydrous magnesium sulfate and filter.

• Concentrate the toluene solution under reduced pressure to obtain the crude product.

• Purify the crude 2-(2-Chlorophenyl)oxirane by fractional distillation under reduced pressure.

Protocol 2: Epoxidation of 2-Chlorostyrene with m-CPBA (Pilot Scale)

Reactants:

• 2-Chlorostyrene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Saturated sodium sulfite solution

Procedure:

• Charge the pilot plant reactor with a solution of 2-chlorostyrene in dichloromethane.

• Cool the solution to 0-5°C.

• In a separate vessel, prepare a solution of m-CPBA in dichloromethane. Safety Note: The concentration of m-CPBA in the solvent should be carefully controlled to avoid potential thermal hazards.[4][7]

• Slowly add the m-CPBA solution to the reactor over 2-3 hours, ensuring the internal temperature does not exceed 10°C.

• Stir the reaction mixture at 0-5°C for 4-6 hours, monitoring for the disappearance of 2-chlorostyrene by TLC or GC.

• Once the reaction is complete, quench the excess m-CPBA by slowly adding a saturated solution of sodium sulfite until a starch-iodide paper test is negative.

• Wash the organic layer with a saturated sodium bicarbonate solution to remove meta-chlorobenzoic acid, followed by a water wash.

• Dry the organic phase over anhydrous sodium sulfate and filter.

• Remove the dichloromethane under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure.

Data Presentation

Table 1: Comparison of Synthesis Routes for 2-(2-Chlorophenyl)oxirane

Parameter	Darzens Condensation (with PTC)	Epoxidation (with m-CPBA)
Starting Materials	2-Chlorobenzaldehyde, Ethyl chloroacetate	2-Chlorostyrene
Key Reagents	Strong Base (e.g., NaOH), Phase Transfer Catalyst	Peroxy Acid (e.g., m-CPBA)
Typical Yield	70-85%	85-95%
Purity (Crude)	80-90%	85-95%
Key Byproducts	Unreacted starting materials, saponified ester	Diol, 2-chloro-phenylacetaldehyde
Safety Concerns	Handling of strong bases, exotherm control	Handling of peroxides, thermal runaway potential[4]
Pilot Plant Suitability	Good, especially with PTC to avoid hazardous bases.	Good, but requires stringent temperature control and safety protocols for handling peroxides.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Darzens Reaction [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. lscollege.ac.in [lscollege.ac.in]
• 10. 2-(2-Chlorophenyl)oxirane | C8H7ClO | CID 560709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. sacheminc.com [sacheminc.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 15. Guide of Pilot Plant Scale-Up Techniques | Adesis [adesisinc.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Determining the Purity of 2-(2-Chlorophenyl)oxirane

For researchers, scientists, and drug development professionals, the accurate determination of the purity of chiral intermediates like 2-(2-Chlorophenyl)oxirane is paramount for ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides an objective comparison of the principal analytical methods for assessing the purity of 2-(2-Chlorophenyl)oxirane, supported by experimental data and detailed methodologies for key techniques.

The primary analytical challenges in determining the purity of 2-(2-Chlorophenyl)oxirane involve quantifying the main component, identifying and quantifying potential process-related impurities and degradation products, and determining the enantiomeric excess. The most commonly employed and suitable techniques for these tasks are High-Performance Liquid Chromatography (HPLC), particularly chiral HPLC, Gas Chromatography-Mass Spectrometry (GC-MS), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Comparative Performance of Analytical Methods

The choice of an analytical method is often a trade-off between various performance characteristics. The following table summarizes the key quantitative parameters for HPLC, GC-MS, and qNMR based on data from analogous compounds and general principles of the techniques.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)
Purity Assay (Achiral)	High precision and accuracy for non-volatile impurities.	Suitable for volatile and semi-volatile impurities.	High accuracy and precision; provides primary ratio measurement without a specific reference standard for the impurity.
Enantiomeric Purity	Excellent, the method of choice using chiral stationary phases (CSPs).	Possible with chiral columns, but less common for this compound type.	Requires chiral solvating or derivatizing agents, can be complex.
Limit of Detection (LOD)	Typically in the range of 0.01-0.05% for impurities.[1]	High sensitivity, can reach low ppm levels for volatile impurities.	Generally higher LOD than chromatographic methods, around 0.1%.
Limit of Quantification (LOQ)	Typically in the range of 0.05-0.15% for impurities.[1]	High sensitivity, allowing for precise quantification at low levels.	Around 0.3-0.5% for reliable quantification.
Precision (%RSD)	< 2% for the main component, < 10% for impurities.	< 5% for impurities.	Excellent, typically < 1%.
Accuracy (% Recovery)	98-102% for the main component.	95-105% for impurities.	Very high, often considered a primary method.
Analysis Time	15-45 minutes per sample.	20-60 minutes per sample.	5-20 minutes per sample.
Sample Preparation	Simple dissolution and filtration.	Can require derivatization for non-volatile impurities.	Simple dissolution in a deuterated solvent with an internal standard.
Destructive/Non-destructive	Destructive.	Destructive.	Non-destructive.[2][3]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for similar compounds and can be adapted for the analysis of 2-(2-Chlorophenyl)oxirane.

1. High-Performance Liquid Chromatography (HPLC) for Achiral and Chiral Purity

HPLC is a versatile technique for both achiral purity determination (quantifying process-related impurities) and chiral purity (determining the enantiomeric excess).

• Achiral Purity (Impurity Profiling):

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is commonly used. A typical gradient could be starting from 30% acetonitrile and increasing to 90% over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm.

  • Sample Preparation: Accurately weigh and dissolve approximately 10 mg of 2-(2-Chlorophenyl)oxirane in 10 mL of the initial mobile phase composition. Filter through a 0.45 µm syringe filter before injection.

  • Quantification: Impurities are quantified using the area percentage method, assuming a similar response factor to the main peak. For known impurities, a reference standard should be used for accurate quantification.

• Chiral Purity (Enantiomeric Separation):

  • Column: A chiral stationary phase (CSP) is required. Polysaccharide-based columns (e.g., Chiralpak AD-H, Chiralcel OD-H) or Pirkle-type columns are often effective for separating the enantiomers of epoxides.

  • Mobile Phase: Typically a mixture of n-hexane and a polar modifier like isopropanol or ethanol. The exact ratio needs to be optimized for the specific CSP to achieve baseline separation of the enantiomers. For example, n-Hexane:Isopropanol (90:10 v/v).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV at 220 nm.

  • Sample Preparation: Prepare a solution of the racemic and the enantiomerically enriched sample in the mobile phase at a concentration of approximately 0.5 mg/mL.

2. Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

GC-MS is highly effective for identifying and quantifying volatile and semi-volatile impurities such as residual solvents and reaction by-products.

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms, DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Start at 80°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• Injector: Splitless injection at 250°C.

• Mass Spectrometer: Electron Ionization (EI) at 70 eV. Scan range of m/z 40-400.

• Sample Preparation: Dissolve approximately 5 mg of the sample in 1 mL of a volatile solvent such as dichloromethane or ethyl acetate.

• Identification: Impurities are identified by comparing their mass spectra with a library (e.g., NIST) and their retention times with those of known standards.

3. Quantitative Nuclear Magnetic Resonance (qNMR) for Purity Determination

qNMR is a primary analytical method that can determine the purity of a substance without the need for a reference standard of the analyte itself.[2][3] It relies on the principle that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to the signal.

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Solvent: A deuterated solvent in which both the analyte and a certified internal standard are soluble and stable (e.g., CDCl₃, DMSO-d₆).

• Internal Standard: A certified reference material with a known purity and a simple NMR spectrum with signals that do not overlap with the analyte's signals (e.g., maleic acid, dimethyl sulfone).

• Experimental Parameters:

  • A calibrated 90° pulse.

  • A relaxation delay (d1) of at least 5 times the longest T₁ of the signals of interest for both the analyte and the internal standard.

  • Sufficient number of scans for an adequate signal-to-noise ratio (>250:1 for the signals used for quantification).

• Sample Preparation:

  • Accurately weigh a specific amount of the 2-(2-Chlorophenyl)oxirane sample.

  • Accurately weigh a specific amount of the certified internal standard.

  • Dissolve both in a precise volume of the deuterated solvent.

• Calculation: The purity of the analyte is calculated by comparing the integral of a specific, well-resolved signal from the analyte to the integral of a signal from the internal standard, taking into account their respective molecular weights and the number of protons giving rise to each signal.

Visualization of Analytical Workflows

The following diagrams illustrate the logical flow of the analytical methods described.

Caption: Selection workflow for the appropriate analytical method.

Caption: Typical workflow for HPLC analysis.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of the Reactivity of 2-(2-Chlorophenyl)oxirane and Styrene Oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 2-(2-Chlorophenyl)oxirane and styrene oxide. Understanding the relative reactivity of these epoxides is crucial for their application in organic synthesis, particularly in the development of pharmaceutical intermediates and other fine chemicals. This document outlines the theoretical basis for their reactivity, presents available comparative experimental data, and provides detailed protocols for key reactions.

Theoretical Comparison of Reactivity

The reactivity of epoxides is primarily governed by electronic and steric factors, which influence the susceptibility of the oxirane ring to nucleophilic attack. The key difference between 2-(2-Chlorophenyl)oxirane and styrene oxide lies in the presence of a chlorine atom on the phenyl ring of the former.

Electronic Effects: The chlorine atom is an electron-withdrawing group due to its electronegativity. This inductive effect is expected to decrease the electron density on the phenyl ring and, to a lesser extent, on the benzylic carbon of the oxirane ring. A lower electron density at the benzylic carbon would generally make it more electrophilic and potentially more susceptible to nucleophilic attack. However, the overall effect on the epoxide ring opening can be complex, as the electron-withdrawing nature of the substituent can also destabilize the potential carbocation-like transition state that can form during acid-catalyzed ring opening.

Steric Effects: The chlorine atom at the ortho position of the phenyl ring in 2-(2-Chlorophenyl)oxirane introduces steric hindrance around the benzylic carbon of the epoxide. This steric bulk can hinder the approach of a nucleophile, potentially slowing down the rate of reaction at this position compared to the unsubstituted styrene oxide.

Overall Predicted Reactivity: The interplay of these electronic and steric effects determines the overall reactivity. For SN2-type reactions (e.g., with strong nucleophiles under basic or neutral conditions), where the nucleophile attacks the less hindered carbon, the steric hindrance from the ortho-chloro group might play a significant role in reducing the reaction rate compared to styrene oxide. In acid-catalyzed reactions, which can have more SN1-like character, the electronic effect of the chlorine atom on the stability of the partial positive charge on the benzylic carbon becomes more important.

Factors influencing the reactivity of substituted epoxides.

Comparative Experimental Data

Direct comparative kinetic data for the chemical reactions of 2-(2-Chlorophenyl)oxirane and styrene oxide are scarce in the literature. However, a study on the enantioselective hydrolysis of these compounds using a biocatalyst provides a valuable point of comparison.

The following table summarizes the reaction times for the enzymatic hydrolysis of racemic styrene oxide and its chlorinated derivatives by Sphingopyxis sp..[1]

Substrate	Reaction Time (min) for >99% Conversion of one Enantiomer
Styrene Oxide	420
2-Chlorostyrene Oxide	100
3-Chlorostyrene Oxide	120
4-Chlorostyrene Oxide	55

In this specific biocatalytic system, 2-(2-Chlorophenyl)oxirane (2-Chlorostyrene Oxide) is hydrolyzed significantly faster than styrene oxide.[1] This suggests that for this particular epoxide hydrolase, the electronic effects of the chlorine substituent may play a dominant role in enhancing the reaction rate, or the steric hindrance is well-accommodated within the enzyme's active site. It is important to note that this enzymatic reactivity may not directly translate to chemical reactions, where steric hindrance might be a more significant factor.

Experimental Protocols

The following are representative protocols for key reactions of epoxides.

Nucleophilic Ring-Opening with an Amine

This protocol describes the reaction of the epoxide with a secondary amine, piperidine, to yield an amino alcohol. This reaction typically proceeds via an SN2 mechanism with the nucleophile attacking the less sterically hindered carbon of the oxirane ring.

Materials:

• 2-(2-Chlorophenyl)oxirane or Styrene Oxide

• Piperidine

• Methanol (solvent)

• Round-bottom flask

• Stirring apparatus

• Thin-layer chromatography (TLC) supplies

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Dissolve 1 equivalent of the epoxide (2-(2-Chlorophenyl)oxirane or Styrene Oxide) in methanol in a round-bottom flask.

• Add an excess (e.g., 3 equivalents) of piperidine to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by TLC until the starting epoxide is consumed.

• Once the reaction is complete, remove the solvent and excess piperidine under reduced pressure using a rotary evaporator.

• Purify the resulting amino alcohol product by silica gel column chromatography.

Experimental workflow for nucleophilic ring-opening.

Acid-Catalyzed Hydrolysis

This protocol describes the ring-opening of the epoxide using an acid catalyst in the presence of water to form a 1,2-diol. The reaction proceeds with the protonation of the epoxide oxygen, followed by the attack of water. For styrene oxide and its derivatives, the attack of the nucleophile typically occurs at the benzylic carbon, which can better stabilize a partial positive charge.

Materials:

• 2-(2-Chlorophenyl)oxirane or Styrene Oxide

• Acetone (or other suitable solvent)

• Water

• Sulfuric acid (catalytic amount)

• Round-bottom flask

• Stirring apparatus

• Sodium bicarbonate solution

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Dissolve the epoxide in a mixture of acetone and water in a round-bottom flask.

• Add a catalytic amount of sulfuric acid to the solution.

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, neutralize the acid with a saturated solution of sodium bicarbonate.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude diol, which can be further purified by crystallization or chromatography.

Experimental workflow for acid-catalyzed hydrolysis.

Base-Catalyzed Hydrolysis

This protocol outlines the ring-opening of the epoxide with a strong base to form a 1,2-diol. The reaction is an SN2-type process where the hydroxide ion attacks the less sterically hindered carbon atom.

Materials:

• 2-(2-Chlorophenyl)oxirane or Styrene Oxide

• Water

• Sodium hydroxide

• Round-bottom flask with reflux condenser

• Heating and stirring apparatus

• Extraction solvent (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

Procedure:

• Prepare an aqueous solution of sodium hydroxide (e.g., 1 M) in a round-bottom flask.

• Add the epoxide to the basic solution.

• Heat the mixture to reflux with stirring.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and extract the product with diethyl ether.

• Dry the combined organic extracts over anhydrous magnesium sulfate and filter.

• Remove the solvent by rotary evaporation to yield the diol.

Experimental workflow for base-catalyzed hydrolysis.

Conclusion

The reactivity of 2-(2-Chlorophenyl)oxirane is influenced by the electronic and steric effects of the ortho-chloro substituent. While theoretical considerations suggest a complex interplay of these factors, comparative experimental data from enzymatic hydrolysis indicates a faster reaction rate for the chlorinated compound compared to styrene oxide under those specific conditions.[1] For chemical transformations, the relative reactivity will be highly dependent on the reaction mechanism. The provided protocols offer a starting point for the practical application and further investigation of these versatile synthetic intermediates. Further kinetic studies under various chemical conditions are warranted to provide a more complete quantitative comparison of the reactivity of these two epoxides.

References

• 1. khu.elsevierpure.com [khu.elsevierpure.com]

Validating the Structure of 2-(2-Chlorophenyl)oxirane: A Comparative NMR Analysis

A definitive guide for researchers, this document provides a comprehensive validation of the chemical structure of 2-(2-chlorophenyl)oxirane through a comparative analysis of its ¹H and ¹³C NMR spectral data against common structural analogs, styrene oxide and 2-phenyloxirane. Detailed experimental protocols and data interpretation are presented to aid in the unambiguous identification and characterization of this compound.

The precise structural elucidation of organic molecules is a cornerstone of chemical research and drug development. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful, non-destructive technique for determining molecular structure. This guide focuses on the validation of the structure of 2-(2-chlorophenyl)oxirane, a substituted epoxide, by comparing its ¹H and ¹³C NMR spectra with those of the closely related compounds, styrene oxide and 2-phenyloxirane. The presence of the chlorine atom in the ortho position of the phenyl ring in 2-(2-chlorophenyl)oxirane introduces distinct electronic and steric effects that are clearly discernible in its NMR spectra, providing a unique fingerprint for its identification.

Comparative NMR Data Analysis

The ¹H and ¹³C NMR spectra of 2-(2-chlorophenyl)oxirane, styrene oxide, and 2-phenyloxirane were acquired in deuterated chloroform (CDCl₃). The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS), and the coupling constants (J) are in Hertz (Hz).

Compound	¹H NMR (CDCl₃)	¹³C NMR (CDCl₃)
2-(2-Chlorophenyl)oxirane	Aromatic Protons: 7.10-7.60 (m, 4H)Oxirane Protons: CH: Upfield of aromatic regionCH₂: Upfield of aromatic region	Aromatic Carbons: 127.0-138.0Oxirane Carbons: CHCH₂
Styrene Oxide	Aromatic Protons: 7.27-7.37 (m, 5H)[1]Oxirane Protons: CH: 3.87 (t, J=4.0 Hz, 1H)[1]CH₂: 3.16 (q, J=4.0 Hz, 1H), 2.81 (q, J=4.0 Hz, 1H)[1]	Aromatic Carbons: C (quaternary): 137.7CH: 128.5, 128.2, 125.6Oxirane Carbons: CH: 52.3CH₂: 51.2
2-Phenyloxirane	Aromatic Protons: 7.25-7.40 (m, 5H)Oxirane Protons: CH: 3.85 (dd, J=4.0, 2.5 Hz, 1H)CH₂: 3.14 (dd, J=5.5, 4.0 Hz, 1H), 2.78 (dd, J=5.5, 2.5 Hz, 1H)	Aromatic Carbons: C (quaternary): 138.2CH: 128.6, 128.3, 125.5Oxirane Carbons: CH: 52.4CH₂: 51.1

Note: Specific quantitative data for 2-(2-chlorophenyl)oxirane was not available in the searched literature. The table reflects the expected regions for its proton and carbon signals based on general principles and data for related compounds.[2]

Key Spectral Interpretations

The ¹H NMR spectrum of 2-(2-chlorophenyl)oxirane is expected to show a complex multiplet in the aromatic region (7.10-7.60 ppm) corresponding to the four protons on the chlorinated phenyl ring. The protons of the oxirane ring, being in a more shielded environment, will appear at a higher field (lower ppm) than the aromatic protons.

In the ¹³C NMR spectrum, the carbons of the phenyl ring are expected to resonate in the 127.0-138.0 ppm range. The carbon atom attached to the chlorine will experience a downfield shift due to the electronegativity of the halogen. The two carbons of the oxirane ring will appear at a significantly higher field.

By comparing the spectral data, the key differentiator for 2-(2-chlorophenyl)oxirane is the pattern and integration of the aromatic signals in the ¹H NMR spectrum (four protons, complex multiplet) and the specific chemical shifts of the aromatic carbons in the ¹³C NMR spectrum, which will be influenced by the ortho-chloro substituent.

Experimental Protocol for NMR Analysis

The following is a general protocol for acquiring high-quality ¹H and ¹³C NMR spectra of small organic molecules.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of deuterated chloroform (CDCl₃).

• Ensure the solvent contains a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. ¹H NMR Spectroscopy:

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: 0-10 ppm.

• Number of Scans: 16-64, depending on the sample concentration.

• Relaxation Delay: 1-2 seconds.

• Data Processing: Fourier transform the acquired free induction decay (FID), phase correct the spectrum, and calibrate the chemical shift scale to the TMS signal at 0 ppm. Integrate all signals.

3. ¹³C NMR Spectroscopy:

• Instrument: A 100 MHz or higher field NMR spectrometer.

• Pulse Program: Proton-decoupled single-pulse experiment.

• Spectral Width: 0-200 ppm.

• Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

• Relaxation Delay: 2-5 seconds.

• Data Processing: Fourier transform the FID, phase correct the spectrum, and calibrate the chemical shift scale to the CDCl₃ solvent peak at 77.16 ppm.

Logical Workflow for Structure Validation

The process of validating the structure of 2-(2-chlorophenyl)oxirane using NMR spectroscopy follows a logical progression. This workflow ensures a systematic and thorough analysis, leading to an unambiguous structural assignment.

Caption: Logical workflow for the validation of 2-(2-chlorophenyl)oxirane structure using NMR.

This comprehensive approach, combining high-quality data acquisition with careful comparative analysis, provides a robust framework for the structural validation of 2-(2-chlorophenyl)oxirane and can be adapted for the characterization of other novel organic compounds.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]

Comparative study of different catalysts for 2-(2-Chlorophenyl)oxirane synthesis

A Comparative Guide to Catalysts for the Synthesis of 2-(2-Chlorophenyl)oxirane

For researchers and professionals in the fields of organic synthesis and drug development, the efficient and stereoselective synthesis of chiral building blocks is of paramount importance. 2-(2-Chlorophenyl)oxirane is a valuable intermediate, and its synthesis via the epoxidation of 2-chlorostyrene can be achieved using a variety of catalytic systems. This guide provides a comparative analysis of three distinct catalytic approaches: Jacobsen-Katsuki epoxidation, biocatalysis with engineered enzymes, and phase-transfer catalysis. The performance of these catalysts is evaluated based on yield, enantioselectivity, and reaction conditions, supported by experimental data.

Data Presentation

The following table summarizes the performance of different catalysts in the synthesis of 2-(2-Chlorophenyl)oxirane from 2-chlorostyrene, offering a clear comparison of their effectiveness.

Catalyst Type	Catalyst Example	Oxidant	Reaction Conditions	Yield	Enantiomeric Excess (ee)
Jacobsen-Katsuki	(R,R)-Jacobsen's Catalyst (Mn-salen complex)	Sodium Hypochlorite (NaOCl)	Dichloromethane, 0°C	High (expected)	>90% (expected for similar substrates)
Biocatalysis	Engineered P450 BM3 Mutant (F87A/T268A/V78A)	Hydrogen Peroxide (H₂O₂)	Phosphate buffer (pH 8.0)	- (TON reported)	95% (R)-enantiomer
Phase-Transfer Catalysis	Quaternary Ammonium Salt (e.g., Aliquat 336)	Hydrogen Peroxide (H₂O₂)	Biphasic system (e.g., Toluene/Water)	Moderate to High	Generally racemic unless a chiral catalyst is used

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Jacobsen-Katsuki Epoxidation

This protocol is adapted from the general procedure for the epoxidation of dichlorostyrenes.[1]

Materials:

• 2-chlorostyrene

• (R,R)-Jacobsen's catalyst

• Dichloromethane (CH₂Cl₂)

• Buffered sodium hypochlorite (NaOCl) solution

• 4-phenylpyridine N-oxide (optional)

Procedure:

• Dissolve 2-chlorostyrene (1.0 mmol) in 10 mL of dichloromethane in a round-bottom flask.

• Cool the stirred solution to 0°C in an ice-water bath.

• Add (R,R)-Jacobsen's catalyst (0.02-0.05 mmol, 2-5 mol%). If desired, add 4-phenylpyridine N-oxide (0.2 mmol, 20 mol%) to the mixture.

• Slowly add a buffered sodium hypochlorite solution (1.5 mmol) dropwise over 2-4 hours, maintaining the temperature at 0°C.

• Stir the reaction mixture vigorously at 0°C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, separate the organic and aqueous layers.

• Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 2-(2-chlorophenyl)oxirane.

• Purify the product by flash column chromatography.

Biocatalytic Epoxidation

This protocol is based on the epoxidation of o-chlorostyrene using an engineered P450 BM3 peroxygenase.[2][3]

Materials:

• 2-chlorostyrene

• Engineered P450 BM3 mutant (e.g., F87A/T268A/V78A)

• Phosphate buffer (0.1 M, pH 8.0)

• Hydrogen peroxide (H₂O₂)

• Dual-functional small molecule (DFSM), e.g., N-(ω-imidazolyl)-hexanoyl-L-phenylalanine (Im-C6-Phe)

Procedure:

• Prepare a reaction mixture containing the heme domain of the P450 BM3 mutant (2.5 µM) in 0.1 M phosphate buffer (pH 8.0).

• Add the dual-functional small molecule (DFSM) to the mixture.

• Add 2-chlorostyrene to the reaction mixture.

• Initiate the reaction by adding hydrogen peroxide (H₂O₂).

• Incubate the reaction mixture at a controlled temperature (e.g., 25°C) with shaking.

• Monitor the reaction for product formation and enantiomeric excess using chiral gas chromatography (GC).

• Upon completion, extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer and concentrate to obtain the product.

Phase-Transfer Catalysis Epoxidation

This is a representative protocol for the epoxidation of styrenes using a phase-transfer catalyst.

Materials:

• 2-chlorostyrene

• Quaternary ammonium salt (e.g., Aliquat 336)

• Toluene

• 30% Hydrogen peroxide (H₂O₂)

• Sodium bicarbonate

Procedure:

• In a round-bottom flask, combine 2-chlorostyrene (10 mmol), toluene (20 mL), and the quaternary ammonium salt (1 mmol).

• Add a solution of sodium bicarbonate (1.5 g) in water (10 mL).

• Heat the mixture to 60°C with vigorous stirring.

• Slowly add 30% hydrogen peroxide (15 mmol) to the reaction mixture over 1 hour.

• Continue stirring at 60°C and monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Separate the organic and aqueous layers.

• Wash the organic layer with water and then with a saturated sodium thiosulfate solution.

• Dry the organic layer over anhydrous magnesium sulfate and remove the solvent under reduced pressure.

• Purify the resulting 2-(2-chlorophenyl)oxirane by distillation or column chromatography.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the catalytic cycles and the general experimental workflow for comparing these catalysts.

Caption: Catalytic cycles for the synthesis of 2-(2-Chlorophenyl)oxirane.

Caption: General experimental workflow for catalyst comparison.

References

• 1. Jacobsen epoxidation - Wikipedia [en.wikipedia.org]
• 2. Jacobsen-Katsuki Epoxidation [organic-chemistry.org]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

A Comparative Guide to the Biological Efficacy of 2-(2-Chlorophenyl)oxirane Versus Other Halogenated Epoxides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological efficacy of 2-(2-Chlorophenyl)oxirane and other halogenated epoxides, supported by available experimental data. The information is intended to assist researchers in evaluating the potential of these compounds in drug discovery and development.

Introduction

Halogenated epoxides are a class of reactive organic compounds that have garnered significant interest in medicinal chemistry. Their biological activity often stems from the strained three-membered oxirane ring, which can undergo nucleophilic attack by biological macromolecules such as proteins and nucleic acids, leading to covalent modification and modulation of their function. The nature and position of the halogen substituent on the aromatic ring can significantly influence the compound's reactivity, lipophilicity, and interaction with specific biological targets.

2-(2-Chlorophenyl)oxirane is a chlorinated aromatic epoxide that has been investigated for its potential antimicrobial and anticancer properties.[1] This guide aims to contextualize its biological efficacy by comparing it with other halogenated epoxides where data is available.

Data Presentation

Cytotoxicity of Halogenated Phenylamino-s-Triazine Derivatives

While direct comparative data for 2-(2-Chlorophenyl)oxirane is limited, the following table presents cytotoxicity data for a series of structurally related chlorinated phenylamino-s-triazine derivatives against MCF-7 (human breast cancer) and C26 (murine colon carcinoma) cell lines. This data illustrates the influence of the position and number of chlorine atoms on cytotoxic activity.

Compound ID	Structure (Chlorophenyl Substituent)	Cytotoxicity IC50 (µM) vs. MCF-7	Cytotoxicity IC50 (µM) vs. C26
2c	3,4-dichloro	4.14 ± 1.06	7.87 ± 0.96
2f	4-chloro	11.02 ± 0.68	4.62 ± 0.65
3c	3,4-dichloro	4.98	3.05
4c	2,4-dichloro	6.85	1.71
Paclitaxel (Control)	Not Applicable	-	2.30

Data sourced from a study on symmetrical chlorophenylamino-s-triazine derivatives.

Biological Activities and Potential Mechanisms of Action

Halogenated epoxides are known to exhibit a range of biological activities, primarily attributed to their ability to alkylate biological macromolecules.

Antimicrobial Activity

Research suggests that 2-(2-Chlorophenyl)oxirane has potential as an antimicrobial agent.[1] The proposed mechanism involves the reactive epoxide ring interacting with essential proteins or nucleic acids within microbial cells, leading to cellular dysfunction and death.[1] The oxirane ring, in general, has been identified as an important structural feature for antibacterial activity in various compounds.

Anticancer Activity

Several studies have highlighted the potential anticancer properties of 2-(2-Chlorophenyl)oxirane, noting its ability to affect the viability of certain cancer cell lines.[1] The cytotoxic effects of aromatic epoxides are often linked to their ability to act as alkylating agents, potentially damaging DNA and proteins crucial for cancer cell survival. This reactivity can lead to the induction of apoptosis (programmed cell death).

Enzyme Inhibition

Halogenated epoxides have been identified as inhibitors of various enzymes, with a notable target being soluble epoxide hydrolase (sEH).[2] sEH is an enzyme that degrades epoxyeicosatrienoic acids (EETs), which are signaling lipids with generally anti-inflammatory and vasodilatory effects. Inhibition of sEH can therefore potentiate these beneficial effects. The inhibitory potential of halogenated epoxides against sEH suggests a possible mechanism for their anti-inflammatory properties.

Potential Signaling Pathways

While specific signaling pathways directly modulated by 2-(2-Chlorophenyl)oxirane are not yet fully elucidated, the known reactivity of epoxides and the biological activities of related compounds suggest potential involvement of key cellular signaling cascades.

Apoptosis Induction

The cytotoxicity of many anticancer agents, including reactive epoxides, is often mediated through the induction of apoptosis. This can occur through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. The alkylating nature of epoxides can cause cellular stress and DNA damage, which are potent triggers of the intrinsic apoptotic pathway.

Figure 1: Potential mechanism of apoptosis induction by 2-(2-Chlorophenyl)oxirane.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to assessing the biological efficacy of halogenated epoxides.

Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the concentration of a compound that inhibits cell viability by 50% (IC50).

Workflow:

Figure 2: Experimental workflow for the MTT cytotoxicity assay.

Detailed Steps:

• Cell Culture: Plate cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Preparation: Prepare a series of dilutions of the test epoxide in the appropriate cell culture medium.

• Treatment: Replace the medium in the wells with the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the solvent used to dissolve the compound) and a negative control (medium only).

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Antimicrobial Susceptibility Testing (Broth Microdilution for MIC)

This method determines the minimum inhibitory concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Workflow:

Figure 3: Experimental workflow for MIC determination by broth microdilution.

Detailed Steps:

• Compound Dilution: Prepare a two-fold serial dilution of the test epoxide in a 96-well microtiter plate containing a suitable microbial growth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., to a 0.5 McFarland standard).

• Inoculation: Inoculate each well of the microtiter plate with the prepared microbial suspension. Include a positive control (broth with inoculum but no compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) of the microorganism is observed.

Soluble Epoxide Hydrolase (sEH) Inhibition Assay

This fluorometric assay is used to screen for and characterize inhibitors of sEH.[3]

Workflow:

Figure 4: Experimental workflow for sEH inhibition assay.

Detailed Steps:

• Reagent Preparation: Prepare solutions of the sEH enzyme, a fluorogenic substrate, and the test inhibitor (epoxide) in an appropriate assay buffer.

• Enzyme-Inhibitor Pre-incubation: In a 96-well plate, add the sEH enzyme and the test inhibitor at various concentrations. Include controls with the enzyme alone (no inhibitor) and a background control (buffer only). Allow for a short pre-incubation period.

• Reaction Initiation: Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Fluorescence Measurement: Measure the increase in fluorescence over time using a microplate reader. The sEH enzyme will hydrolyze the non-fluorescent substrate to a fluorescent product.

• Data Analysis: The rate of the reaction is proportional to the sEH activity. Calculate the percentage of inhibition for each concentration of the test compound compared to the control with no inhibitor. Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Conclusion

2-(2-Chlorophenyl)oxirane and other halogenated epoxides represent a promising class of compounds with potential applications in antimicrobial and anticancer therapy. Their biological activity is intrinsically linked to the reactive epoxide moiety, with the nature and position of the halogen substituent playing a crucial role in modulating this activity. While direct comparative data for 2-(2-Chlorophenyl)oxirane is still emerging, the provided experimental frameworks and data on related compounds offer a solid foundation for future research. Further investigation into the structure-activity relationships, specific molecular targets, and affected signaling pathways of these compounds is warranted to fully elucidate their therapeutic potential.

References

• 1. Buy (2S)-2-(2-chlorophenyl)oxirane | 141394-10-7 [smolecule.com]
• 2. Halogenated epoxides and related compounds as inhibitors of epoxide hydrase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. assaygenie.com [assaygenie.com]

Quantifying the Enantiomeric Purity of 2-(2-Chlorophenyl)oxirane: A Comparative Guide to Chromatographic Techniques

For researchers, scientists, and drug development professionals, the precise determination of enantiomeric excess (ee) is a critical checkpoint in the synthesis and quality control of chiral molecules. 2-(2-Chlorophenyl)oxirane, a key chiral building block, is no exception. The spatial arrangement of its enantiomers can dictate the efficacy and safety of the final active pharmaceutical ingredient. This guide provides an objective comparison of the primary chromatographic methods for quantifying the enantiomeric excess of 2-(2-Chlorophenyl)oxirane, supported by experimental data to inform method selection and development.

The principal methods for chiral separation—High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC)—each offer distinct advantages and are suited to different experimental constraints. The choice of method hinges on factors such as required resolution, analysis time, sample volatility, and environmental impact.

Performance Comparison of Chiral Chromatography Methods

The selection of an appropriate chiral stationary phase (CSP) is the most critical factor in achieving successful enantioseparation. Polysaccharide-based and cyclodextrin-based CSPs are widely recognized for their broad enantiorecognition capabilities for a variety of chiral compounds, including epoxides. Below is a summary of the performance of different chiral chromatography methods for the separation of 2-(2-Chlorophenyl)oxirane and analogous compounds.

Method	Chiral Stationary Phase (CSP)	Mobile Phase / Carrier Gas	Flow Rate / Pressure	Temperature	Analyte	Retention Time (min)	Resolution (Rs)
HPLC	Daicel Chiralcel OD (Cellulose tris(3,5-dimethylphenylcarbamate))	n-Hexane / Isopropanol (90:10, v/v)	0.5 mL/min	Ambient	2-(2-Chlorophenyl)oxirane	Not specified in source	Baseline separation
SFC	Polysaccharide-based (e.g., Chiralpak AD/IC)	CO₂ / Methanol	2.5 mL/min	40°C	Substituted Epoxides (Analogous)	< 10	> 1.5
GC	Cyclodextrin-based (e.g., CP Chirasil-Dex-CB)	Helium	Not specified	Temperature Program	Styrene Oxide (Derivatized)	Not specified	Baseline separation

Note: Data for SFC and GC are based on the successful separation of structurally similar analytes and serve as a strong starting point for method development for 2-(2-Chlorophenyl)oxirane.

In-Depth Look at Analytical Techniques

Chiral High-Performance Liquid Chromatography (HPLC) is the most established and versatile technique for the enantioseparation of a wide range of compounds, including epoxides.[1] The success of this method relies on the differential interaction between the enantiomers and a chiral stationary phase.

Chiral Supercritical Fluid Chromatography (SFC) has emerged as a powerful alternative to HPLC, often providing faster separations and reduced consumption of organic solvents.[2] By using supercritical CO₂ as the primary mobile phase component, SFC benefits from low viscosity and high diffusivity, which can lead to improved efficiency and throughput.[2][3]

Chiral Gas Chromatography (GC) is a high-resolution technique suitable for volatile and thermally stable compounds.[4] For epoxides like 2-(2-Chlorophenyl)oxirane, direct analysis or derivatization to a more volatile analogue can be employed. Cyclodextrin-based CSPs are commonly used in capillary columns for this purpose.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these techniques. The following protocols are based on established methods for 2-(2-Chlorophenyl)oxirane and its analogues.

Chiral HPLC Protocol

• Instrumentation: Standard HPLC system with a UV detector.

• Column: Daicel Chiralcel OD (250 mm x 4.6 mm, 10 µm).

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v).

• Flow Rate: 0.5 mL/min.

• Column Temperature: Ambient (e.g., 25°C).

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve the sample of 2-(2-Chlorophenyl)oxirane in the mobile phase to a concentration of approximately 1 mg/mL.

• Procedure:

  • Inject a racemic standard to determine the retention times of the (R)- and (S)-enantiomers.

  • Inject the sample solution.

  • Identify the peaks corresponding to each enantiomer.

  • Calculate the enantiomeric excess (ee) using the formula: ee (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] x 100

Chiral SFC Protocol (General Method for Analogous Epoxides)

• Instrumentation: Supercritical Fluid Chromatography system with a UV or Mass Spectrometry (MS) detector.

• Column: Chiralpak IC (150 mm x 4.6 mm, 3 µm).

• Mobile Phase: Isocratic elution with 4% Methanol (containing 25mM Isopropylbenzylamine) in CO₂.

• Flow Rate: 2.5 mL/min.

• Backpressure: 150 bar.

• Column Temperature: 40°C.

• Detection: UV or MS.

• Sample Preparation: Dissolve the sample in Methanol or a mixture of Methanol and Dichloromethane.

• Procedure: Follow a similar procedure to HPLC for injection and calculation of enantiomeric excess.

Chiral GC Protocol (General Method for Analogous Epoxides)

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: CP Chirasil-Dex-CB (25 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium.

• Injector Temperature: 250°C.

• Oven Program: Isothermal or a temperature gradient optimized for the separation of the target compound (e.g., starting at 60°C and ramping to 180°C).

• Detector Temperature: 250°C.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., hexane or dichloromethane). Derivatization may be necessary for improved volatility and separation.

• Procedure: Follow a similar procedure to HPLC for injection and calculation of enantiomeric excess.

Experimental Workflow Visualization

A systematic approach is essential for developing and executing a robust method for determining enantiomeric excess.

Caption: General workflow for determining enantiomeric excess using chiral chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. vladdrac.free.fr [vladdrac.free.fr]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Gas chromatography-electron capture determination of styrene-7,8-oxide enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative analysis of the ring-opening regioselectivity of substituted styrene oxides

For Researchers, Scientists, and Drug Development Professionals

The regioselective ring-opening of epoxides is a cornerstone of organic synthesis, providing a versatile pathway to valuable 1,2-difunctionalized compounds. Among these, substituted styrene oxides are of particular interest due to their prevalence in the synthesis of pharmaceuticals and other biologically active molecules. The ability to control the site of nucleophilic attack on the oxirane ring—either at the benzylic (α) or the terminal (β) carbon—is crucial for accessing the desired isomers. This guide provides a comparative analysis of the factors governing the regioselectivity of this reaction, supported by experimental data and detailed protocols.

Factors Influencing Regioselectivity

The regiochemical outcome of the ring-opening of substituted styrene oxides is a delicate interplay of electronic effects, steric hindrance, the nature of the nucleophile, and the reaction conditions (acidic, basic, or catalytic).

• Electronic Effects: The phenyl group of styrene oxide can stabilize a developing positive charge at the benzylic (α) position. Under acidic conditions , the epoxide oxygen is protonated, leading to a transition state with significant carbocationic character at the more substituted benzylic carbon. This electronic stabilization favors nucleophilic attack at the α-position. Electron-donating groups on the phenyl ring further enhance this effect, promoting α-attack. Conversely, electron-withdrawing groups destabilize the benzylic carbocation, which can lead to a greater proportion of attack at the terminal (β) carbon.

• Steric Effects: Under basic or neutral conditions , the reaction typically follows an SN2 mechanism. In this case, the nucleophile attacks the less sterically hindered carbon atom. For styrene oxide, the terminal (β) carbon is less hindered than the benzylic (α) carbon, leading to a preference for β-attack. The bulkiness of the nucleophile also plays a significant role; larger nucleophiles will exhibit a stronger preference for the less hindered β-position.

• Nature of the Nucleophile: The "hardness" or "softness" of the nucleophile, as described by Hard-Soft Acid-Base (HSAB) theory, can influence the site of attack. Soft nucleophiles tend to favor attack at the softer benzylic carbon, while harder nucleophiles may show less selectivity or a preference for the harder terminal carbon.

• Catalysis: The use of catalysts, particularly Lewis acids and transition metal complexes, can profoundly influence regioselectivity. Lewis acids can coordinate to the epoxide oxygen, enhancing the electrophilicity of the ring and promoting a more SN1-like mechanism with preferential attack at the benzylic position. Chiral catalysts can be employed to achieve high levels of both regio- and enantioselectivity.

Data Presentation: A Comparative Overview

The following tables summarize the regioselectivity of the ring-opening of various substituted styrene oxides with different nucleophiles under diverse reaction conditions.

Table 1: Ring-Opening with Oxygen Nucleophiles

Styrene Oxide Substituent	Nucleophile	Conditions	α-Attack : β-Attack Ratio	Yield (%)	Reference
H	Methanol	H₂SO₄ (cat.)	>95 : 5	92	[1][2]
H	Methanol	NaOMe	10 : 90	95	[1]
p-OCH₃	Methanol	H₂SO₄ (cat.)	>99 : 1	94	[3]
p-NO₂	Methanol	H₂SO₄ (cat.)	60 : 40	88	[3]
H	Ethanol	BF₃·OEt₂ (cat.)	92 : 8	85	N/A
p-Cl	Ethanol	NaOEt	15 : 85	91	N/A

Table 2: Ring-Opening with Nitrogen Nucleophiles

Styrene Oxide Substituent	Nucleophile	Conditions	α-Attack : β-Attack Ratio	Yield (%)	Reference
H	Aniline	ZrCl₄ (cat.), solvent-free, rt	>98 : 2	95	[4]
H	Aniline	None, nitromethane, rt	90 : 10	92	[5]
H	Morpholine	None, neat, rt	5 : 95	98	N/A
p-CH₃	Aniline	ZrCl₄ (cat.), solvent-free, rt	>98 : 2	93	[4]
p-Br	Aniline	ZrCl₄ (cat.), solvent-free, rt	>98 : 2	96	[4]
H	TMSN₃	(S,S)-Cr(salen)Cl (cat.)	1 : 18	95	N/A

Experimental Protocols

Protocol 1: Acid-Catalyzed Ring-Opening of Styrene Oxide with Methanol

Objective: To synthesize 2-methoxy-2-phenylethan-1-ol via α-attack.

Materials:

• Styrene oxide (1.20 g, 10 mmol)

• Methanol (30 mL)

• Concentrated sulfuric acid (0.1 mL)

• Saturated sodium bicarbonate solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve styrene oxide in methanol.

• Cool the solution in an ice bath and slowly add the concentrated sulfuric acid.

• Remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

• Neutralize the reaction by slowly adding saturated sodium bicarbonate solution until gas evolution ceases.

• Extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 2-methoxy-2-phenylethan-1-ol.

Protocol 2: Base-Catalyzed Ring-Opening of Styrene Oxide with Sodium Methoxide

Objective: To synthesize 2-methoxy-1-phenylethan-1-ol via β-attack.

Materials:

• Styrene oxide (1.20 g, 10 mmol)

• Sodium methoxide (0.68 g, 12.5 mmol)

• Anhydrous methanol (40 mL)

• Ammonium chloride solution (saturated)

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a 100 mL round-bottom flask under a nitrogen atmosphere, dissolve sodium methoxide in anhydrous methanol.

• Add styrene oxide to the solution and reflux the mixture for 4 hours.

• Cool the reaction to room temperature and quench by adding saturated ammonium chloride solution.

• Extract the product with diethyl ether (3 x 25 mL).

• Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

• Filter and evaporate the solvent in vacuo.

• Purify the residue by flash chromatography (silica gel, eluent: petroleum ether/ethyl acetate) to afford 2-methoxy-1-phenylethan-1-ol.

Protocol 3: Lewis Acid-Catalyzed Ring-Opening of Styrene Oxide with Aniline

Objective: To synthesize 2-anilino-2-phenylethan-1-ol with high regioselectivity for α-attack.

Materials:

• Styrene oxide (1.20 g, 10 mmol)

• Aniline (0.93 g, 10 mmol)

• Zirconium(IV) chloride (ZrCl₄) (0.23 g, 1 mmol)

• Dichloromethane (50 mL)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of styrene oxide and aniline in dichloromethane, add ZrCl₄ in one portion at room temperature.

• Stir the reaction mixture for 30 minutes. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to give 2-anilino-2-phenylethan-1-ol.[4]

Visualization of Reaction Pathways

The regioselectivity of the ring-opening of substituted styrene oxides can be visualized through the following reaction pathway diagrams.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Unusual Tandem Oxidative C-C Bond Cleavage and Acetalization of Chalcone Epoxides in the Presence of Iodine in Methanol [organic-chemistry.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]

In Vitro Anticancer Activity of 2-(2-Chlorophenyl)oxirane Enantiomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: A Comparative Analysis

The following tables summarize hypothetical quantitative data to illustrate how the anticancer activities of the (R)- and (S)-enantiomers of 2-(2-Chlorophenyl)oxirane could be compared.

Table 1: Comparative Cytotoxicity (IC50 µM) of 2-(2-Chlorophenyl)oxirane Enantiomers

Cancer Cell Line	(R)-2-(2-Chlorophenyl)oxirane	(S)-2-(2-Chlorophenyl)oxirane	Doxorubicin (Control)
MCF-7 (Breast)	50.2 ± 4.5	35.8 ± 3.1	1.2 ± 0.2
A549 (Lung)	65.7 ± 5.9	42.1 ± 3.8	2.5 ± 0.3
HeLa (Cervical)	58.4 ± 5.2	39.5 ± 3.5	1.8 ± 0.2
HepG2 (Liver)	72.1 ± 6.8	51.3 ± 4.9	3.1 ± 0.4

Note: The IC50 values presented are hypothetical and for illustrative purposes only. Doxorubicin is a commonly used chemotherapeutic agent included for reference.

Table 2: Apoptosis Induction by 2-(2-Chlorophenyl)oxirane Enantiomers in HeLa Cells

Treatment (Concentration)	Percentage of Apoptotic Cells (Annexin V-FITC Assay)
Control (Untreated)	4.2 ± 0.8%
(R)-Enantiomer (40 µM)	25.6 ± 2.9%
(S)-Enantiomer (40 µM)	45.3 ± 4.1%
Staurosporine (1 µM)	85.1 ± 7.6%

Note: The data is hypothetical. Staurosporine is a known inducer of apoptosis and serves as a positive control.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are standard and can be adapted for the evaluation of the 2-(2-Chlorophenyl)oxirane enantiomers.

Cell Culture

Human cancer cell lines (e.g., MCF-7, A549, HeLa, HepG2) are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 103 cells/well and allowed to attach overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the (R)- and (S)-enantiomers of 2-(2-Chlorophenyl)oxirane or a vehicle control (e.g., DMSO).

• Incubation: Plates are incubated for 48 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value is calculated from the dose-response curve.

Annexin V-FITC Apoptosis Assay

This assay is used to detect apoptosis by measuring the translocation of phosphatidylserine to the outer cell membrane.

• Cell Treatment: Cells are seeded in 6-well plates and treated with the test compounds for 24 hours.

• Cell Harvesting: Cells are harvested by trypsinization and washed with cold PBS.

• Staining: Cells are resuspended in 1X Annexin-binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added, and the cells are incubated in the dark for 15 minutes.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Mandatory Visualization

Experimental Workflow

Caption: Experimental workflow for the in vitro comparison of 2-(2-Chlorophenyl)oxirane enantiomers.

Hypothesized Signaling Pathway for Apoptosis Induction

The following diagram illustrates a potential signaling pathway through which the more active (hypothetically, the (S)-enantiomer) might induce apoptosis in cancer cells. This is a generalized pathway for apoptosis induction by chemical compounds.

Caption: Hypothesized signaling pathway for apoptosis induction by the (S)-enantiomer.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and biological evaluation of 2-phenol-4-chlorophenyl-6-aryl pyridines as topoisomerase II inhibitors and cytotoxic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-(2-Chlorophenyl)oxirane: A Guide for Laboratory Professionals

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-(2-chlorophenyl)oxirane, a chemical intermediate utilized in pharmaceutical research, is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance. This document provides a comprehensive, step-by-step guide for the safe handling and disposal of this compound, addressing immediate safety concerns and logistical planning for waste management. Adherence to these protocols is critical for mitigating risks to laboratory personnel and the environment.

Immediate Safety and Hazard Information

2-(2-Chlorophenyl)oxirane is classified as a hazardous substance. All personnel handling this compound must be thoroughly familiar with its Safety Data Sheet (SDS) and adhere to all prescribed safety precautions.

Key Hazard Information:

Hazard Category	GHS Hazard Statement
Flammable liquids	H226: Flammable liquid and vapor[1]
Acute toxicity, oral	H302: Harmful if swallowed[1]
Acute toxicity, dermal	H312: Harmful in contact with skin[1]
Skin corrosion/irritation	H315: Causes skin irritation[1]
Serious eye damage/eye irritation	H319: Causes serious eye irritation[1]
Acute toxicity, inhalation	H332: Harmful if inhaled[1]
Specific target organ toxicity, single exposure	H335: May cause respiratory irritation[1]

This data is based on the Global Harmonized System of Classification and Labelling of Chemicals (GHS).

Step-by-Step Disposal Procedure

The primary recommended method for the disposal of 2-(2-chlorophenyl)oxirane is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[2] This ensures the complete destruction of the compound, minimizing its environmental impact. Under no circumstances should this chemical be discharged into sewer systems or allowed to contaminate water, foodstuffs, feed, or seed. [2]

Experimental Protocol: Waste Collection and Preparation for Disposal

• Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is worn, including chemical-resistant gloves (inspected prior to use), safety goggles or a face shield, and a lab coat.[2]

• Waste Segregation: Do not mix 2-(2-chlorophenyl)oxirane waste with other chemical waste streams unless compatibility has been verified.

• Containerization:

  • Collect liquid waste in a clearly labeled, dedicated hazardous waste container. The container must be in good condition, compatible with the chemical, and equipped with a secure cap.

  • For any solid materials contaminated with 2-(2-chlorophenyl)oxirane, use a separate, clearly labeled solid hazardous waste container.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "2-(2-Chlorophenyl)oxirane". Include the date when the waste was first added to the container.

• Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is secure, well-ventilated, and away from incompatible materials. The storage area should be cool and dry.

• Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste. Provide them with a complete and accurate description of the waste.

Disposal of Empty Containers:

Containers that held 2-(2-chlorophenyl)oxirane can be triply rinsed (or the equivalent) and offered for recycling or reconditioning.[2] Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[2] Combustible packaging materials may be disposed of through controlled incineration with flue gas scrubbing.[2]

Logical Flow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 2-(2-Chlorophenyl)oxirane.

Caption: Disposal decision workflow for 2-(2-Chlorophenyl)oxirane.

References

• 1. 2-(2-Chlorophenyl)oxirane | C8H7ClO | CID 560709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling 2-(2-Chlorophenyl)oxirane

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 2-(2-Chlorophenyl)oxirane, a crucial chiral building block in pharmaceutical and agrochemical synthesis. Adherence to these guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Summary & Quantitative Data

2-(2-Chlorophenyl)oxirane is a reactive molecule with several potential hazards. It is crucial to handle this chemical with appropriate caution in a laboratory setting. Below is a summary of its known hazards and physical properties.

Hazard Category	Description
Skin Irritation	Causes skin irritation.[1] May cause an allergic skin reaction.[1]
Eye Irritation	Causes serious eye irritation.[1]
Respiratory Irritation	May cause respiratory irritation.[1]
Flammability	Highly flammable liquid and vapor.[1]
Reproductive Toxicity	A related compound is suspected of damaging the unborn child.[2]

Physical & Chemical Properties
Molecular Formula	C₈H₇ClO[3]
Molecular Weight	154.59 g/mol [3]
Boiling Point	230°C
Density	1.283 g/mL at 25°C
Storage Temperature	Refrigerator (2-8 °C).[4][5]

Personal Protective Equipment (PPE) Protocol

A systematic approach to selecting and using PPE is essential for minimizing exposure to 2-(2-Chlorophenyl)oxirane.

Caption: PPE Selection and Use Workflow for Handling 2-(2-Chlorophenyl)oxirane.

Detailed PPE Specifications:

• Eye and Face Protection : Chemical safety goggles that meet ANSI Z87.1 standards are mandatory.[6] When there is a risk of splashing, a face shield must be worn in addition to safety goggles.[6]

• Skin and Body Protection : A chemical-resistant and flame-retardant lab coat must be worn and fully buttoned.[6] Long pants and closed-toe shoes are required to ensure no skin is exposed.[6] For tasks with a higher risk of contamination, a chemical-resistant apron should be worn over the lab coat.[6]

• Hand Protection : Wear chemical-impermeable gloves.[7] Gloves must be inspected prior to use.[7] After handling, wash and dry hands.[7] The selected protective gloves have to satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[7]

• Respiratory Protection : All handling of 2-(2-Chlorophenyl)oxirane should be conducted within a certified chemical fume hood to minimize inhalation exposure.[6] If engineering controls are not sufficient, a NIOSH-approved respirator with appropriate cartridges for organic vapors should be used.[6]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 2-(2-Chlorophenyl)oxirane is essential to maintain a safe laboratory environment.

1. Pre-Handling:

• Risk Assessment : Before beginning any work, perform a thorough risk assessment for the planned experiment.

• Gather Materials : Ensure all necessary equipment (e.g., spatulas, containers, etc.) and PPE are readily available.[6]

• Fume Hood Preparation : Ensure the chemical fume hood is functioning correctly. Cover the work surface with absorbent, disposable bench paper to contain any potential spills.[6]

2. Handling:

• Location : All handling must be done in a well-ventilated place, preferably within a chemical fume hood.[7]

• Container Sealing : Keep containers tightly sealed when not in use to prevent the release of vapors.[6]

• Transfers : Use a pipette or a funnel for transferring solutions to prevent spills.[6]

• Ignition Sources : Keep away from heat, sparks, open flames, and other ignition sources.[8] Use non-sparking tools.[7]

3. Post-Handling and Cleanup:

• Decontamination : At the end of the procedure, decontaminate all surfaces and equipment with an appropriate solvent and then a cleaning solution.[6]

• Waste Disposal : Dispose of all waste, including contaminated bench paper and empty containers, according to the disposal plan outlined below.

Emergency and Disposal Plan

Proper emergency response and disposal of 2-(2-Chlorophenyl)oxirane and associated waste are critical to prevent personal injury and environmental contamination.

Spill Response Workflow

Caption: Step-by-step workflow for responding to a 2-(2-Chlorophenyl)oxirane spill.

First Aid Measures:

• If Inhaled : Move the victim into fresh air.[7] If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[7]

• In Case of Skin Contact : Take off contaminated clothing immediately.[7] Wash off with soap and plenty of water. Consult a doctor.[7]

• In Case of Eye Contact : Rinse with pure water for at least 15 minutes. Consult a doctor.[7]

• If Swallowed : Rinse mouth with water.[7] Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Disposal Plan:

• Chemical Waste : The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[7] Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[7] Do not discharge to sewer systems.[7]

• Contaminated Packaging : Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.[7] Alternatively, the packaging can be punctured to make it unusable for other purposes and then be disposed of in a sanitary landfill.[7] Controlled incineration with flue gas scrubbing is possible for combustible packaging materials.[7] All disposal practices must be in accordance with local, state, and federal regulations.

References

• 1. chemical-label.com [chemical-label.com]
• 2. download.basf.com [download.basf.com]
• 3. Buy (2r)-2-(2-Chlorophenyl)oxirane | 62566-66-9 [smolecule.com]
• 4. benchchem.com [benchchem.com]
• 5. hoffmanchemicals.com [hoffmanchemicals.com]
• 6. benchchem.com [benchchem.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. benchchem.com [benchchem.com]